DL-Leucine-1,2-13C2

• CAS: 87994-88-5

Core Science & Biosynthesis

Technical Whitepaper: DL-Leucine-1,2-13C2 – Physicochemical Properties and Analytical Applications

Topic: What is DL-Leucine-1,2-13C2 and its scientific use Content Type: An in-depth technical guide or whitepaper on the core. Audience: Researchers, scientists, and drug development professionals.

Executive Summary

DL-Leucine-1,2-13C2 is a stable isotope-labeled isotopologue of the branched-chain amino acid leucine, characterized by the incorporation of Carbon-13 at the carboxyl (C1) and alpha (C2) positions. As a racemic mixture containing both L- and D-enantiomers, it serves as a critical tool in analytical chemistry, specifically as an internal standard in mass spectrometry (MS) and a reference compound in nuclear magnetic resonance (NMR) spectroscopy. While the L-isomer is the biologically active substrate for protein synthesis and metabolic flux, the DL-form provides a cost-effective, chemically identical reference for quantitation and physicochemical characterization. This guide details the molecular architecture, synthesis, and experimental protocols for leveraging DL-Leucine-1,2-13C2 in high-precision metabolomics and proteomic workflows.

Chemical Identity & Isotopic Architecture

Molecular Structure and Labeling Pattern

The defining feature of DL-Leucine-1,2-13C2 is the specific placement of heavy carbon isotopes (

) at the C1 and C2 positions. This dual labeling creates a unique mass spectral signature and a scalar coupling interaction detectable by NMR.

• Chemical Formula:

  [1]

• Molecular Weight: ~133.17 g/mol (approx. +2 Da shift from natural leucine)

• Isotopic Purity: Typically ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  atom %

• Stereochemistry: Racemic mixture (50:50 L:D).

Physicochemical Properties Table

Property	Specification	Scientific Relevance
Mass Shift	M+2	Distinguishes tracer from natural abundance ( ) leucine in MS.
Solubility	~24 g/L (H2O, 25°C)	Suitable for aqueous buffers in LC-MS and biological media.
Melting Point	>300°C (Sublimes)	High thermal stability for GC-MS derivatization protocols.
pKa Values	2.36 (COOH), 9.60 (NH2)	Critical for optimizing ionization in LC-MS (ESI+ vs ESI-).
NMR Coupling	Hz	Provides a fixed doublet for calibrating HN(CO)CA pulse sequences.

Synthesis and Quality Control

Synthetic Route (Strecker Synthesis)

The production of DL-Leucine-1,2-13C2 typically follows a modified Strecker synthesis, which inherently produces a racemic mixture. This pathway ensures high isotopic incorporation at the specific C1 and C2 positions.

• Precursors: Isovaleraldehyde (unlabeled) is reacted with

  -labeled Sodium Cyanide ( ) and Ammonium Chloride ( -labeled or unlabeled depending on C2 source).

• Formation of Aminonitrile: The reaction yields

  -aminoisocapronitrile. To achieve 1,2-labeling, the alpha-carbon precursor must also carry the isotope, often derived from a labeled aldehyde precursor or via condensation reactions that build the backbone.

• Hydrolysis: Acid hydrolysis converts the nitrile group to a carboxylic acid, yielding the final amino acid.

Stereochemical Considerations

Because the synthesis is non-stereoselective, the product is DL .

• Implication for Biology: D-Leucine is generally biologically inert or inhibitory in mammalian translation systems. Therefore, DL-Leucine-1,2-13C2 is not recommended for protein synthesis assays where stereopurity is required.

• Implication for Analytics: It is an ideal Internal Standard (IS) . In achiral chromatography (e.g., C18 Reverse Phase), L- and D-leucine co-elute. The mass spectrometer sees the total leucine signal. The DL-standard behaves identically to the analyte (L-leucine) during extraction and ionization, correcting for matrix effects.

Analytical Applications

Mass Spectrometry (LC-MS/GC-MS)

The primary application of DL-Leucine-1,2-13C2 is as an internal standard for absolute quantitation of leucine in biological fluids (plasma, urine, cell media).

Mechanism of Action: The "M+2" isotopologue shifts the mass-to-charge ratio (

) by +2 units. This shift is sufficient to avoid overlap with the natural isotopic envelope of leucine (M+0 and M+1), allowing precise quantification via Isotope Dilution Mass Spectrometry (IDMS).

Diagram 1: MS Quantitation Workflow

Caption: Workflow for using DL-Leucine-1,2-13C2 as an Internal Standard in LC-MS/MS quantitation.

Metabolic Flux Analysis (MFA)

While L-Leucine is preferred for flux, the 1,2-labeling pattern (present in the DL mixture) is theoretically significant for distinguishing metabolic pathways.

• Decarboxylation Tracking: Leucine catabolism begins with transamination to

  -ketoisocaproate (KIC), followed by decarboxylation.

  • C1 (Carboxyl): Released as

    .

  • C2 (Alpha): Retained in the carbon skeleton (Isovaleryl-CoA) and eventually enters the TCA cycle.

• Scientific Utility: By measuring the ratio of

  (breath/headspace) to -labeled downstream metabolites (acyl-carnitines), researchers can decouple decarboxylation flux from downstream oxidation .

Diagram 2: Differential Metabolic Fate of C1 vs C2

Caption: Metabolic divergence of the C1 and C2 labels. C1 is lost as CO2; C2 is retained in the acyl-CoA pool.

NMR Spectroscopy

In Nuclear Magnetic Resonance, DL-Leucine-1,2-13C2 is used to calibrate experiments designed to assign protein backbones.

• J-Coupling: The direct bond between

  and creates a strong scalar coupling ( Hz).

• Application: This splitting is used to verify the performance of double-resonance pulse sequences (e.g., HNCO, HN(CO)CA) or as a chemical shift reference in solid-state NMR of lipid bilayers.

Experimental Protocol: LC-MS/MS Quantitation

Objective: Quantify Leucine in Plasma using DL-Leucine-1,2-13C2 as Internal Standard.

Reagents:

• DL-Leucine-1,2-13C2 (Stock: 1 mg/mL in 0.1M HCl).

• Acetonitrile (LC-MS Grade).

• Formic Acid (0.1%).

Step-by-Step Methodology:

• Standard Preparation: Dilute the DL-Leucine-1,2-13C2 stock to 10 µM in water (Working IS Solution).

• Sample Spiking: Aliquot 50 µL of plasma into a microcentrifuge tube. Add 10 µL of Working IS Solution. Vortex for 10 seconds.

  • Rationale: Adding IS before extraction corrects for recovery losses during protein precipitation.

• Protein Precipitation: Add 200 µL of ice-cold Acetonitrile. Vortex vigorously for 30 seconds. Incubate at -20°C for 10 minutes.

• Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Injection: Transfer supernatant to a glass vial. Inject 2 µL into the LC-MS/MS.

• Detection (MRM Transitions):

  • Analyte (L-Leu):

    (Loss of Formic Acid).

  • Standard (DL-Leu-1,2-13C2):

    (Note: The fragment retains one atom, usually the alpha-carbon, while C1 is lost). Verify specific fragmentation based on collision energy.

References

• Matthews, D. E., et al. "Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans."[2] American Journal of Physiology-Endocrinology and Metabolism, 2001. [Link]

• National Institute of Standards and Technology (NIST). Mass Spectrum of Leucine and Isotopologues. [Link]

Sources

• 1. Lecuine | Sigma-Aldrich [sigmaaldrich.com]
• 2. journals.physiology.org [journals.physiology.org]

Principle of stable isotope labeling with DL-Leucine-1,2-13C2

Advanced Principles of Stable Isotope Labeling: DL-Leucine-1,2- C

Executive Summary

Stable isotope labeling utilizing DL-Leucine-1,2-

C represents a specialized intersection of metabolic flux analysis (MFA) and structural biology. Unlike uniformly labeled ( ) variants, the 1,2-labeling pattern offers a precise "molecular scissoring" point: the bond between the -carbon (C2) and the carboxyl carbon (C1). This specific positioning allows researchers to decouple oxidative decarboxylation events from downstream acetyl-CoA incorporation.

However, the use of the racemic mixture (DL ) rather than the pure L-enantiomer introduces a critical variable: the stereospecific metabolic filtering by D-amino acid oxidase (DAAO). This guide delineates the physicochemical properties, the biological handling of the racemic mixture, and the rigorous experimental workflows required to utilize this isotopologue effectively in drug development and metabolic phenotyping.

The Isotopic Signature: Physicochemical Properties

To design valid experiments, one must first understand the signal generated by the label. DL-Leucine-1,2-

C replaces the naturally abundant C at the carboxyl and -carbon positions with C.

Mass Spectrometry Signature

The substitution introduces a mass shift essential for Mass Isotopomer Distribution (MID) analysis.

Property	Natural Leucine ( C)	DL-Leucine-1,2- C	Delta ( )
Monoisotopic Mass (MW)	131.17 Da	133.17 Da	+2.006 Da
Primary Ion (GC-MS TBDMS)	m/z 302 (M-57)	m/z 304	+2 Da
Fragment Ion (C1 Loss)	m/z 200	m/z 201	+1 Da*

*Note: In fragmentation pathways where the carboxyl group (C1) is cleaved (e.g., decarboxylation), the molecule loses one

C atom, resulting in a +1 Da shift for the remaining fragment (containing only C2). This is the basis for flux determination.

NMR Signature: The J-Coupling Advantage

In Nuclear Magnetic Resonance (NMR), the 1,2-labeling pattern creates a spin-active pair. Unlike natural abundance samples where

C- C neighbors are rare (0.01%), this isotopologue guarantees a scalar coupling ( -coupling) between C1 and C2.

• : Typically 53–55 Hz .

• Utility: This large coupling constant allows for rapid backbone assignment and spectral filtering, distinguishing the exogenous tracer from endogenous background signals.

The Racemic Factor: Handling D- vs. L-Isomers

The "DL" designation implies a 50:50 mixture of enantiomers. Biological systems are homochiral, predominantly utilizing L-Leucine for protein synthesis. The presence of D-Leucine is not merely an impurity; it is a metabolic probe that follows a distinct pathway.

The DAAO Filter

While L-Leucine is directly charged onto tRNA or catabolized, D-Leucine must first be converted.

• Oxidative Deamination: D-amino acid oxidase (DAAO) converts D-Leucine into

  -ketoisocaproic acid (KIC) and ammonia.

• Chiral Inversion: The resulting KIC is achiral. It can be re-aminated by branched-chain aminotransferase (BCAT) into L-Leucine .

Scientific Implication: When using DL-Leucine-1,2-

C as a tracer, the appearance of label in proteins from the D-fraction is delayed due to this conversion step. Kinetics data must be corrected for this "metabolic lag" if total protein synthesis rates are the endpoint [1].

Metabolic Flux Analysis (MFA): The Core Application

The primary utility of the 1,2-labeling pattern is measuring the flux through the Branched-Chain

-Ketoacid Dehydrogenase (BCKDH) complex.

The "Scissoring" Mechanism

Leucine catabolism involves a critical decarboxylation step.

• Input: Leucine-1,2-

  C (Double labeled).

• Step 1 (Transamination): Becomes KIC-1,2-

  C .

• Step 2 (BCKDH): The carboxyl group (C1) is removed as

  CO . The remaining fragment (Isovaleryl-CoA) retains only C2 .

The Readout:

• Breath Test: High

  CO indicates high BCKDH activity (catabolic flux).

• Metabolomics: The ratio of M+2 (intact tracer) to M+1 (metabolized downstream products) quantifies the precise split between protein incorporation and oxidation.

Pathway Visualization

The following diagram illustrates the differential fate of the C1 and C2 labels.

Caption: Differential fate of 1,2-

C label. Note the divergence at BCKDH where C1 is lost as CO (M+1 shift downstream).

Experimental Protocol: Mass Spectrometry Workflow

This protocol outlines the quantification of Leucine flux in mammalian cell culture using GC-MS. This method relies on derivatization to make the amino acids volatile.

Reagents & Setup

• Tracer: DL-Leucine-1,2-

  C (99% enrichment).

• Derivatization Agent: MTBSTFA (N-tert-Butyldimethylsilyl-N-methyltrifluoroacetamide) + 1% TBDMCS.

• Internal Standard: Norleucine or U-

  C-Leucine (if absolute quantitation is required).

Step-by-Step Workflow

• Cell Culture & Pulse:

  • Culture cells in specific media (e.g., DMEM) deficient in Leucine.

  • Add DL-Leucine-1,2-

    C to a final concentration of 0.4–0.8 mM.

  • Critical Control: Run a parallel plate with pure L-Leucine-1,2-

    C if distinguishing D-isomer metabolism is a study objective [2].

  • Incubate for 2–24 hours (steady state vs. kinetic).

• Metabolite Extraction:

  • Quench metabolism with ice-cold 80% Methanol (-80°C).

  • Scrape cells and sonicate (3 cycles, 30s on/off).

  • Centrifuge (14,000 x g, 10 min, 4°C) to pellet proteins.

  • Collect supernatant (metabolites) and dry under nitrogen gas.

• Derivatization (TBDMS Method):

  • Resuspend dried residue in 50

    L Pyridine + 50 L MTBSTFA.

  • Incubate at 60°C for 60 minutes.

  • Chemistry: This adds TBDMS groups to the amine and carboxyl hydrogens.

• GC-MS Analysis:

  • Column: DB-5MS or equivalent (30m x 0.25mm).

  • Injection: Splitless, 250°C.

  • Monitoring (SIM Mode):

    • m/z 302 (Natural Leu, M-57 fragment).

    • m/z 304 (Tracer Leu, M+2).

    • m/z 200 (Natural fragment losing C1-Carboxyl).

    • m/z 201 (Tracer fragment losing

      C1-Carboxyl, retaining C2).

Data Interpretation

Calculate the Mass Isotopomer Distribution (MID) .

• Fractional Enrichment:

  .

• Decarboxylation Ratio: Compare the enrichment of the m/z 304 parent ion (intact) vs. the m/z 201 fragment. If m/z 201 enrichment is significantly lower than m/z 304, it indicates the label is being lost to CO

  before the fragment is formed (rare in extraction, common in downstream metabolites like glutamate derived from Acetyl-CoA).

NMR Applications: Backbone Assignment

While MS provides sensitivity, NMR provides structural context. The 1,2-labeling is particularly powerful for assigning protein backbones without the spectral crowding of uniform labeling.

The HN(CO)CA Experiment

In protein NMR, establishing the connectivity between an amide proton (

) of residue and the -carbon ( ) of residue is crucial.

• Mechanism: Magnetization is transferred from

  .

• Role of 1,2-

  C Leu: If the protein is expressed with this tracer, only Leucine residues will possess the strong coupling required for the transfer.

• Result: The spectrum will selectively show peaks only for residues preceding a Leucine. This acts as a "Leucine filter," simplifying assignment in large complexes [3].

Analytical Logic Flow

The following diagram summarizes the decision-making process when using this tracer.

Caption: Dual-modality workflow. MS tracks oxidative flux; NMR utilizes J-coupling for structural assignment.

References

• Nagura, M., et al. (2002). Kinetics of sequential metabolism from D-leucine to L-leucine via alpha-ketoisocaproic acid in rat. Drug Metabolism and Disposition, 30(10), 1137-1143. Link

• Antoniewicz, M. R. (2015).[1] Parallel labeling experiments for pathway elucidation and 13C metabolic flux analysis.[1] Current Opinion in Biotechnology, 36, 91-97.[1] Link

• Kay, L. E., et al. (1990). Four-dimensional heteronuclear triple-resonance NMR spectroscopy of interleukin-1 beta in solution. Science, 249(4967), 411-414. Link

• Hiller, K., et al. (2010). MetaboliteDetector: comprehensive analysis tool for targeted and nontargeted GC/MS based metabolome analysis. Analytical Chemistry, 81(9), 3429-3439. Link

Sources

• 1. High-resolution 13C metabolic flux analysis | Springer Nature Experiments [experiments.springernature.com]

Advanced Metabolic Tracing with DL-Leucine-1,2-13C2

Content Type: Technical Guide / Whitepaper Audience: Researchers, Senior Scientists, Drug Development Professionals[1]

Executive Summary: The Dual-Label, Racemic Advantage

Metabolic flux analysis (MFA) relies on the precise tracking of carbon skeletons through complex biological networks. While L-Leucine-1-13C is the gold standard for simple protein turnover studies, DL-Leucine-1,2-13C2 offers a sophisticated, albeit complex, alternative that enables simultaneous interrogation of decarboxylation events and downstream acetyl-CoA entry.[1]

However, the use of a racemic mixture (DL) introduces a critical variable: the stereospecific metabolism of D-Leucine via D-Amino Acid Oxidase (DAAO) .[1] This guide provides the rigorous methodological framework required to utilize this tracer effectively, distinguishing between the anabolic fate of the L-isomer and the catabolic convergence of the D-isomer.

Mechanistic Basis: Divergence and Convergence

To interpret data from DL-Leucine-1,2-13C2, one must map the fate of the two carbon labels (C1 and C2) and the two stereoisomers.[1]

The Stereochemical Convergence

• L-Leucine: Transported into cells (LAT1 transporters) and utilized for protein synthesis or transaminated by Branched-Chain Aminotransferase (BCAT) to form ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Ketoisocaproate (KIC) .

• D-Leucine: Not a substrate for protein synthesis.[1][2] It is metabolized primarily in the kidney and liver by DAAO, converting it directly to KIC and ammonium.

• The Convergence Point: Both isomers merge at the KIC pool. From this point forward, the metabolic fate is indistinguishable, but the kinetics of entry differ.

The Isotopic Divergence (C1 vs. C2)

• Position 1 (Carboxyl, 13C): During the oxidation of KIC by the Branched-Chain ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Ketoacid Dehydrogenase (BCKDH) complex, the C1 carbon is irreversibly released as 13CO2 .

• Position 2 (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Carbon, 13C): Retained in the resulting Isovaleryl-CoA. It proceeds through the leucine catabolic pathway to eventually form Acetyl-CoA (and Acetoacetate), carrying the label into the TCA cycle.[1]

Pathway Visualization

The following diagram illustrates the convergence of D/L isomers and the divergent fates of the C1/C2 labels.

Caption: Convergence of racemic DL-Leucine tracers at the KIC node and subsequent separation of C1 (oxidation) and C2 (TCA entry) labels.

Experimental Protocol: In Vivo Flux Analysis

This protocol is designed for a mammalian (rodent) model but is scalable to human clinical trials.[1]

Tracer Preparation

• Compound: DL-Leucine-1,2-13C2 (99 atom% 13C).[1]

• Vehicle: Sterile 0.9% saline.[1]

• Concentration: 10–20 mg/mL (depending on infusion rate).[1]

• Sterilization: 0.22 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  m filtration.

Infusion Methodology (Primed-Continuous)

To achieve isotopic steady state rapidly, a prime dose is essential, especially given the larger pool size of the racemic mixture.[1]

• Catheterization: Jugular vein (infusion) and Carotid artery (sampling) or tail vein/artery equivalent.[1]

• Prime Dose: Bolus injection of 20 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  mol/kg.

• Continuous Infusion: 20

  mol/kg/h.

  • Note: The infusion rate is higher than standard L-Leu studies because the D-isomer effectively "dilutes" the tracer's entry into the protein synthetic pathway.

• Duration: Maintain infusion for 120–180 minutes to ensure KIC enrichment plateau.

Sampling

• Breath: Collect expired air every 30 mins into vacutainers for IRMS (Isotope Ratio Mass Spectrometry) to measure ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  CO enrichment (Total Leucine Oxidation).

• Plasma: Collect 50 ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  L blood samples at t=0, 90, 120, 150, 180 mins. Centrifuge at 4°C, store plasma at -80°C.

• Tissue: At terminal timepoint, freeze-clamp muscle/liver for protein-bound leucine analysis.[1]

Analytical Mass Spectrometry (GC-MS)

This is the critical validation step.[1] You must differentiate between the full molecule (C1+C2) and the decarboxylated fragment to calculate flux accurately.

Derivatization: t-BDMS (Tert-butyldimethylsilyl)

The t-BDMS derivative is superior to N-acetyl-n-propyl esters for this tracer because its fragmentation pattern allows distinct isolation of C1 and C2.[1]

Protocol:

• Acidify plasma; extract keto-acids (KIC) and amino acids.[1]

• Derivatize with MTBSTFA + 1% TBDMCS at 60°C for 60 mins.

Fragmentation Logic & SIM Settings

In Electron Impact (EI) ionization, t-BDMS-Leucine yields two primary fragments:

Fragment	Structure Description	Carbons Contained	Unlabeled m/z	1,2-13C2 m/z	Information Yield
[M-57]+	Loss of t-butyl group	C1, C2, C3, C4, C5, C6	302	304	Total Enrichment (C1+C2)
[M-159]+	Loss of CO-O-TBDMS	C2, C3, C4, C5, C6	200	201	C2 Enrichment Only

Critical Insight: By monitoring m/z 304 (M+2) and m/z 201 (M+1), you can mathematically decouple the enrichment.[1]

• The m/z 304 signal represents the intact tracer.

• The m/z 201 signal confirms the presence of the C2 label without the C1 label (simulating the decarboxylated state, though this fragment is generated in the source).

• Verification: If you see m/z 202 in the [M-159] cluster, it implies recycling of label or contamination, as the C1 is physically removed in this fragment.[1]

Data Interpretation & Calculations

The presence of D-Leucine requires a modified flux equation.[1] Standard equations assume 100% of the tracer enters the L-pool.

Systemic Flux ( )

The Rate of Appearance (

) of Leucine is calculated using the enrichment of plasma KIC (the true precursor for oxidation and protein synthesis).

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

• F: Infusion rate of the tracer (

  mol/kg/min).

• ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  : Enrichment of -KIC (Mole Percent Excess) at steady state.

• Correction: Since D-Leu converts to KIC, the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  represents the mixed pool. This is actually advantageous, as KIC enrichment reflects the true precursor enrichment for oxidation regardless of the isomer source.

Leucine Oxidation Rate

Calculated from breath ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

CO .

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="ng-star-inserted display">

• ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  : Carbon dioxide production rate.

• ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  : Enrichment of expired CO .

• k: Bicarbonate retention factor (typically 0.81 in humans).[1]

• Note: This measures the loss of C1 only.

Assessing D-Leu Interference

If ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

is significantly lower than expected for the infusion rate compared to L-Leu historical data, it indicates that the DAAO conversion step is rate-limiting.

• High Trust Check: Compare the enrichment of Leucine (m/z 304) vs. KIC. In L-Leu studies, Leu > KIC.[1] In DL-Leu studies, if DAAO is active, you may see a "flattening" of the Leu/KIC ratio because D-Leu feeds KIC directly without passing through the plasma L-Leu pool first.[1]

References

• Matthews, D. E., et al. (1982).[1] "Regulation of leucine metabolism in man: a stable isotope study." Science. Link

• Sacchettini, J. C., & Kelly, J. W. (2002).[1] "Therapeutic strategies for human amyloid diseases." (Context on D-amino acid stability). Nature Reviews Drug Discovery.[1] Link

• Hasegawa, H., et al. (2004).[1] "Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine." American Journal of Physiology-Endocrinology and Metabolism. Link[1]

• Metges, C. C., et al. (1996).[1] "Kinetics of L-[1-13C]leucine when ingested with free amino acids, oligopeptides, or protein."[1] American Journal of Physiology. Link

• Schwenk, W. F., et al. (1985).[1] "Use of t-butyldimethylsilylation in the gas chromatographic/mass spectrometric analysis of physiologic compounds found in plasma and urine." Analytical Biochemistry. Link

Sources

• 1. Leucine - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]

Advanced Protein Turnover Kinetics: The DL-Leucine-1,2-13C2 Protocol

The following technical guide details the application of DL-Leucine-1,2-13C2 in protein turnover studies. This document is structured to address the specific complexities introduced by the racemic (DL) nature of the tracer and the advantages of the double-carbon (1,2-13C2) label.

Executive Summary

Quantifying protein fractional synthesis rates (FSR) and fractional breakdown rates (FBR) is critical in drug development for cachexia, sarcopenia, and metabolic disorders. While L-Leucine tracers are the industry standard, DL-Leucine-1,2-13C2 presents a specific use-case that requires rigorous experimental design to account for stereoselectivity.

This guide outlines a validated workflow using the Primed Continuous Infusion method. It emphasizes the critical "Chirality Constraint"—the physiological exclusion of D-Leucine from protein synthesis—and mandates the use of

-Ketoisocaproate ( -KIC) enrichment as the surrogate for the true intracellular precursor pool to ensure data integrity.

Scientific Principles & Tracer Mechanics

Why Leucine-1,2-13C2?

Leucine is the preferred tracer for protein turnover because it is an essential branched-chain amino acid (BCAA) oxidized primarily in skeletal muscle, making it a direct proxy for myofibrillar synthesis.

• The 1,2-13C2 Advantage: The double-label on the Carboxyl (C1) and Alpha (C2) carbons provides a mass shift of +2 Da (M+2) .

  • Signal-to-Noise: This shifts the analyte signal away from the natural abundance M+1 background (approx. 6-7% for leucine derivatives), significantly improving detection sensitivity at low enrichment levels (0.02–0.05 Mole Percent Excess).

  • Metabolic Tracking: The retention of both carbons allows for the simultaneous measurement of synthesis (incorporation of the intact carbon skeleton) and oxidation (if measuring 13CO2 from the C1 decarboxylation, though 1-13C is typically preferred for pure oxidation studies).

The "DL" Chirality Constraint

Expertise Alert: The use of a racemic mixture (DL) introduces a non-incorporating D-isomer into the plasma pool. Mammalian aminoacyl-tRNA synthetases are stereospecific for L-Leucine.

• L-Leucine: Transported into cells, transaminated to

  -KIC, or incorporated into protein.

• D-Leucine: Not incorporated into protein. It may be excreted or slowly metabolized by D-amino acid oxidase (DAAO) in the kidney/liver, but it largely acts as a "background diluent" in the plasma.

The Analytical Consequence: If you measure total plasma Leucine enrichment using an achiral GC-MS column, the presence of D-Leucine (tracer) will skew the enrichment ratio, decoupling it from the true intracellular L-Leucine precursor pool. Solution: You must measure the enrichment of

-KIC . Since -KIC is formed almost exclusively from intracellular L-Leucine via Branched-Chain Amino Acid Aminotransferase (BCAT), plasma -KIC enrichment accurately reflects the intracellular L-Leucine pool, bypassing the D-Leucine interference.

Experimental Workflow

Pathway Visualization

The following diagram illustrates the differential fate of the D and L isomers and the critical role of

-KIC as the precursor surrogate.

Caption: Differential metabolic fate of DL-Leucine. Note that only L-Leu enters the protein pool.

-KIC equilibrates with the intracellular L-Leu pool, serving as the valid precursor proxy.

Protocol: Primed Continuous Infusion

This protocol ensures a steady-state isotopic enrichment (plateau) in the precursor pool within 60-90 minutes.

Reagents:

• Tracer: DL-Leucine-1,2-13C2 (99 atom % 13C).

• Vehicle: Sterile 0.9% Saline.

Step-by-Step Methodology:

• Subject Preparation:

  • Overnight fast (10-12 hours) to establish basal turnover rates.

  • Insert two catheters: one in the antecubital vein (infusion) and one in a retrograde dorsal hand vein (heated to 55°C for "arterialized" blood sampling).

• Tracer Administration:

  • Prime Dose (Bolus): Administer 60% of the hourly infusion rate immediately to fill the bicarbonate and leucine pools.

    • Calculation:

      .

  • Continuous Infusion: Begin infusion immediately after the prime.

    • Rate:

      (Adjust based on assumed lean body mass).

• Sampling Schedule:

  • Blood (Plasma): Collect 2 mL samples at t = -10 (baseline), 60, 90, 120, 150, 180, 210, 240 min.

  • Muscle Biopsy (Vastus Lateralis):

    • Biopsy 1: t = 60 min (Equilibrium established).

    • Biopsy 2: t = 240 min (End of study).

    • Note: The "Precursor-Product" method relies on the increment of tracer incorporation between these two time points.

Analytical Pipeline (GC-MS)

Sample Processing

To measure enrichment, we must isolate the amino acids and derivatize them for volatility.

Fraction	Target Analyte	Extraction Method	Derivatization
Plasma	-KIC	Acidification + Ethyl Acetate Extraction	Quinoxalinol-tBDMS (Specific for keto-acids)
Muscle	Bound L-Leu	Homogenization + Acid Hydrolysis (6N HCl, 110°C, 24h)	N-acetyl-n-propyl (NAP) or tBDMS

GC-MS Configuration

Instrument: Agilent 5977B (or equivalent single quadrupole). Column: DB-5ms or equivalent non-polar capillary column (30m x 0.25mm).

Ion Monitoring (SIM Mode): We monitor the molecular ion fragments retaining the 1,2-13C2 label.

• -KIC (Precursor): Analyzed as Quinoxalinol-tBDMS derivative.

  • m/z 232: M+0 (Natural)

  • m/z 234: M+2 (Tracer: 1,2-13C2)

  • Why: This fragment contains the carbon skeleton of KIC.[1]

• Protein-Bound Leucine (Product): Analyzed as tBDMS derivative.

  • m/z 302: M+0 (Fragment [M-57]

    : Loss of t-butyl group)

  • m/z 304: M+2 (Tracer: 1,2-13C2)

  • Validation: Ensure the fragment monitored includes C1 and C2. The m/z 302 fragment of Leu-tBDMS contains C1-C6, making it valid for 1,2-13C2 detection.

Data Calculation & Validation

The Fractional Synthesis Rate (FSR) is calculated using the standard precursor-product equation.[2][3][4][5][6]

Equation

• : The change in enrichment (Mole Percent Excess, MPE) of protein-bound leucine between the two biopsies.
• : The average enrichment (MPE) of the precursor pool ( -KIC) in plasma during the steady state (average of samples from t=60 to t=240).
• : Time interval between biopsies (in hours).

Self-Validating Checks (Trustworthiness)

• Plateau Verification: Plot plasma

  -KIC enrichment over time. The slope between t=60 and t=240 should be effectively zero (Steady State). If enrichment is rising, the FSR will be underestimated.

• Enrichment Ratio: The ratio of Plasma KIC MPE to Plasma Leucine MPE is typically ~0.80 in L-Leu studies. With DL-Leu , this ratio will be significantly different (likely higher KIC relative to Total Leu, or lower depending on D-Leu accumulation). Do not use Plasma Leu as the precursor.

• Background Subtraction: Always subtract the baseline (t=-10) abundance to calculate MPE.

References

• Wolfe, R. R., & Chinkes, D. L. (2005). Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss. (The definitive text on tracer kinetics and precursor pool selection).

• Smith, K., et al. (2011). "Tracer selection for in vivo measurement of human muscle protein synthesis." American Journal of Physiology-Endocrinology and Metabolism. Link

• Matthews, D. E., et al. (1982). "Relationship of plasma leucine and alpha-ketoisocaproate during a L-[1-13C]leucine infusion in man: a method for measuring human intracellular leucine tracer enrichment." Journal of Clinical Investigation. Link

• Schwenk, W. F., et al. (1984). "Use of reciprocal pool specific activities to model leucine carbon kinetics in humans." American Journal of Physiology. Link

Sources

• 1. Relationship of plasma leucine and alpha-ketoisocaproate during a L-[1-13C]leucine infusion in man: a method for measuring human intracellular leucine tracer enrichment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Measurement of human mixed muscle protein fractional synthesis rate depends on the choice of amino acid tracer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. journals.physiology.org [journals.physiology.org]
• 5. journals.physiology.org [journals.physiology.org]
• 6. An exploration of the methods to determine the protein‐specific synthesis and breakdown rates in vivo in humans - PMC [pmc.ncbi.nlm.nih.gov]

DL-Leucine-1,2-13C2 CAS number and molecular weight

Technical Monograph: DL-Leucine-1,2- C

Advanced Isotopic Standards for Quantitative Metabolomics & Proteomics

Executive Summary

This technical guide details the physicochemical properties, isotopic mechanics, and experimental applications of DL-Leucine-1,2-

C . As a stable isotope-labeled analog of the essential amino acid leucine, this compound serves as a critical internal standard in mass spectrometry (MS) and a tracer in nuclear magnetic resonance (NMR) spectroscopy.

Distinct from its naturally abundant counterpart, DL-Leucine-1,2-

C incorporates two Carbon-13 atoms at the carboxyl (C1) and -carbon (C2) positions. This specific labeling pattern induces a precise mass shift of +2.0067 Da , enabling interference-free quantification in complex biological matrices. While the L-isomer is biologically active, the DL-form (racemic mixture) is frequently utilized as a cost-effective internal standard for non-chiral LC-MS quantitation workflows where enantiomeric separation is not required.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7]

The following data constitutes the definitive chemical identity for DL-Leucine-1,2-

C . Researchers must verify the CAS number specifically for the racemic (DL) and 1,2-labeled variant, as it differs from the L-isomer or single-labeled analogs.

Table 1: Core Chemical Specifications

Parameter	Specification
Compound Name	DL-Leucine-1,2- C
CAS Number	87994-88-5
Unlabeled Analog CAS	328-39-2 (DL-Leucine)
Molecular Weight	133.16 g/mol (Labeled) vs. 131.17 g/mol (Unlabeled)
Chemical Formula
Isotopic Purity	99 atom % C
Mass Shift	M+2 (approx. +2 Da)
Appearance	White crystalline powder
Solubility	Soluble in water (24 g/L at 25°C), dilute HCl

Critical Note on Stereochemistry: This compound is a racemic mixture containing both D- and L-enantiomers. In biological metabolic flux studies involving enzymes, the L-isomer is typically required. However, for absolute quantification via Isotope Dilution Mass Spectrometry (IDMS) , the DL-form is a robust and economical alternative, provided the analytical method does not resolve enantiomers (e.g., standard C18 Reverse Phase LC).

Isotopic Labeling Mechanics

The Mass Shift Physics

The utility of DL-Leucine-1,2-

C relies on the substitution of naturally abundant C (98.93%) with stable C isotopes.

• Mass of

  C: 12.00000 Da

• Mass of

  C: 13.00335 Da

• Net Shift per Carbon: +1.00335 Da

• Total Shift (2 Carbons): +2.0067 Da

In Mass Spectrometry, this shifts the parent ion

from m/z 132.1 (unlabeled) to m/z 134.1 (labeled). This "M+2" channel allows the labeled standard to be distinguished from the endogenous analyte while behaving identically during extraction and ionization.

NMR Scalar Coupling

In NMR applications, the direct bond between

C-1 (Carboxyl) and C-2 ( -Carbon) introduces a strong scalar coupling ( ), typically ranging from 35-55 Hz. This coupling pattern provides a unique spectral signature used to determine protein backbone conformation or metabolic bond cleavage.

Visualization: Structural & Experimental Logic

Diagram 1: Molecular Structure & Isotopic Loci

This diagram visualizes the specific labeling positions (C1 and C2) that define the "1,2-

C " nomenclature.

Diagram 2: Isotope Dilution Mass Spectrometry (IDMS) Workflow

The following workflow illustrates the self-validating nature of using DL-Leucine-1,2-

C as an internal standard to correct for matrix effects and ionization suppression.

[4]

Applications in Research & Drug Development

Targeted Metabolomics (Quantification)

In drug development, precise monitoring of amino acid levels in plasma is crucial for assessing nutritional status or metabolic disease progression.

• Role: Internal Standard (IS).

• Mechanism: The labeled DL-Leucine is spiked into samples before extraction. Because it is chemically identical (barring the isotope mass) to endogenous leucine, it experiences the exact same extraction efficiency, chromatographic retention, and ionization suppression.

• Calculation: The ratio of the endogenous signal (m/z 132.1) to the IS signal (m/z 134.1) is plotted against a calibration curve to yield absolute concentration.

Metabolic Flux Analysis (MFA)

While L-Leucine is preferred for biological incorporation, DL-Leucine-1,2-

C can be used in specific in vitro assays or non-chiral pathways.

• Pathway Tracing: Leucine catabolism leads to Acetyl-CoA and Acetoacetate. The 1,2-

  C labeling pattern allows researchers to track the fate of the carbon backbone into the TCA cycle.

• Fragment Analysis: In MS/MS, the fragmentation pattern of the labeled leucine (e.g., loss of the carboxyl group) confirms the position of the label, validating the metabolic pathway structure.

Experimental Protocol: Preparation & Handling

Objective: Preparation of a 1 mg/mL Primary Stock Solution for LC-MS/MS.

Reagents:

• DL-Leucine-1,2-

  C (Solid, stored at Room Temp).

• 0.1 M Hydrochloric Acid (HCl) or ultrapure water (Milli-Q).

Protocol:

• Weighing: Accurately weigh 10.0 mg of DL-Leucine-1,2-

  C into a tared glass vial.

• Solubilization: Add 10.0 mL of 0.1 M HCl. Leucine is hydrophobic; acidic conditions improve solubility and stability compared to neutral water.

• Mixing: Vortex for 1 minute until completely dissolved. Sonicate if necessary.

• Storage: Aliquot into cryovials and store at -20°C. Stability is >2 years if kept frozen and protected from moisture.

• Working Standard: Dilute the stock 1:100 in the mobile phase (e.g., 0.1% Formic Acid in Water) to create a 10 µg/mL working spiking solution.

Quality Control Check:

• Inject the working standard into the MS.

• Verify the presence of the parent ion at m/z 134.1 .

• Check for "isotopic crosstalk": Ensure there is negligible signal at m/z 132.1 (unlabeled channel) to prevent false positives in blank samples.

References

• Sigma-Aldrich. DL-Leucine-1,2-13C2 Product Specification & CAS Data.

• Cambridge Isotope Laboratories. Stable Isotopes for Mass Spectrometry and Metabolomics.

• National Institute of Standards and Technology (NIST). Leucine Stereoisomers and Mass Spectra Data.

• Grankvist, N., et al. (2018). "Profiling the metabolism of human cells by deep 13C labeling." Cell Chemical Biology.

• Creative Proteomics. Overview of 13C Metabolic Flux Analysis.

Understanding isotopic purity of DL-Leucine-1,2-13C2

This technical guide details the isotopic architecture, purity assessment, and application logic of DL-Leucine-1,2-

C . It addresses the specific needs of researchers using this isotopologue as a metabolic tracer or mass spectrometry internal standard.

Technical Guide: Isotopic Purity and Characterization of DL-Leucine-1,2- C

The Isotopic Architecture

DL-Leucine-1,2-

C is a racemic mixture of leucine isotopomers where the carboxyl carbon (C1) and the -carbon (C2) are enriched with Carbon-13 ( C).[1]

Structural Definition

• Chemical Formula: (CH

  ) CHCH C H(NH )C OOH[1][2][3]

• Label Position: C1 (Carboxyl) and C2 (

  -methine).[1]

• Chirality: Racemic (50:50 mixture of L- and D-enantiomers).[1]

• Mass Shift: +2.0067 Da relative to unlabeled leucine (

  ).

Why This Specific Labeling Pattern?

The 1,2-labeling provides a unique "metabolic fracture point."[1] In biological systems (specifically catabolism via branched-chain aminotransferase and branched-chain

-ketoacid dehydrogenase):

• C1 (Carboxyl): Is released immediately as

  CO during the decarboxylation of -ketoisocaproate ( -KIC).[1][4]

• C2 (

  -Carbon): Remains on the carbon skeleton, eventually forming [1- C]Isovaleryl-CoA and entering the TCA cycle as [1- C]Acetyl-CoA.[1]

This dual fate allows researchers to simultaneously measure oxidation rates (via breath

CO ) and carbon flux into the TCA cycle (via mass isotopomer distribution analysis of glutamate/glutamine).

Synthesis-Derived Impurities

Understanding the synthesis helps predict impurities.[1] DL-Leucine-1,2-

C is typically synthesized via the Strecker Synthesis using:

• Precursor A: Isovaleraldehyde (unlabeled).

• Precursor B: [1,2-

  C ]Acetamido-derivatives or condensation of [ C]Cyanide with a [ C]Aldehyde precursor.[1]

Common Impurity Profiles

Impurity Type	Origin	Impact on Data
Chemical Impurities	Glycine/Alanine traces from side reactions.[1]	Ion suppression in MS; incorrect concentration.
Isotopic Impurity:	Incomplete double labeling (e.g., [1- C] or [2- C] single labels).	Skews "Atom % Excess" (APE) calculations.
Isotopic Impurity:	Unlabeled starting material breakthrough.	Underestimation of tracer enrichment.
Stereochemical Impurity	Non-50:50 D/L ratio (rare in synthetic DL, common in enzymatic).	Biological error: D-Leu is often metabolically inert.[1]

Analytical Protocols for Purity Assessment

Protocol A: Quantitative NMR (qNMR) for Positional Enrichment

NMR is the only method that validates the position of the label and the integrity of the C1-C2 bond.

Methodology:

• Solvent: D

  O (minimizes solvent overlap).

• Standard: Internal standard (e.g., Maleic acid) for quantification.

• Nucleus:

  C-NMR (decoupled H).

Spectral Interpretation (The "Doublet" Test): In a pure 1,2-

C sample, the C1 and C2 signals split each other due to strong scalar coupling ( ).[1]

• C1 (Carboxyl, ~175 ppm): Appears as a Doublet (

  ).[1]

  • Coupling Constant (

    ): ~50–55 Hz.

  • Impurity Check: A central Singlet (

    ) at 175 ppm indicates [1- C]Leucine (single label).[1]

• C2 (

  -Carbon, ~53 ppm): Appears as a Doublet ( ).[1]

  • Impurity Check: A central Singlet (

    ) at 53 ppm indicates [2- C]Leucine.[1]

Calculation:

[1]

Protocol B: LC-MS/GC-MS for Isotopologue Distribution

Mass spectrometry determines the total enrichment (Atom % Excess) but cannot easily distinguish where the label is without fragmentation analysis.[1]

Methodology (GC-MS Example):

• Derivatization: TBDMS (tert-butyldimethylsilyl) derivative is preferred for amino acids.[1]

  • Fragment:

    (Loss of tert-butyl group).[1]

• Scan Range: SIM (Selected Ion Monitoring) for

  302 ( ), 303 ( ), 304 ( ).

Data Analysis:

• Target: DL-Leucine-1,2-

  C should show a dominant peak at .[1]

• Correction: You must correct for natural abundance (Si, C, H, N, O isotopes) using a matrix inversion method or software (e.g., IsoCor).

• Purity Metric:

  [1]

Visualization of Logic Flows

Diagram 1: Analytical Workflow for Purity Validation

This workflow ensures the reagent meets the stringent requirements for metabolic flux analysis.

Caption: Workflow distinguishing positional integrity (NMR) from total enrichment (MS).

Diagram 2: Metabolic Fate of the 1,2-Label

Understanding the biological fate is crucial for interpreting experimental data.

Caption: Divergent pathways of C1 (Oxidation) and C2 (TCA Incorporation).[1]

The "DL" Factor: Application Notes

Since this reagent is a racemic mixture, researchers must account for the D-isomer.

• Metabolic Inertness: In most mammalian systems, D-Leucine is not a substrate for L-type amino acid transporters (LAT1) or BCAT enzymes.[1] It effectively acts as a spectator.

• Concentration Adjustment: If a protocol calls for 1 mM L-Leucine, you must use 2 mM DL-Leucine to achieve the same metabolic flux potential.

• Interference: High concentrations of D-Leucine may competitively inhibit transport of other L-amino acids or trigger D-amino acid oxidase (DAAO) in renal/hepatic tissues, producing hydrogen peroxide.[1] Validation: Always run a "D-Leucine only" control if working in sensitive oxidative stress models.[1]

References

• Matthews, D. E., et al. (1982). "Measurement of Leucine Metabolism in Man from a Primed, Continuous Infusion of L-[1-13C]Leucine." American Journal of Physiology-Endocrinology and Metabolism. Link[1]

• Cambridge Isotope Laboratories. "Stable Isotope-Labeled Amino Acid Standards." Technical Note. Link

• Antoniewicz, M. R. (2013). "13C Metabolic Flux Analysis: Optimal Design of Isotopic Labeling Experiments." Current Opinion in Biotechnology. Link[1]

• Szyperski, T. (1995). "Biosynthetically Directed Fractional 13C-labeling of Proteinogenic Amino Acids." European Journal of Biochemistry. Link[1]

• Sigma-Aldrich (Merck). "Leucine-1,2-13C2 Specification Sheet."[1] Product Specifications. Link

Sources

• 1. Profiling the metabolism of human cells by deep 13C labeling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. isotope.com [isotope.com]
• 3. isotope.com [isotope.com]
• 4. journals.physiology.org [journals.physiology.org]

Advanced Applications of DL-Leucine-1,2-13C2 in Life Sciences: Metabolic Flux, Chiral Metabolomics, and Quantitative Mass Spectrometry

Executive Summary

DL-Leucine-1,2-13C2 is a highly specialized, stable isotope-labeled racemic amino acid. While L-[1-13C]leucine has historically served as the gold standard for human protein turnover studies, the dual-labeled, racemic variant (DL-Leucine-1,2-13C2) unlocks unprecedented analytical depth. By labeling both the carboxyl (C1) and alpha-carbon (C2) positions, and by providing both the D- and L-enantiomers, this tracer enables researchers to simultaneously interrogate branched-chain amino acid (BCAA) catabolism, measure muscle protein fractional synthetic rates with extreme precision, and probe the complex chiral co-metabolism between the mammalian host and its symbiotic microbiome.

Chemical & Isotopic Fundamentals

DL-Leucine-1,2-13C2 (CAS: 87994-88-5) possesses an isotopic purity typically exceeding 99 atom % 13C[1]. The strategic placement of the 13C isotopes at the C1 and C2 positions is critical for metabolic tracing.

• C1 (Carboxyl Carbon): Highly labile during BCAA catabolism, specifically targeted for decarboxylation.

• C2 (Alpha Carbon): Retained within the carbon skeleton during initial catabolic steps, allowing for downstream tracking into the tricarboxylic acid (TCA) cycle.

• Racemic Nature: The 50/50 mixture of D- and L-isomers allows the molecule to act as a dual-probe. L-leucine is an essential building block for host proteins, while D-leucine is a biomarker of bacterial metabolism and a substrate for mammalian D-amino acid oxidase (DAO)[2][3].

Core Applications in Life Sciences

High-Resolution Metabolic Flux Analysis (MFA) & BCAA Catabolism

In mammalian metabolism, leucine undergoes reversible transamination to alpha-ketoisocaproate (KIC). KIC is subsequently subjected to irreversible oxidative decarboxylation by the branched-chain alpha-keto acid dehydrogenase (BCKDH) complex.

The use of the 1,2-13C2 label provides a distinct analytical advantage. During the BCKDH step, the C1 carbon is cleaved and released as 13CO2, which can be measured in expired breath to quantify whole-body leucine oxidation[4]. Conversely, the C2 carbon is retained in the resulting isovaleryl-CoA molecule[4]. This differential fate allows researchers to decouple the rate of initial BCAA decarboxylation from downstream ketogenic and lipogenic fluxes. Furthermore, infusing [1,2-13C2]leucine delivers twice the molar amount of 13C compared to singly labeled tracers, significantly enhancing the signal-to-noise ratio in breath 13CO2 recovery assays[4].

Fate of C1 and C2 carbons from DL-Leucine-1,2-13C2 during BCAA catabolism.

Chiral Metabolomics and Host-Microbiome Interactions

Enantioselective metabolomics is a rapidly emerging field. While mammals rely on L-amino acids, gut microbiota synthesize diverse D-amino acids, including D-leucine, which act as signaling molecules for biofilm disassembly and innate immune modulation[2][3].

Mammalian systems express D-amino acid oxidase (DAO) in the intestinal mucosa and kidneys to degrade these bacterial byproducts and maintain amino acid homochirality[3]. By utilizing DL-Leucine-1,2-13C2 in in vivo models, researchers can simultaneously trace two divergent biological realities: the incorporation of L-leucine into host muscle tissue, and the microbial synthesis, systemic absorption, and DAO-mediated clearance of D-leucine[2][3].

Experimental Methodologies & Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols incorporate self-validating mechanisms, including baseline subtraction and internal standard calibration.

Protocol A: In Vivo Muscle Protein Fractional Synthetic Rate (FSR) via GC-C-IRMS

Measuring muscle protein synthesis requires detecting minute isotopic enrichments (<0.03 atom % excess). Capillary Gas Chromatography/Combustion Isotope Ratio Mass Spectrometry (GC-C-IRMS) is utilized here because it provides superior precision over standard GC-MS by converting all analytes into a uniform gas (CO2) prior to detection[5].

• Tracer Infusion & Sampling: Administer a primed, continuous intravenous infusion of DL-Leucine-1,2-13C2. Collect baseline (pre-infusion) and steady-state muscle biopsies. Causality: Baseline sampling is critical to establish the natural 13C abundance background, ensuring that calculated enrichments are purely tracer-derived.

• Protein Hydrolysis: Homogenize muscle tissue in 10% trichloroacetic acid (TCA) to precipitate proteins. Hydrolyze the protein pellet in 6N HCl at 110°C for 24 hours to liberate free amino acids.

• Derivatization: Convert free amino acids to N-acetyl-n-propyl (NAP) esters. Causality: Leucine is non-volatile. NAP derivatization increases volatility and thermal stability for capillary GC separation.

• Combustion & Detection: Inject the derivatized sample into the GC-C-IRMS. As the leucine derivative elutes, it passes through a combustion reactor (CuO/NiO at 850°C), converting it entirely to CO2, H2O, and N2. The IRMS measures the 13CO2/12CO2 ratio[5].

• Validation: Run a standard curve of known [1,2-13C2]leucine enrichments alongside samples to correct for isotopic fractionation during derivatization and combustion.

Step-by-step GC-C-IRMS workflow for measuring 13C enrichment from labeled leucine.

Protocol B: Enantioselective LC-MS/MS for Chiral Metabolomics

To differentiate the D- and L-enantiomers of the administered tracer without relying on expensive and delicate chiral stationary phases, pre-column chiral derivatization is employed[2].

• Metabolite Extraction: Extract plasma or fecal homogenates using cold methanol/acetonitrile (1:1 v/v) spiked with an unnatural internal standard (e.g., L-Leucine-d10).

• Chiral Derivatization: React the dried extract with Marfey’s reagent (FDAA: 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) at 40°C for 1 hour. Causality: FDAA reacts with the enantiomers to form diastereomers. Because diastereomers have different physical properties, they can be easily separated on a standard, robust C18 reverse-phase column[2].

• LC-MS/MS Analysis: Separate the diastereomers using a gradient of water/acetonitrile with 0.1% formic acid. Detect via Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer, tracking the specific mass shift (M+2) of the 1,2-13C2 label.

• Validation: The L-Leucine-d10 internal standard corrects for matrix effects and variations in derivatization efficiency.

Data Presentation & Quantitative Metrics

Table 1: Metabolic Fate and Analytical Utility of Leucine Carbon Positions

Carbon Position	Metabolic Fate (BCKDH Step)	Analytical Utility in MFA	Detection Modality
C1 (Carboxyl)	Cleaved and released as CO2	Quantifies whole-body leucine oxidation	Breath 13CO2 via IRMS
C2 (Alpha)	Retained in Isovaleryl-CoA	Traces downstream lipogenesis and TCA flux	Plasma/Tissue LC-MS/MS

Table 2: Biological Divergence of DL-Leucine Enantiomers

Enantiomer	Primary Source	Biological Role / Application	Clearance Mechanism
L-Leucine	Diet, Host Anabolism	Protein synthesis, mTORC1 activation, energy	BCKDH catabolic pathway
D-Leucine	Gut Microbiota	Biofilm disassembly, innate immune modulation	D-Amino Acid Oxidase (DAO)

Conclusion

DL-Leucine-1,2-13C2 is a highly versatile isotopic probe. Its dual 13C labeling overcomes the limitations of singly labeled tracers by allowing simultaneous quantification of oxidative and non-oxidative BCAA disposal. Furthermore, its racemic composition provides a unique gateway into chiral metabolomics, enabling researchers to map the intricate biochemical dialogue between mammalian host metabolism and the symbiotic microbiome. When paired with high-precision analytical techniques like GC-C-IRMS and enantioselective LC-MS/MS, it serves as an indispensable tool for modern metabolic and pharmacological research.

References

Sources

• 1. DL-亮氨酸-1,2-13C2 99 atom % 13C | Sigma-Aldrich [sigmaaldrich.com]
• 2. Targeted Chiral Metabolomics of D-Amino Acids: Their Emerging Role as Potential Biomarkers in Neurological Diseases with a Focus on Their Liquid Chromatography–Mass Spectrometry Analysis upon Chiral Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. journals.physiology.org [journals.physiology.org]
• 5. scispace.com [scispace.com]

Mechanistic Principles: The Dual-Carbon Tracking Advantage

Advanced Metabolic Tracing: The Mechanism of Action and Application of DL-Leucine-1,2-13C2

Executive Summary Metabolic flux analysis (MFA) relies on the precise tracking of isotopic labels through complex biochemical networks to elucidate disease mechanisms and drug efficacy. Among branched-chain amino acid (BCAA) tracers, DL-Leucine-1,2-13C2 occupies a unique analytical niche. By strategically labeling the first (carboxyl) and second (alpha) carbons, researchers can simultaneously quantify whole-body amino acid oxidation and downstream lipogenic/ketogenic flux without the spectral convolution inherent to uniformly labeled ([U-13C6]) tracers. Furthermore, the racemic (DL) nature of this tracer allows for the concurrent investigation of chiral metabolic pathways.

This technical guide provides an in-depth mechanistic breakdown of DL-Leucine-1,2-13C2, detailing its biochemical fate, signaling mechanisms, and the self-validating experimental protocols required for its authoritative application in drug development and physiology.

Why 1,2-13C2? The Causality of Isotope Placement The selection of a tracer's labeling pattern is strictly dictated by the enzymatic cleavage points of its target pathway. Single-labeled [1-13C]leucine is the standard for measuring whole-body oxidation, as the C1 carbon is irreversibly lost as 13CO2 during the branched-chain alpha-keto acid dehydrogenase (BCKDH) step[1]. However, once C1 is decarboxylated, the remaining carbon skeleton becomes invisible to mass spectrometry. Conversely, [U-13C6]leucine provides comprehensive tracking but creates highly complex isotopomer distributions due to extensive carbon scrambling in the TCA cycle.

The 1,2-13C2 configuration solves this by isolating the decarboxylation event while preserving a trackable heavy carbon:

• C1 (Carboxyl Carbon): Released as 13CO2 by BCKDH, measurable via Isotope Ratio Mass Spectrometry (IRMS) in breath samples to calculate Leucine Oxidation rates.

• C2 (Alpha Carbon): Becomes the C1 thioester carbon of Isovaleryl-CoA, allowing downstream tracking into acetoacetate and acetyl-CoA via Gas Chromatography-Mass Spectrometry (GC-MS)[2].

The DL Racemic Dynamic While L-leucine is the biologically active enantiomer for protein synthesis, the DL racemic mixture provides a dual-entry mechanism into the alpha-ketoisocaproate (KIC) pool. L-leucine undergoes transamination via Branched-Chain Aminotransferase (BCAT), whereas D-leucine is oxidized by D-Amino Acid Oxidase (DAAO). Both pathways converge identically at KIC, allowing researchers to bypass specific BCAT transport limitations or study chiral-specific metabolic dysregulation.

Figure 1: Dual-entry catabolism of DL-Leucine-1,2-13C2 into the KIC pool and subsequent decarboxylation.

Intracellular Signaling: L-Leucine and the mTORC1 Axis

Beyond its role as a structural substrate, the L-enantiomer of leucine acts as a potent signaling molecule that directly activates the mechanistic target of rapamycin complex 1 (mTORC1), the master regulator of muscle protein synthesis (MPS)[3].

Mechanistic Causality of Leucine Sensing Intracellular leucine availability is sensed by Sestrin2 and MAP4K3[4]. Under leucine-deprived conditions, Sestrin2 binds to and inhibits the GATOR2 complex. When L-leucine enters the cell (facilitated by the SLC7A5/SLC3A2 antiporter), it binds directly to Sestrin2, inducing a conformational change that releases GATOR2. This release inhibits GATOR1 (a GTPase-activating protein), allowing the RagA/B GTPases to become GTP-loaded. The active Rag complex then recruits mTORC1 to the lysosomal membrane, where it is activated by Rheb, leading to the phosphorylation of downstream targets like S6K1 and 4E-BP1[3].

Figure 2: Intracellular L-Leucine sensing mechanism driving mTORC1 activation and protein synthesis.

Self-Validating Experimental Protocols

To ensure high-fidelity data, tracer experiments must be designed as self-validating systems. The following protocol outlines a primed, continuous infusion methodology for in vivo metabolic flux analysis[1].

Why a Primed Continuous Infusion? A continuous infusion alone takes hours to reach an isotopic steady state in the precursor pool, during which time flux calculations are invalid. Administering an initial "priming dose" rapidly equilibrates the plasma pool, ensuring that the isotopic enrichment (the ratio of 13C to 12C) remains constant throughout the measurement window[1]. A NaH13CO3 prime is also strictly required to account for the physiological delay in the appearance of 13CO2 in the breath from leucine oxidation.

Step-by-Step Methodology:

• Catheterization & Baseline Sampling: Insert an intravenous catheter for tracer infusion and a contralateral heated hand vein catheter for "arterialized" blood sampling. Collect baseline blood and breath samples to establish natural background isotopic enrichment[1].

• Priming Dose Administration: Administer an intravenous bolus of DL-Leucine-1,2-13C2 (e.g., 2 μmol/kg) and NaH13CO3 (e.g., 2.1 μmol/kg) to rapidly achieve isotopic steady state.

• Continuous Infusion: Immediately initiate a continuous infusion of DL-Leucine-1,2-13C2 (e.g., 0.05 μmol/kg/min) using a calibrated syringe pump for 3 to 6 hours.

• Biospecimen Collection: Collect arterialized blood and breath samples every 20–30 minutes during the final 2 hours (steady-state window). Obtain a skeletal muscle biopsy at the beginning and end of the steady-state period to measure tracer incorporation into tissue protein[5].

• Metabolite Extraction & Derivatization: Lyse cells/tissue and precipitate proteins. Because amino acids are highly polar and non-volatile, the supernatant must be derivatized (e.g., using MTBSTFA) to replace active hydrogens with non-polar tert-butyldimethylsilyl groups. This causality is critical: without derivatization, leucine will thermally degrade in the GC inlet rather than vaporizing[2].

• GC-MS & IRMS Analysis: Analyze derivatized plasma KIC and leucine via GC-MS to determine precursor pool enrichment. Analyze breath samples via IRMS for 13CO2 enrichment.

Figure 3: Self-validating experimental workflow for in vivo stable isotope metabolic flux analysis.

Quantitative Data Interpretation

The power of the DL-Leucine-1,2-13C2 tracer lies in its ability to generate comprehensive metabolic metrics from a single experiment. The primary outcomes include Leucine Turnover (Flux), Oxidation Rates, Non-Oxidative Leucine Disposal (NOLD - a proxy for whole-body protein synthesis), and Fractional Synthetic Rate (FSR)[2].

Internal Validation Check: The FSR calculation relies on the enrichment of the precursor pool (intracellular KIC). If the plasma KIC enrichment significantly deviates from the intracellular KIC enrichment, the FSR calculation must be mathematically adjusted to prevent the overestimation of protein synthesis.

Table 1: Representative Leucine Tracer Kinetics in Response to Anabolic Stimuli

Metabolic Metric	Vehicle Control (Basal)	Anabolic Treatment (e.g., mTOR Agonist)	Measurement Modality
Leucine Flux (Turnover)	110 ± 12 μmol/kg/hr	145 ± 18 μmol/kg/hr	GC-MS (Plasma 13C-KIC)
Leucine Oxidation	22 ± 4 μmol/kg/hr	28 ± 5 μmol/kg/hr	IRMS (Breath 13CO2)
Non-Oxidative Disposal (NOLD)	88 ± 8 μmol/kg/hr	117 ± 13 μmol/kg/hr	Calculated (Flux - Oxidation)

Table 2: Fractional Synthesis Rate (FSR) of Skeletal Muscle

Physiological Condition	FSR (%/hour)	Fold Change vs Basal
Basal State (Fasted)	0.045 ± 0.010	1.0x
Post-Exercise	0.085 ± 0.015	~1.9x
Post-Exercise + Leucine Dose	0.125 ± 0.020	~2.8x

References

3.[5] Title: Analysis of Whole-Body Branched-Chain Amino Acid Metabolism in Mice Utilizing 20% Leucine 13C Source: CK Isotopes URL: [Link]

4.[3] Title: Leucine-enriched amino acids maintain peripheral mTOR-Rheb localization independent of myofibrillar protein synthesis and mTORC1 signaling postexercise Source: PubMed Central (PMC) URL: [Link]

5.[4] Title: Cellular signaling of amino acids towards mTORC1 activation in impaired human leucine catabolism Source: PubMed URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Leucine-enriched amino acids maintain peripheral mTOR-Rheb localization independent of myofibrillar protein synthesis and mTORC1 signaling postexercise - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cellular signaling of amino acids towards mTORC1 activation in impaired human leucine catabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ckisotopes.com [ckisotopes.com]

Metabolic Tracing and Flux Analysis Using DL-Leucine-1,2-13C2: A Technical Guide to Commercial Procurement and Experimental Application

As metabolic research shifts from static snapshots to dynamic fluxomics, the selection of highly specific isotopic tracers becomes the cornerstone of experimental validity. While uniformly labeled amino acids (e.g., U-13C6) are common, precisely targeted isotopologues like DL-Leucine-1,2-13C2 offer unparalleled mechanistic resolution for tracking branched-chain amino acid (BCAA) catabolism.

This whitepaper provides an authoritative guide on the commercial landscape, mechanistic rationale, and self-validating methodologies for deploying DL-Leucine-1,2-13C2 in advanced mass spectrometry (LC-MS/MS) workflows.

The Mechanistic Rationale: Why DL-Leucine-1,2-13C2?

In metabolic flux analysis (MFA), the choice of tracer dictates the biological questions you can answer. The application of isotopic tracers is required to translate static metabolomic snapshots into dynamic maps of metabolite traffic [4].

The Bipartite Reporter System The choice of the 1,2-13C2 labeling pattern over a uniformly labeled variant is highly deliberate. Leucine catabolism is governed by two initial enzymatic steps:

• Transamination by Branched-Chain Amino Acid Transaminase (BCAT) to form

  -ketoisocaproate (KIC).

• Decarboxylation by Branched-Chain Keto Acid Dehydrogenase (BCKDH).

During the BCKDH step, the C1 carbon is cleaved and released as carbon dioxide. Because our tracer is labeled at both C1 and C2, this cleavage creates a precise bipartite reporter system:

• The C1 Fate: Released as

  (an M+1 volatile), which can be captured to measure the absolute rate of whole-body or cellular oxidative decarboxylation.

• The C2 Fate: Retained in the carbon skeleton to form Isovaleryl-CoA (an M+1 intermediate), allowing researchers to track downstream lipogenic or ketogenic flux without the confounding signal overlap that occurs when using uniformly labeled precursors.

Why the Racemic (DL) Mixture? Enantiopure L-Leucine is standard for direct incorporation into proteins. However, the racemic DL-Leucine-1,2-13C2 is frequently selected for two specific causal reasons:

• Absolute Quantification via Isotope Dilution: In LC-MS/MS, stereochemistry does not impact ionization efficiency or mass-to-charge (m/z) ratios. Using the DL variant as an internal standard is highly cost-effective while providing identical analytical behavior to endogenous L-leucine.

• D-Amino Acid Oxidase (DAO) Profiling: The presence of the D-enantiomer allows researchers to concurrently probe D-amino acid metabolic pathways, which are increasingly recognized for their roles in neurobiology and microbiome-host interactions.

Figure 1: BCAA Catabolism showing mechanistic cleavage of DL-Leucine-1,2-13C2.

Commercial Supplier Landscape

Sourcing high-purity stable isotopes is critical; even a 2% drop in isotopic enrichment can severely skew natural abundance corrections during data processing. Commercial availability of high-purity DL-Leucine-1,2-13C2 (CAS 87994-88-5) is primarily supported by major isotope manufacturers such as Sigma-Aldrich [1] and BOC Sciences [2].

Below is a consolidated table of verified commercial suppliers providing this specific isotopologue for research applications [3].

Supplier	Product Name	Catalog Number	Isotopic Enrichment	CAS Number
Sigma-Aldrich	DL-Leucine-1,2-13C2	589225	99 atom % 13C	87994-88-5
BOC Sciences	DL-Leucine-[1,2-13C2]	87994-88-5	99 atom % 13C	87994-88-5
ChemicalBook	DL-LEUCINE-1,2-13C2	CCD00052719	N/A (Aggregator)	87994-88-5

Note: For absolute quantification workflows, ensure the supplier provides a Certificate of Analysis (CoA) confirming chiral purity (if L-enantiomer fraction is critical) and isotopic enrichment (

99 atom % 13C).

Self-Validating Experimental Protocol: LC-MS/MS Fluxomics

To ensure scientific integrity, an experimental protocol cannot simply be a list of actions; it must be a self-validating system. The following methodology for tracing DL-Leucine-1,2-13C2 incorporates internal validation gates to prevent artifactual data.

Phase 1: Matrix Preparation & Dosing

• Baseline Establishment (Validation Gate 1): Cultivate two parallel cohorts of cells. Dose Cohort A with standard unlabeled DL-Leucine and Cohort B with DL-Leucine-1,2-13C2 (typically 0.5–2.0 mM depending on the cell line). Causality: Cohort A serves as the empirical baseline to measure the natural abundance of M+1 and M+2 isotopes in your specific biological matrix, which is mathematically required to correct the tracer data.

• Incubation: Incubate for the desired time course (e.g., 15, 30, 60, 120 minutes) to capture both early transamination and steady-state isotopic equilibrium.

Phase 2: Rapid Quenching & Extraction

• Metabolic Quenching: Rapidly aspirate media and immediately submerge cells in pre-chilled (-80°C) 80% Methanol. Causality: We utilize extreme cold and high organic solvent concentration not merely for extraction, but because it simultaneously precipitates proteins and instantaneously halts enzymatic activity. This "freezes" the metabolic snapshot, preventing the artifactual interconversion of KIC back to Leucine during sample handling.

• Extraction & Centrifugation: Scrape cells, vortex for 10 minutes at 4°C, and centrifuge at 16,000 x g for 15 minutes to pellet cellular debris.

• Lyophilization: Transfer the supernatant to a new vial and dry under nitrogen gas or a vacuum centrifuge.

Phase 3: LC-MS/MS Acquisition

• Reconstitution: Resuspend the dried extract in 50% Acetonitrile (for HILIC chromatography) or 5% Methanol (for Reverse-Phase).

• Internal Standard Spike (Validation Gate 2): Spike samples with a known concentration of an orthogonal heavy isotope (e.g., D10-Leucine). Causality: This controls for matrix effects and ion suppression during the electrospray ionization (ESI) process.

• MRM Transitions: Monitor the specific Mass-to-Charge (m/z) transitions. For Leucine, monitor M+0 (132.1

  86.1) and M+2 (134.1 87.1). For downstream KIC, monitor M+0 (131.1 85.1) and M+2 (133.1 87.1) in negative ion mode.

Figure 2: Self-validating LC-MS/MS workflow for isotopic tracing and fluxomics.

Phase 4: Data Processing & Isopologue Analysis

Raw MS intensities are biologically meaningless without correction. Because naturally occurring Carbon-13 exists at ~1.1% abundance, a fraction of unlabeled Leucine will naturally appear as M+1 or M+2.

• Action: Utilize software (e.g., IsoCor or manually via correction matrices) to subtract the natural isotopic distribution established by Cohort A from the raw M+1/M+2 signals of Cohort B. The resulting values represent the true fractional enrichment derived exclusively from your DL-Leucine-1,2-13C2 tracer.

References

• Title : Stable Isotope-Labeled Products For Metabolic Research Source : Eurisotop URL : [Link]

Protocols & Analytical Methods

DL-Leucine-1,2-13C2 experimental protocol for cell culture

Abstract

This protocol details the experimental workflow for utilizing DL-Leucine-1,2-13C2 to interrogate Branched-Chain Amino Acid (BCAA) metabolism in mammalian cells. Unlike uniformly labeled tracers, the specific 1,2-labeling pattern allows for the precise determination of flux through the rate-limiting Branched-Chain

-Ketoacid Dehydrogenase (BCKDH) complex. This guide addresses the critical stereochemical considerations of using a racemic (DL) tracer, outlines a self-validating mass spectrometry (MS) workflow, and provides a robust mechanism for distinguishing oxidative decarboxylation from upstream transamination.

Part 1: Scientific Principles & Experimental Logic

The "DL" Stereochemistry Challenge

Expert Insight: Most metabolic enzymes in mammalian systems are stereoselective for L-isomers. When using DL-Leucine , you are introducing a 50:50 mixture of the metabolically active L-Leucine and the largely inert (or competitively inhibitory) D-Leucine.

• Implication: To achieve a physiological concentration of the active substrate (e.g., 0.8 mM L-Leucine), you must double the total concentration of the DL-tracer (to 1.6 mM).

• Risk: The D-isomer may compete for the LAT1 (SLC7A5) transporter. This protocol includes a "Pre-Pulse" step to equilibrate transporters and minimize shock.

The 1,2-13C2 Tracing Logic

This specific labeling pattern acts as a "metabolic checkpoint" reporter:

• Step 1 (Reversible): Leucine (1,2-13C2) is transaminated by BCAT to

  -Ketoisocaproate (KIC). KIC retains both 13C atoms (Mass Shift: M+2).

• Step 2 (Irreversible): KIC enters the mitochondria and is decarboxylated by BCKDH .

  • The C1 atom (Carboxyl) is released as

    CO .

  • The C2 atom becomes the C1 of Isovaleryl-CoA .

• The Readout: By monitoring the transition from M+2 (KIC) to M+1 (Downstream Acyl-CoAs) or measuring the release of

  CO , you can directly quantify BCKDH activity, which is often suppressed in cancer (e.g., HCC, Glioma) to conserve carbons for protein synthesis.

Part 2: Visualization of Metabolic Fate

The following diagram illustrates the carbon atom transition and the "Mass Shift" logic essential for data interpretation.

Figure 1: Metabolic fate of DL-Leucine-1,2-13C2. Note the divergence of D- and L-isomers and the critical mass shift (M+2 → M+1) occurring at the BCKDH step.

Part 3: Detailed Experimental Protocol

Materials & Reagents

Component	Specification	Purpose
Tracer	DL-Leucine-1,2-13C2 (99% atom % 13C)	Metabolic probe.[1][2][3][4][5]
Base Medium	DMEM/RPMI (Leucine-Free)	Eliminates competition from unlabeled Leucine.
Serum	Dialyzed FBS (10 kDa cutoff)	Critical: Standard FBS contains ~100-200 µM Leucine. Dialysis removes this background.
QC Standard	Norvaline or U-13C-Glutamine	Internal standard for extraction efficiency.

Medium Preparation (The "2x Correction")

To mimic standard DMEM (which contains ~0.8 mM L-Leucine), you must prepare the labeling medium as follows:

• Calculate Target: Desired L-Leucine concentration = 0.8 mM (105 mg/L).

• Adjust for Racemate: Weigh out DL-Leucine equivalent to 1.6 mM (210 mg/L).

• Dissolve: Add to Leucine-free DMEM base.

• Supplement: Add 10% Dialyzed FBS and 1% Pen/Strep.

• Filter: Sterile filter (0.22 µm). Do not autoclave.

Cell Culture & Tracer Pulse Workflow

Step 1: Seeding & Acclimatization

• Seed cells (e.g., 5 x 10⁵ cells/well in 6-well plates) in standard complete media.

• Allow attachment overnight (16-24h).

Step 2: The Wash (Depletion Phase)

• Purpose: Remove intracellular pools of unlabeled Leucine to maximize tracer enrichment speed.

• Aspirate standard media.

• Wash 2x with warm PBS .

• Add Leucine-Free Medium (with Dialyzed FBS) for 30 minutes .

  • Note: Do not starve longer than 60 mins, or autophagy will induce proteolysis, flooding the cell with unlabeled amino acids from protein breakdown.

Step 3: The Pulse (Tracing)

• Replace depletion medium with Warm DL-Leucine-1,2-13C2 Medium .

• Incubation Time:

  • 3 - 6 Hours: Optimal for measuring BCKDH flux (KIC labeling equilibrates quickly).

  • 12 - 24 Hours: Required if tracing carbon into lipids or TCA cycle intermediates (Acetyl-CoA pool).

Step 4: Metabolite Extraction (Quenching)

• Rapid Quench: Place plate on Dry Ice or wash 1x with Ice-Cold Saline (0.9% NaCl) . Speed is critical to stop enzymatic turnover.

• Extraction Buffer: Add 500 µL 80% Methanol / 20% Water (pre-chilled to -80°C).

• Scraping: Scrape cells while keeping the plate on ice. Transfer to Eppendorf tubes.

• Lysis: Vortex vigorously (1 min) or sonicate.

• Clarification: Centrifuge at 14,000 x g for 10 min at 4°C.

• Supernatant: Transfer to a fresh glass vial for MS analysis. (Store at -80°C if not analyzing immediately).

Part 4: Analytical Method (GC-MS/LC-MS)

To validate the pathway activity, you must detect specific mass isotopologues.

Target Metabolites & Mass Shifts

Metabolite	Fragment/Adduct	Unlabeled Mass (M+0)	Tracer Mass (M+2)	Post-BCKDH Mass (M+1)	Interpretation
Leucine	TBDMS deriv. (M-57)	m/z 302	m/z 304	N/A	Confirms Uptake (L-form)
KIC	TBDMS deriv. (M-57)	m/z 301	m/z 303	N/A	Confirms Transamination (BCAT)
Isovaleryl-CoA	LC-MS (M-H)-	m/z 866*	N/A	m/z 867	Proof of Oxidation (BCKDH)
Glutamate	TBDMS deriv.	m/z 432	m/z 434	m/z 433	Indicates TCA Cycle entry

*( Mass depends on specific LC-MS ionization and column; m/z 866 is representative for CoA species).

Data Analysis Formula

To quantify the Fractional Oxidation Rate , calculate the ratio of the downstream product (M+1) to the precursor (M+2):

• Low Ratio: Indicates BCKDH block (common in proliferative cancer).

• High Ratio: Indicates active oxidation (muscle cells, differentiated tissue).

Part 5: Self-Validating Quality Control

• Validation 1 (The D-Isomer Check): If you observe high intracellular Leucine M+2 but zero KIC M+2, the cells may not be transporting the L-isomer effectively, or BCAT is inactive. However, since D-Leu is not transaminated, a high Leucine pool with low KIC labeling could also imply the intracellular pool is dominated by the inert D-isomer. Action: Compare Leucine M+2 enrichment to a pure L-Leucine control if possible.

• Validation 2 (The CO2 Loss): If using GC-MS, look for the loss of 1 mass unit between KIC and downstream metabolites. If you see M+2 in downstream metabolites, your tracer is not 1,2-13C2 (check reagent purity) or non-canonical carboxylation is occurring (rare).

References

• Neinast, M., et al. (2019). "Quantitative Analysis of the Whole-Body Metabolic Fate of Branched-Chain Amino Acids." Cell Metabolism. Link

• Crown, S. B., et al. (2015). "Experimental design and data analysis for 13C metabolic flux analysis using a single isotope tracer." Metabolic Engineering. Link

• Hagenfeldt, L., et al. (1985). "Analysis of (1-13C)leucine and (13C)KIC in plasma by capillary gas chromatography/mass spectrometry." Biomedical Mass Spectrometry. Link

• Churchill, G. C., et al. (2020).[5] "Acetyl-leucine slows disease progression in lysosomal storage disorders."[6] Brain Communications. Link

• Panosyan, E. H., et al. (2016). "13C Tracer Analysis and Metabolomics in 3D Cultured Cancer Cells." Methods in Molecular Biology. Link

Sources

• 1. Frontiers | Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism [frontiersin.org]
• 2. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 3. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Whole-body metabolic fate of branched-chain amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]

In Vivo Infusion of DL-Leucine-1,2-¹³C₂: A Detailed Guide to Application and Protocol

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed understanding of the principles and practical application of in vivo infusion techniques using the stable isotope tracer, DL-Leucine-1,2-¹³C₂. This document is designed to offer not just a set of instructions, but a deeper insight into the causality behind experimental choices, ensuring the generation of robust and reliable data for metabolic research.

Introduction: The Power of Stable Isotope Tracers in Metabolic Research

Stable isotope tracers have revolutionized our ability to study the dynamic nature of metabolism in living organisms.[1] Unlike radioactive isotopes, stable isotopes are non-radioactive and can be safely used in a wide range of preclinical and clinical studies.[1][2] By introducing a molecule labeled with a heavy isotope, such as Carbon-13 (¹³C), into a biological system, we can trace its metabolic fate, providing quantitative insights into pathway fluxes and turnover rates of key biomolecules like proteins.[1][3][4]

DL-Leucine-1,2-¹³C₂ is a powerful tool for these investigations. Leucine is an essential amino acid, meaning it cannot be synthesized by the body and must be obtained from the diet. It plays a crucial role as a building block for protein synthesis and also acts as a signaling molecule in various metabolic pathways. The use of a ¹³C-labeled leucine tracer allows for the direct measurement of its incorporation into newly synthesized proteins, providing a quantitative measure of protein synthesis rates.[5][6]

Why DL-Leucine-1,2-¹³C₂?

The choice of DL-Leucine-1,2-¹³C₂ as a tracer offers specific advantages and considerations:

• Racemic Mixture (DL-Leucine): The "DL" indicates a mixture of both the D- and L-isomers of leucine. In biological systems, primarily the L-isomer is utilized for protein synthesis. The presence of the D-isomer is a crucial consideration for data interpretation and may influence the required infusion rates.

• Dual Label (1,2-¹³C₂): The labeling of both the first and second carbon atoms of the leucine molecule provides a distinct mass shift that is readily detectable by mass spectrometry. This dual labeling enhances the signal-to-noise ratio and provides greater sensitivity in detecting the incorporated tracer. The metabolic fate of these two labeled carbons can also provide additional insights into leucine catabolism.[7]

Core Principles of In Vivo Leucine Tracer Studies

The fundamental principle behind using ¹³C-leucine to measure protein synthesis is the precursor-product relationship . The free ¹³C-leucine in the plasma and intracellular pools serves as the precursor, and the ¹³C-leucine incorporated into proteins is the product. By measuring the rate of incorporation of the labeled leucine into the protein pool over a specific time, we can calculate the fractional synthetic rate (FSR) of the protein.

Key Methodologies for Tracer Infusion

Two primary infusion techniques are commonly employed in leucine tracer studies:

• Primed-Constant Infusion: This is the most widely used method. It involves an initial bolus injection (the "prime") of the tracer, followed by a continuous infusion at a constant rate.[5][8][9] The purpose of the priming dose is to rapidly raise the isotopic enrichment of the precursor pools to a steady-state level, which is then maintained by the continuous infusion.[9] This steady-state, or isotopic equilibrium, is crucial for accurate calculation of kinetic parameters.

• Flooding Dose: This technique involves the administration of a large bolus of the labeled amino acid.[10][11] The "flood" of the tracer aims to rapidly and overwhelmingly enrich the precursor pools, minimizing the impact of endogenous unlabeled leucine and simplifying the modeling of precursor enrichment.[11] However, this approach can have physiological effects due to the large bolus of the amino acid.[10]

Experimental Workflow: From Tracer to Data

A successful in vivo infusion study with DL-Leucine-1,2-¹³C₂ requires meticulous planning and execution at each stage of the experimental workflow.

Figure 1: A schematic overview of the key phases in an in vivo DL-Leucine-1,2-¹³C₂ infusion experiment.

Detailed Protocols

The following protocols provide a framework for conducting in vivo infusion studies with DL-Leucine-1,2-¹³C₂. It is imperative that all procedures involving live animals are approved by the relevant Institutional Animal Care and Use Committee (IACUC).

Protocol 1: Tracer Preparation

Objective: To prepare a sterile and pyrogen-free infusion solution of DL-Leucine-1,2-¹³C₂.

Materials:

• DL-Leucine-1,2-¹³C₂ (Cambridge Isotope Laboratories, Inc. or equivalent)

• Sterile 0.9% saline solution

• Sterile, pyrogen-free vials

• 0.22 µm sterile syringe filters

Procedure:

• Calculation: Determine the required concentration of the tracer based on the desired infusion rate and the animal's body weight. (See Table 1 for guidance).

• Dissolution: Under sterile conditions (e.g., in a laminar flow hood), dissolve the calculated amount of DL-Leucine-1,2-¹³C₂ in sterile 0.9% saline.

• Sterilization: Filter the tracer solution through a 0.22 µm sterile syringe filter into a sterile, pyrogen-free vial.[12]

• Storage: Store the prepared tracer solution at 4°C for short-term use or at -20°C for long-term storage.

• Quality Control: A small aliquot of the tracer solution should be reserved for concentration and isotopic enrichment verification by mass spectrometry.

Protocol 2: Animal Preparation and Catheterization

Objective: To surgically implant catheters for tracer infusion and blood sampling. This protocol is a general guideline and should be adapted for the specific animal model.

Materials:

• Animal model (e.g., mouse, rat)

• Anesthetics (e.g., isoflurane)

• Surgical instruments

• Catheters (material and size appropriate for the vessel and animal)

• Sutures

• Analgesics

Procedure:

• Acclimatization: Animals should be acclimatized to the housing conditions for at least one week prior to surgery to minimize stress.

• Anesthesia: Anesthetize the animal using an appropriate anesthetic agent and protocol. Recent studies highlight that anesthesia can significantly alter metabolism, so newer techniques for infusion in conscious, freely moving animals are preferred where possible.[13][14][15]

• Catheter Implantation:

  • Infusion Catheter: For intravenous infusion, a catheter is typically implanted in the jugular vein.[14] For smaller animals like mice, tail vein catheterization is also a viable option.[13][14][15][16]

  • Sampling Catheter: For arterial blood sampling, a catheter can be placed in the carotid artery. For venous sampling, a catheter in the contralateral jugular vein or a tail vein can be used.[16]

• Exteriorization and Patency: The catheters are exteriorized, typically at the back of the neck, and filled with a sterile, heparinized saline solution to maintain patency.

• Recovery: Allow the animals to recover from surgery for a minimum of 3-5 days before the infusion study. Provide appropriate post-operative care, including analgesics.

Protocol 3: Primed-Constant Infusion

Objective: To achieve and maintain a steady-state isotopic enrichment of DL-Leucine-1,2-¹³C₂ in the plasma.

Materials:

• Catheterized and recovered animal

• Prepared DL-Leucine-1,2-¹³C₂ tracer solution

• Infusion pump

• Swivel system (for freely moving animals)

• Blood collection tubes (e.g., heparinized microcentrifuge tubes)

Procedure:

• Baseline Blood Sample: Before starting the infusion, collect a baseline blood sample to determine the natural background isotopic enrichment.

• Priming Dose: Administer the priming dose as a bolus injection through the infusion catheter. The priming dose is calculated to rapidly fill the leucine pool. (See Table 1 for typical values).

• Constant Infusion: Immediately following the priming dose, begin the continuous infusion of the tracer at a constant rate using an infusion pump.[8][9]

• Blood Sampling: Collect blood samples at predetermined time points throughout the infusion to monitor the isotopic enrichment and confirm that a steady state has been reached. A typical sampling schedule might be at 0, 30, 60, 90, 120, 150, and 180 minutes.

• Tissue Sampling: At the end of the infusion period, collect tissue samples of interest (e.g., muscle, liver) for the determination of ¹³C-leucine incorporation into protein.[5] Tissues should be rapidly excised and freeze-clamped in liquid nitrogen to halt metabolic activity.

Table 1: Representative Infusion Parameters for ¹³C-Leucine Studies

Parameter	Human	Rat	Mouse
Tracer	L-[1-¹³C]Leucine	L-[1-¹³C]Leucine	L-[1-¹³C]Leucine
Priming Dose	~1 mg/kg	~1.5 mg/kg	~2 mg/kg
Infusion Rate	~1 mg/kg/hr	~1.5 mg/kg/hr	~2 mg/kg/hr
Duration	2 - 6 hours	2 - 4 hours	1 - 3 hours
Reference	[5][10]	[16]	[13][14]

Note: These are representative values and should be optimized for specific experimental conditions, including the use of a DL-racemic mixture.

Protocol 4: Sample Processing and Analysis

Objective: To prepare blood and tissue samples for the analysis of ¹³C-leucine enrichment by mass spectrometry.

Materials:

• Collected blood and tissue samples

• Centrifuge

• Protein precipitation agents (e.g., perchloric acid)

• Hydrolysis reagents (e.g., 6N HCl)

• Derivatization reagents (for GC-MS analysis)

• Solid-phase extraction (SPE) cartridges

• Gas Chromatograph-Mass Spectrometer (GC-MS) or Isotope Ratio Mass Spectrometer (IRMS)

Procedure:

• Plasma Separation: Centrifuge whole blood samples to separate plasma.[17][18] Store plasma at -80°C until analysis.

• Tissue Homogenization: Homogenize frozen tissue samples in a suitable buffer.

• Protein Precipitation and Hydrolysis:

  • Precipitate proteins from plasma and tissue homogenates using an acid such as perchloric acid.

  • Isolate the protein pellet and hydrolyze it to its constituent amino acids by heating in 6N HCl.

• Amino Acid Purification: Purify the amino acids from the hydrolysate using techniques like solid-phase extraction.

• Derivatization (for GC-MS): Derivatize the amino acids to make them volatile for GC-MS analysis. Common derivatization agents include N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).

• Mass Spectrometry Analysis:

  • Analyze the isotopic enrichment of free leucine in the plasma (the precursor pool) and the protein-bound leucine in the tissue hydrolysate (the product pool) using GC-MS or IRMS.[5][19][20][21]

Data Analysis and Interpretation

The primary outcome of a ¹³C-leucine infusion study is the calculation of the Fractional Synthetic Rate (FSR) of protein.

Calculation of Fractional Synthetic Rate (FSR)

The FSR is calculated using the following formula:

FSR (%/hour) = (E_p / E_precursor) * (1 / t) * 100

Where:

• E_p is the enrichment of ¹³C-leucine in the protein pool at the end of the infusion.

• E_precursor is the average enrichment of ¹³C-leucine in the precursor pool (plasma or intracellular free leucine) during the steady-state period.

• t is the duration of the infusion in hours.

Metabolic Fate of DL-Leucine-1,2-¹³C₂

The use of a dual-labeled leucine allows for a more detailed analysis of its metabolic fate.

Figure 2: Simplified metabolic pathway of DL-Leucine-1,2-¹³C₂.

The ¹³C label at the C1 position is lost as ¹³CO₂ during the decarboxylation of α-ketoisocaproate (KIC), a key step in leucine oxidation.[7] The ¹³C at the C2 position enters the TCA cycle as acetyl-CoA and can be either oxidized to ¹³CO₂ or incorporated into other molecules.[7] By measuring the enrichment of ¹³CO₂ in expired air, it is possible to calculate the rate of leucine oxidation.[7][9]

Trustworthiness and Self-Validation

To ensure the trustworthiness of the data generated from these complex experiments, a self-validating system is essential. This includes:

• Confirmation of Isotopic Steady State: The plasma enrichment of ¹³C-leucine should reach a plateau during the constant infusion. A non-steady state will lead to inaccurate FSR calculations.

• Internal Standards: The use of internal standards during mass spectrometry analysis is crucial for accurate quantification of isotopic enrichment.

• Appropriate Precursor Pool: The choice of the precursor pool (plasma leucine, intracellular free leucine, or keto-isocaproate) can significantly impact the calculated FSR. The rationale for the chosen precursor should be clearly justified.

• Control Groups: The inclusion of appropriate control groups is fundamental to any experimental design to account for potential confounding variables.

Conclusion

The in vivo infusion of DL-Leucine-1,2-¹³C₂ is a robust and powerful technique for quantifying protein synthesis and studying amino acid metabolism. By understanding the underlying principles, meticulously executing the experimental protocols, and carefully interpreting the data, researchers can gain valuable insights into the dynamic regulation of protein metabolism in health and disease. This guide provides a solid foundation for the successful application of this technique in your research endeavors.

References

• Steinitz, R. (n.d.). Sample Collection Protocol for Stable Isotope Analysis. ResearchGate. Available at: [Link]

• Nair, K. S., Ford, G. C., & Halliday, D. (1996). Mass spectrometric methods for determination of [13C]Leucine enrichment in human muscle protein. Analytical Biochemistry, 237(2), 247–252. Available at: [Link]

• Garlick, P. J., Wernerman, J., McNurlan, M. A., & Essen, P. (1989). Flooding with L-[1-13C]leucine stimulates human muscle protein incorporation of continuously infused L-[1-13C]valine. The American Journal of Physiology, 257(5 Pt 1), E737-42. Available at: [Link]

• Schwenk, W. F., Berg, P. J., & Haymond, M. W. (1985). Analysis of (1-13C)leucine and (13C)KIC in plasma by capillary gas chromatography/mass spectrometry in protein turnover studies. Biomedical Mass Spectrometry, 12(8), 432–436. Available at: [Link]

• Tessari, P., Inchiostro, S., Biolo, G., Trevisan, R., Fantin, G., Marescotti, M. C., Iori, E., Tiengo, A., & Crepaldi, G. (1987). Role of blood cells in leucine kinetics across the human kidney. The American Journal of Physiology, 253(2 Pt 1), E177-82. Available at: [Link]

• Wilkinson, D. J., et al. (2015). Statin myalgia is not associated with reduced muscle strength, mass or protein turnover in older male volunteers, but is allied with a slowing of time to peak power output, insulin resistance and differential muscle mRNA expression. The Journal of Physiology, 593(5), 1279-1294. Available at: [Link]

• Burd, N. A., et al. (2011). Whey and casein labeled with l-[1-13C]leucine and muscle protein synthesis: effect of resistance exercise and protein ingestion. American Journal of Physiology-Endocrinology and Metabolism, 300(5), E929-E937. Available at: [Link]

• Krüger, M., et al. (2013). Stable Isotope Labeling for Proteomic Analysis of Tissues in Mouse. In Methods in Molecular Biology (Vol. 1001, pp. 149-160). Springer. Available at: [Link]

• Kim, Y., et al. (2025). A simple, anesthesia-free infusion technique for in vivo metabolic tracing. bioRxiv. Available at: [Link]

• Kim, H. K., & Jang, J. (2022). Exploring Human Muscle Dynamics In Vivo Using Stable Isotope Tracers. Annals of Clinical Nutrition and Metabolism, 14(2), 45-54. Available at: [Link]

• Miles, J. M., et al. (2003). Dual Tail Catheters for Infusion and Sampling in Rats as an Efficient Platform for Metabolic Experiments. Lab Animal, 32(2), 37-42. Available at: [Link]

• Matthews, D. E., et al. (1980). Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-13C]leucine. The American Journal of Physiology, 238(5), E473-9. Available at: [Link]

• Stable Isotopes in Nature Laboratory. (n.d.). Collection & Prep. Available at: [Link]

• Meier-Augenstein, W. (1999). Determination of 13C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. Journal of Chromatography B: Biomedical Sciences and Applications, 731(1), 169-176. Available at: [Link]

• Cheng, K. N., Dworzak, F., Ford, G. C., Rennie, M. J., & Halliday, D. (1985). Direct determination of leucine metabolism and protein breakdown in humans using L-[1-13C,15N]leucine and the forearm model. European Journal of Clinical Investigation, 15(6), 349–354. Available at: [Link]

• Kim, Y., et al. (2025). A simple, anesthesia-free infusion technique for in vivo metabolic tracing. bioRxiv. Available at: [Link]

• Kim, Y., et al. (2025). A simple, anesthesia-free infusion technique for in vivo metabolic tracing. bioRxiv. Available at: [Link]

• Nair, K. S., Halliday, D., & Griggs, R. C. (1988). Leucine incorporation into mixed skeletal muscle protein in humans. The American Journal of Physiology, 254(2 Pt 1), E208-13. Available at: [Link]

• Kelly, B. P. (2001). Preservation of blood and tissue samples for stable-carbon and stable-nitrogen isotope analysis. Canadian Journal of Zoology, 79(4), 725-729. Available at: [Link]

• Brunton, J. A., et al. (2000). Phenylbutyrate improves nitrogen disposal via an alternative pathway without eliciting an increase in protein breakdown and catabolism in control and ornithine transcarbamylase-deficient patients. The Journal of Clinical Investigation, 105(4), 483-490. Available at: [Link]

• Reitsema, L. J. (2015). Laboratory and Field Methods for Stable Isotope Analysis in Human Biology. In A Companion to Paleopathology. Wiley-Blackwell. Available at: [Link]

• El-Khoury, A. E., et al. (2001). Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans. The American Journal of Physiology, 281(2), E233-41. Available at: [Link]

• Wilkinson, D. J., et al. (2018). Stable isotope tracers in muscle physiology research. Physiology News, 110, 28-31. Available at: [Link]

• Dauner, M., & Sauer, U. (2001). GC-MS Analysis of Amino Acids Rapidly Provides Rich Information for Isotopomer Balancing. Biotechnology Progress, 17(5), 904-913. Available at: [Link]

• Biolo, G., et al. (2000). Determination of protein synthesis in human ileum in situ by continuous [1-(13)C]leucine infusion. The American Journal of Physiology, 278(4), E634-8. Available at: [Link]

• Biolo, G., et al. (2000). Determination of protein synthesis in human ileum in situ by continuous [1-13C]leucine infusion. American Journal of Physiology-Endocrinology and Metabolism, 278(4), E634-E638. Available at: [Link]

• Hark, T. J., & Savas, J. N. (2021). Using stable isotope labeling to measure relative protein abundance in mouse models of AD-like pathology. FEBS Letters, 595(19), 2439-2453. Available at: [Link]

• Zhang, X. J., Chinkes, D. L., & Wolfe, R. R. (1996). Measurement of muscle protein fractional synthesis and breakdown rates from a pulse tracer injection. The American Journal of Physiology, 270(4 Pt 1), E753-61. Available at: [Link]

• Waterlow, J. C. (1995). Whole-body protein turnover in humans--past, present, and future. Annual Review of Nutrition, 15, 57-92. Available at: [Link]

• Faes, F., et al. (2020). Stable Isotopes for Tracing Mammalian-Cell Metabolism in vivo. Trends in Biochemical Sciences, 45(10), 844-857. Available at: [Link]

• Dellero, Y., et al. (2022). Validation of carbon isotopologue distribution measurements by GC-MS and application to 13C-metabolic flux analysis of the tricarboxylic acid cycle in Brassica napus leaves. Frontiers in Plant Science, 13, 968593. Available at: [Link]

• Wilkinson, D. J., et al. (2018). Principles of stable isotope research – with special reference to protein metabolism. Journal of Cachexia, Sarcopenia and Muscle, 9(5), 839-848. Available at: [Link]

• Brown, L. D., et al. (2013). Chronic Fetal Leucine Infusion Increases Rate of Leucine Oxidation but Not of Protein Synthesis in Late Gestation Fetal Sheep. PLoS ONE, 8(1), e53355. Available at: [Link]

• Dowell, T. G., et al. (2010). A rapid and precise procedure for Pb isotopes in whole blood by Fe co-precipitation and MC-ICPMS analysis. Analytical and Bioanalytical Chemistry, 398(2), 843-851. Available at: [Link]

• Gelfand, R. A., Glickman, M. G., Jacob, R., Sherwin, R. S., & DeFronzo, R. A. (1986). Measurement of L-[1-14C]leucine kinetics in splanchnic and leg tissues in humans. Effect of amino acid infusion. Diabetes, 35(1), 24-31. Available at: [Link]

• Garlick, P. J., et al. (1994). Measurement of the rate of protein synthesis in muscle of postabsorptive young men by injection of a 'flooding dose' of [1-13C]leucine. Clinical Science, 86(3), 329-336. Available at: [Link]

• El-Khoury, A. E., et al. (1994). The 24-h kinetics of leucine oxidation in healthy adults receiving a generous leucine intake via three discrete meals. The American Journal of Clinical Nutrition, 60(1), 42-53. Available at: [Link]

• El-Khoury, A. E., et al. (1997). Intravenously infused 13C-leucine is retained in fasting healthy adult men. The Journal of Nutrition, 127(1), 29-37. Available at: [Link]

• Lapierre, H., et al. (2002). O26 Whole body leucine kinetics response to abomasal or intra-venous amino acid infusion in lactating dairy cows. Journal of Dairy Science, 85(Supplement 1), 22. Available at: [Link]

Sources

• 1. Principles of stable isotope research – with special reference to protein metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. physoc.org [physoc.org]
• 3. Stable Isotope Labeling for Proteomic Analysis of Tissues in Mouse | Springer Nature Experiments [experiments.springernature.com]
• 4. Exploring Human Muscle Dynamics In Vivo Using Stable Isotope Tracers [e-acnm.org]
• 5. Mass spectrometric methods for determination of [13C]Leucine enrichment in human muscle protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Leucine incorporation into mixed skeletal muscle protein in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-3C]leucine [pubmed.ncbi.nlm.nih.gov]
• 10. Flooding with L-[1-13C]leucine stimulates human muscle protein incorporation of continuously infused L-[1-13C]valine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Measurement of the rate of protein synthesis in muscle of postabsorptive young men by injection of a 'flooding dose' of [1-13C]leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. journals.physiology.org [journals.physiology.org]
• 13. A simple, anesthesia-free infusion technique for in vivo metabolic tracing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. biorxiv.org [biorxiv.org]
• 15. biorxiv.org [biorxiv.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Collection & Prep — Stable Isotopes in Nature Laboratory [isotopeecology.com]
• 19. Analysis of (1-13C)leucine and (13C)KIC in plasma by capillary gas chromatography/mass spectrometry in protein turnover studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. lib3.dss.go.th [lib3.dss.go.th]

Application Note: Quantitative Analysis of DL-Leucine-1,2-¹³C₂ by Gas Chromatography-Mass Spectrometry (GC-MS) for Metabolic Research

Abstract

This application note provides a comprehensive and detailed protocol for the analysis of the stable isotope-labeled amino acid, DL-Leucine-1,2-¹³C₂, using Gas Chromatography-Mass Spectrometry (GC-MS). Stable isotope tracers are invaluable tools in metabolic research, enabling the elucidation of metabolic pathways and the quantification of substrate kinetics.[1][2][3] Leucine, an essential amino acid, plays a critical role in protein synthesis and various metabolic processes. The use of ¹³C-labeled leucine allows researchers to trace its metabolic fate in vivo and in vitro. This guide offers a step-by-step methodology, from sample preparation and derivatization to GC-MS analysis and data interpretation, designed for researchers, scientists, and drug development professionals. The causality behind experimental choices is explained to provide field-proven insights and ensure robust and reproducible results.

Introduction: The Significance of Stable Isotope Tracing with Leucine

Stable isotope-resolved metabolomics (SIRM) has emerged as a powerful technique for unambiguously tracking individual atoms through complex and compartmentalized metabolic networks.[2] By introducing molecules labeled with stable isotopes, such as ¹³C, into a biological system, researchers can follow their incorporation into various metabolites, providing a dynamic view of metabolic fluxes.[2][4][5] Leucine is of particular interest in these studies due to its central role in protein metabolism and its function as a signaling molecule. The use of DL-Leucine-1,2-¹³C₂ allows for the precise measurement of leucine metabolism, including its incorporation into proteins and its catabolic pathways.

Gas chromatography-mass spectrometry (GC-MS) is a highly sensitive and specific analytical technique well-suited for the analysis of stable isotope enrichment in metabolites.[1][4] However, amino acids are polar and non-volatile, necessitating a derivatization step to increase their volatility and thermal stability for GC analysis.[6][7] This application note will focus on the widely used and robust silylation method using N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) to form tert-butyldimethylsilyl (TBDMS) derivatives of leucine.[6]

Principle of the Method

The overall workflow for the GC-MS analysis of DL-Leucine-1,2-¹³C₂ involves several key stages:

• Sample Preparation: Isolation of the amino acid fraction from the biological matrix.

• Derivatization: Chemical modification of leucine to a volatile and thermally stable TBDMS derivative.

• GC Separation: Chromatographic separation of the derivatized leucine from other components in the sample.

• MS Detection and Quantification: Ionization of the derivatized leucine, followed by mass analysis to determine the relative abundance of the unlabeled (M+0) and ¹³C-labeled (M+2) isotopologues.

The isotopic enrichment is then calculated based on the relative peak areas of the M+0 and M+2 ions.

Experimental Protocols

Materials and Reagents

• DL-Leucine-1,2-¹³C₂ standard

• Unlabeled L-Leucine standard

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

• Acetonitrile (anhydrous)

• Pyridine (optional, for improved reaction efficiency)[6]

• Hydrochloric acid (0.1 N)

• Nitrogen gas (high purity)

• Reaction vials (2 mL, with PTFE-lined caps)

Sample Preparation

The initial sample preparation will vary depending on the biological matrix (e.g., plasma, cell culture media, tissue hydrolysate). A general procedure for aqueous samples is outlined below.

Protocol:

• To a known volume of the sample in a reaction vial, add an internal standard if necessary for absolute quantification. For isotopic enrichment studies, an internal standard may not be required if results are expressed as a ratio.

• If the sample is in an aqueous solution, it must be completely dried.[6] This is a critical step as moisture will interfere with the derivatization reaction.[6] Dry the sample under a stream of high-purity nitrogen gas or by lyophilization.

Derivatization Protocol: Silylation with MTBSTFA

This protocol describes the formation of the di-TBDMS derivative of leucine, where the active hydrogens on both the carboxylic acid and amino groups are replaced by TBDMS groups.[6]

Protocol:

• To the dried sample residue in the reaction vial, add 100 µL of anhydrous acetonitrile and 100 µL of MTBSTFA.[6]

• For improved reaction efficiency, 30 µL of pyridine can be added.[6]

• Tightly cap the vial and vortex for 30 seconds.

• Heat the mixture at 70-100°C for 30-120 minutes.[6] The optimal temperature and time should be determined empirically for your specific application. A common starting point is 100°C for 4 hours.

• After the vial has cooled to room temperature, the derivatized sample can be directly injected into the GC-MS system.

Causality behind the choice of MTBSTFA: MTBSTFA is often preferred over other silylating reagents because the resulting TBDMS derivatives are more stable and less sensitive to moisture compared to trimethylsilyl (TMS) derivatives.[8] This increased stability is crucial for achieving reproducible and reliable results, especially when dealing with complex biological matrices.

GC-MS Instrumentation and Parameters

The following parameters provide a starting point for the analysis. Optimization may be required based on the specific instrument and column used.

Parameter	Recommended Setting	Rationale
Gas Chromatograph
Injection Volume	1 µL	To avoid overloading the column and ensure sharp peaks.
Inlet Temperature	250°C	Ensures rapid volatilization of the derivatized analyte.
Carrier Gas	Helium	Provides good separation efficiency.
Flow Rate	1.2 mL/min (constant flow)[6]	Optimal for capillary column performance.
Split Ratio	1:20[4]	Prevents column overload while allowing sufficient analyte to reach the detector.
Column	SPB-1 (or equivalent 5% phenyl methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness	A standard non-polar column suitable for separating a wide range of derivatized compounds.
Oven Temperature Program	Initial temp: 150°C, hold for 2 min; Ramp: 3°C/min to 280°C, hold for 5 min[4]	A slow ramp rate is crucial for separating closely eluting compounds and ensuring good peak shape.
Mass Spectrometer
Ion Source Temperature	230-250°C[6]	Prevents condensation of the analyte in the ion source.
Quadrupole Temperature	150°C[6]	Maintains ion transmission efficiency.
Ionization Mode	Electron Ionization (EI)[6]	Standard ionization technique that produces reproducible fragmentation patterns.
Ionization Energy	70 eV[6]	Standard energy for EI that provides a good balance of molecular ion and fragment ion intensities.
Acquisition Mode	Selected Ion Monitoring (SIM)	Increases sensitivity and selectivity for the target analytes.

Data Analysis and Interpretation

Identification of Derivatized Leucine

The TBDMS derivative of leucine typically forms a di-substituted product.[6] The mass spectrum is characterized by several key fragment ions. For DL-Leucine-1,2-¹³C₂, the masses of fragments containing the carbon backbone will be shifted by +2 amu.

Characteristic Fragment Ions for TBDMS-derivatized Leucine:

Ion	Description	m/z (Unlabeled)	m/z (¹³C₂-labeled)
[M-15]⁺	Loss of a methyl group	344	346
[M-57]⁺	Loss of a tert-butyl group (characteristic of TBDMS derivatives)[6]	302	304
[M-159]⁺	Loss of the α-carboxyl-TBDMS group[6]	200	202

The [M-57]⁺ ion is often the most abundant and is a good choice for quantification due to its high intensity and specificity.

Quantification of Isotopic Enrichment

In SIM mode, the mass spectrometer is set to monitor the specific m/z values corresponding to the unlabeled and ¹³C₂-labeled fragments of interest. For example, to quantify the enrichment of DL-Leucine-1,2-¹³C₂ using the [M-57]⁺ fragment, you would monitor m/z 302 and m/z 304.

Calculation of Isotopic Enrichment:

The isotopic enrichment (as a percentage) can be calculated using the following formula:

Where:

• Area(M+2) is the integrated peak area of the ¹³C₂-labeled fragment (e.g., m/z 304).

• Area(M+0) is the integrated peak area of the unlabeled fragment (e.g., m/z 302).

It is important to perform a correction for the natural abundance of ¹³C in the unlabeled leucine. This can be done by analyzing an unlabeled leucine standard and determining the natural contribution to the M+2 signal.

Workflow and Pathway Visualization

Experimental Workflow

The following diagram illustrates the complete experimental workflow from sample preparation to data analysis.

Caption: Experimental workflow for GC-MS analysis of DL-Leucine-1,2-¹³C₂.

Derivatization and Fragmentation Pathway

This diagram illustrates the derivatization of leucine with MTBSTFA and the subsequent fragmentation in the mass spectrometer to generate the key ion used for quantification.

Caption: Derivatization and fragmentation of DL-Leucine-1,2-¹³C₂.

Chiral Separation Considerations

The current protocol does not differentiate between the D and L enantiomers of leucine. If the separate quantification of D- and L-leucine is required, a chiral GC column, such as Chirasil-L-Val, must be used.[9][10][11] The derivatization procedure would remain the same, but the GC oven program would need to be optimized to achieve enantiomeric separation.[10][12]

Conclusion

This application note provides a robust and detailed protocol for the GC-MS analysis of DL-Leucine-1,2-¹³C₂. By following these guidelines, researchers can obtain accurate and reproducible measurements of leucine isotopic enrichment, which is crucial for advancing our understanding of metabolism in health and disease. The key to successful analysis lies in meticulous sample preparation, particularly the complete removal of water before derivatization, and the careful optimization of GC-MS parameters.

References

• Parveen, F., et al. (2002). Oxazolinone derivative of leucine for GC-MS: a sensitive and robust method for stable isotope kinetic studies of lipoproteins. Journal of Lipid Research, 43(2), 333-338. Retrieved from [Link]

• Fan, T. W., et al. (2012). Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS. Metabolomics, 8(Suppl 1), 121-140. Retrieved from [Link]

• Šimek, P., et al. (2025). A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids. Methods in Molecular Biology, 2801, 143-157. Retrieved from [Link]

• Cobelli, C., et al. (1992). Stable isotope tracer analysis by GC-MS, including quantification of isotopomer effects. American Journal of Physiology-Endocrinology and Metabolism, 262(5), E692-E701. Retrieved from [Link]

• Wittmann, C. (2000). GC-MS analysis of amino acids rapidly provides rich information for isotopomer balancing. Biotechnology Progress, 16(4), 642-649. Retrieved from [Link]

• Halket, J. M., et al. (2005). Amino Acid Analysis in Physiological Samples by GC–MS with Propyl Chloroformate Derivatization and iTRAQ–LC–MS/MS. Methods in Molecular Biology, 301, 115-127. Retrieved from [Link]

• Barceló-Coblijn, G., et al. (2021). Exploring the Use of Gas Chromatography Coupled to Chemical Ionization Mass Spectrometry (GC-CI-MS) for Stable Isotope Labelling in Metabolomics. ChemRxiv. Retrieved from [Link]

• Culea, M., et al. (2009). GC-MS METHODS FOR AMINO ACIDS DETERMINATION IN DIFFERENT BIOLOGICAL EXTRACTS. Studia Universitatis Babes-Bolyai, Physica, 54(1), 213-223. Retrieved from [Link]

• Jiang, C., et al. (2020). A computational and experimental study of the fragmentation of l-leucine, l-isoleucine and l-allo-isoleucine under collision-induced dissociation tandem mass spectrometry. Analyst, 145(24), 8011-8020. Retrieved from [Link]

• Dauner, M., & Sauer, U. (2000). GC-MS analysis of amino acids rapidly provides rich information for isotopomer balancing. Biotechnology Progress, 16(4), 642-9. Retrieved from [Link]

• Le, A., & Comet, I. (2013). High Quality 13C metabolic flux analysis using GC-MS. RWTH Aachen University. Retrieved from [Link]

• Maastricht University. (n.d.). Stable Isotope Methodology. Retrieved from [Link]

• Fiehn, O., et al. (2024). Comparing stable isotope enrichment by gas chromatography with time-of-flight, quadrupole, and tandem mass spectrometry. Metabolomics, 20(1), 5. Retrieved from [Link]

• Overath, T., et al. (2020). Quantification of Stable Isotope Traces Close to Natural Enrichment in Human Plasma Metabolites Using Gas Chromatography-Mass Spectrometry. Metabolites, 10(12), 488. Retrieved from [Link]

• You, L., et al. (2014). Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry. Analytical Chemistry, 86(2), 1211-1219. Retrieved from [Link]

• Jiang, C., et al. (2020). A computational and experimental study of the fragmentation of L-leucine, L-isoleucine and L-allo-isoleucine under collision-induced dissociation tandem mass spectrometry. Analyst, 145(24), 8011-8020. Retrieved from [Link]

• Khan, A., & Moskal, J. R. (2006). Neurochemical analysis of amino acids, polyamines and carboxylic acids: GC–MS quantitation of tBDMS derivatives using ammonia. Journal of Chromatography B, 831(1-2), 291-300. Retrieved from [Link]

• Johnson, R. S., et al. (1987). Novel fragmentation process of peptides by collision-induced decomposition in a tandem mass spectrometer: differentiation of leucine and isoleucine. Analytical Chemistry, 59(21), 2621-2625. Retrieved from [Link]

• Re-Poppi, N., & Raposo Jr, J. L. (2012). Gas Chromatography–Mass Spectrometry Method for the Determination of Free Amino Acids as Their Dimethyl-tert-butylsilyl (TBDMS) Derivatives in Animal Source Food. Journal of Agricultural and Food Chemistry, 60(10), 2469-2476. Retrieved from [Link]

• Matthews, D. E., & Bier, D. M. (1979). Determination of stable isotopic enrichment in individual plasma amino acids by chemical ionization mass spectrometry. Analytical Biochemistry, 94(2), 255-264. Retrieved from [Link]

• Bricout, J., & Koziet, J. (1987). An improved scheme of leucine derivative fragmentation in mass spectrometry. Biomedical & Environmental Mass Spectrometry, 14(3), 133-135. Retrieved from [Link]

• Gauthier, T., et al. (2023). Evaluation of GC/MS-Based 13C-Positional Approaches for TMS Derivatives of Organic and Amino Acids and Application to Plant 13C-Labeled Experiments. Metabolites, 13(4), 482. Retrieved from [Link]

• Meinert, C., et al. (2016). Photochirogenesis: Photochemical Models on the Origin of Biomolecular Homochirality. ChemPlusChem, 81(10), 1051-1058. Retrieved from [Link]

• Jackson, G. (2014). Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry. Journal of Analytical & Bioanalytical Techniques, 5(5), 1000205. Retrieved from [Link]

• Tsikas, D. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Metabolites, 11(3), 183. Retrieved from [Link]

• JoVE. (n.d.). GC-MS of tert-Butyldimethylsilyl (tBDMS) Derivatives of Neurochemicals. Retrieved from [Link]

• Dauner, M., & Sauer, U. (2000). GC-MS analysis of amino acids rapidly provides rich information for isotopomer balancing. Biotechnology Progress, 16(4), 642-9. Retrieved from [Link]

• Brückner, H. (2007). Chiral separation of amino acids by gas chromatography. Amino Acids, Peptides and Proteins, 35, 1-38. Retrieved from [Link]

• Šimek, P., et al. (2021). A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization. Amino Acids, 53(3), 347-358. Retrieved from [Link]

• Journal of Chinese Mass Spectrometry Society. (n.d.). Mass spectra of leucine (a) and its internal standard (b). Retrieved from [Link]

• Lee, D. Y., & Lee, Y. J. (2004). Mass spectra: (A) compound 1 (EI), TBDMS ornithine derivative; (B) compound 2, (EI), artifact apparently produced from the tri-TBDMS citrulline derivative through elimination of H2O molecule. Journal of the American Society for Mass Spectrometry, 15(12), 1804-1813. Retrieved from [Link]

• Ford, G. C., et al. (1985). Analysis of (1-13C)leucine and (13C)KIC in plasma by capillary gas chromatography/mass spectrometry in protein turnover studies. Biomedical Mass Spectrometry, 12(8), 432-436. Retrieved from [Link]

• Ilisz, I., et al. (2021). Recent Advances in Chiral Analysis of Proteins and Peptides. Molecules, 26(16), 4983. Retrieved from [Link]

• Fiehn, O. (2009). t-Butyldimethylsilyl (tBDMS)-Derivative / EI Ionization. Fiehn Lab, UC Davis. Retrieved from [Link]

• Giebel, A. M., et al. (2024). Development of a Python-based electron ionization mass spectrometry amino acid and peptide fragment prediction model. PLOS ONE, 19(2), e0297492. Retrieved from [Link]

• Koutsari, C., & Nair, K. S. (1996). Mass spectrometric methods for determination of [13C]Leucine enrichment in human muscle protein. Analytical Biochemistry, 238(1), 87-92. Retrieved from [Link]

• Meier-Augenstein, W. (1996). Determination of 13C enrichment by conventional GC-MS and GC-(MS)-C-IRMS. Journal of Mass Spectrometry, 31(8), 919-925. Retrieved from [Link]

• NIST. (n.d.). L-Leucine, 2TBDMS derivative. NIST WebBook. Retrieved from [Link]

• UC Davis Stable Isotope Facility. (n.d.). Compound Specific 13C & 15N analysis of Amino Acids by GC-C-IRMS. Retrieved from [Link]

Sources

• 1. Oxazolinone derivative of leucine for GC-MS: a sensitive and robust method for stable isotope kinetic studies of lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stable Isotope Labeled Tracers for Metabolic Pathway Elucidation by GC-MS and FT-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stable Isotope Methodology - Research - Maastricht University [maastrichtuniversity.nl]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Derivatization and Analysis of Amino Acids by GC-MS [sigmaaldrich.com]
• 9. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. A chiral GC-MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity Quantitation of Leucine in Plasma via HILIC-MS/MS using DL-Leucine-1,2-13C2

Here is a detailed Application Note and Protocol for the analysis of Leucine using DL-Leucine-1,2-13C2, designed for researchers in drug development and metabolic profiling.

Introduction & Scientific Rationale

Leucine is a critical branched-chain amino acid (BCAA) involved in protein synthesis and the mTOR signaling pathway. Accurate quantification of Leucine in biological matrices is challenging due to the presence of its structural isomer, Isoleucine (Ile), which shares the same molecular weight (131.17 g/mol ) and similar fragmentation patterns.

This protocol details a robust HILIC-MS/MS method utilizing DL-Leucine-1,2-13C2 as a stable isotope-labeled internal standard (SIL-IS).

Why DL-Leucine-1,2-13C2?

• Cost-Efficiency: The racemic mixture (DL) is often more cost-effective than pure L-isomers. In achiral chromatographic conditions (standard HILIC or C18), the D and L enantiomers co-elute. Therefore, the DL-labeled standard functions perfectly as a surrogate for quantifying endogenous L-Leucine.

• Mass Shift (+2 Da): The 1,2-13C2 label provides a +2 Da mass shift. While smaller than a +6 Da shift (13C6), it is sufficient for resolution on triple quadrupole instruments, provided the fragmentation transition is selected carefully to avoid interference from naturally occurring isotopes.

• HILIC Selectivity: Unlike Reversed-Phase (RP) chromatography, which often requires ion-pairing reagents to retain polar amino acids, HILIC provides superior retention and sensitivity (via high organic mobile phase enhancing ESI desolvation) while effectively separating the isobaric Leucine and Isoleucine.

Methodological Strategy

The Isobaric Challenge

Leucine and Isoleucine are isobaric.[1][2] Mass spectrometry alone cannot distinguish them if they co-elute. Chromatographic separation is mandatory.

• Leucine: [M+H]+ = 132.1[3][4]

• Isoleucine: [M+H]+ = 132.1[4]

Fragmentation Logic (1,2-13C2 Labeling)

Understanding the position of the 13C labels is vital for selecting the correct Multiple Reaction Monitoring (MRM) transition.

• Label Position: C1 (Carboxyl) and C2 (Alpha-carbon).

• Primary Fragmentation: Loss of Formic Acid (HCOOH) from the carboxyl group.

• Transition Derivation:

  • Unlabeled Leu: 132.1

    86.1 (Loss of HCOOH, 46 Da).

  • 1,2-13C2 Leu: The carboxyl carbon (C1) is

    C. The alpha carbon (C2) is C.

  • Loss: The neutral loss is H(

    C)OOH. Mass = 1 + 13 + 32 + 1 = 47 Da.

  • Daughter Ion: The remaining fragment retains the alpha-carbon (

    C) and the side chain.

  • Calculation: 134.1 (Precursor) - 47 (Loss) = 87.1 (Product) .

Experimental Protocol

Materials & Reagents[3]

• Analyte: L-Leucine (Std).[3]

• Internal Standard: DL-Leucine-1,2-13C2 (99 atom % 13C).

• Mobile Phase A: 20 mM Ammonium Formate in Water, pH 3.0 (adj.[5] with Formic Acid).[5][6]

• Mobile Phase B: Acetonitrile (LC-MS Grade).

• Precipitation Solvent: Cold Acetonitrile containing 0.1% Formic Acid.

Sample Preparation (Protein Precipitation)

This method uses a "dilute-and-shoot" approach compatible with HILIC.

• Aliquot: Transfer 50 µL of plasma/serum into a 1.5 mL centrifuge tube.

• IS Addition: Add 10 µL of Internal Standard solution (DL-Leucine-1,2-13C2 at 50 µM in 50:50 ACN:H2O).

• Precipitation: Add 200 µL of ice-cold Precipitation Solvent (Acetonitrile + 0.1% FA).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of the supernatant to an LC vial containing an insert.

• Injection: Inject 2 µL into the LC-MS/MS.

LC-MS/MS Conditions

Chromatography (HILIC)

• Column: Waters XBridge BEH Amide (or equivalent), 2.1 x 100 mm, 2.5 µm.

• Temperature: 35°C.

• Flow Rate: 0.4 mL/min.

Gradient Profile:

Time (min)	% Mobile Phase A (Aq)	% Mobile Phase B (Org)	Description
0.0	10	90	Initial Hold
1.0	10	90	Start Gradient
6.0	40	60	Elution of AAs
6.1	60	40	Column Wash
8.0	60	40	End Wash
8.1	10	90	Re-equilibration

| 11.0 | 10 | 90 | End Run |

Mass Spectrometry (ESI+)

• Source: Electrospray Ionization (Positive Mode).[3]

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 500°C.

• Desolvation Gas: 1000 L/Hr.

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)	Dwell (s)
L-Leucine	132.1	86.1	20	12	0.05
Isoleucine	132.1	69.1*	20	18	0.05
DL-Leu-1,2-13C2	134.1	87.1	20	12	0.05

*Note: Isoleucine also produces the 86.1 fragment, but 69.1 is often monitored for confirmation/specificity if chromatographic resolution is compromised.

Visualizations

Fragmentation Pathway & Logic

The following diagram illustrates the specific mass shift logic for the 1,2-13C2 isotope during collision-induced dissociation (CID).

Figure 1: Fragmentation pathway showing the specific neutral loss of 47 Da (H

COOH) resulting in the 87.1 m/z product ion.

Analytical Workflow

Figure 2: Step-by-step analytical workflow from plasma sample to MS detection.

Critical Validation Parameters

To ensure the trustworthiness of this method, the following parameters must be validated:

Chromatographic Resolution (Rs)

The separation of Leucine and Isoleucine is the system suitability test (SST).

• Requirement: Baseline resolution (

  ) between Leucine (typically elutes second on Amide HILIC) and Isoleucine.

• Troubleshooting: If peaks merge, lower the gradient slope between 6-8 minutes or reduce the buffer pH to 2.8.

Isotope Contribution

Because the mass shift is only +2 Da, the M+2 isotope of natural Leucine (due to

O or two C atoms) contributes to the 134.1 channel.

• Correction: While usually negligible (<0.5%) for standard quantitation, for high-precision flux analysis, run a "blank" containing only unlabeled Leucine to measure the signal in the 134.1

  87.1 channel and subtract this background.

Chiral Considerations (DL vs L)

• Scenario A (Standard): You are quantifying total L-Leucine in plasma. The DL-Internal Standard will elute as a single peak (co-eluting D and L) in this achiral method. This is acceptable.

• Scenario B (Chiral Analysis): If you use a Chiralpak ZWIX or Crownpak column to separate D-Leu and L-Leu, the DL-Internal Standard will split into two peaks. You must integrate the L-Leucine-1,2-13C2 peak to normalize the endogenous L-Leucine.

References

• Restek Corporation. (2021). Fast, Direct Analysis of Amino Acids in Plasma by LC-MS/MS. Retrieved from [Link]

• Waters Corporation. (2020). Separation of Low Levels of Isoleucine from Leucine Using the ACQUITY UPLC H-Class Amino Acid System. Retrieved from [Link]

• HILICON AB. (2020). Direct Analysis of Amino Acids by HILIC–ESI-MS.[7][8] Retrieved from [Link]

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 6106, Leucine. Retrieved from [Link]

Sources

• 1. waters.com [waters.com]
• 2. A quantitative tool to distinguish isobaric leucine and isoleucine residues for mass spectrometry-based de novo monoclonal antibody sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. nestgrp.com [nestgrp.com]

High-Resolution Metabolic Flux Analysis Using DL-Leucine-1,2-13C2: Application Note &amp; Protocol

Introduction & Mechanistic Rationale

Metabolic Flux Analysis (MFA) is the gold standard for quantifying the rates of intracellular metabolic pathways. While uniformly labeled glucose and glutamine are traditional staples of MFA, the tracing of branched-chain amino acids (BCAAs)—particularly leucine—has become critical for oncology, muscle physiology, and metabolic disease research [1]. Leucine is a strictly ketogenic amino acid that acts as both a potent signaling molecule (via mTORC1) and a vital carbon source for lipogenesis and the Tricarboxylic Acid (TCA) cycle [4].

The Causality Behind the 1,2-13C2 Isotope Choice Choosing the correct isotopic tracer dictates the resolution of the resulting metabolic model. DL-Leucine-1,2-13C2 provides a unique, self-validating mechanistic advantage over uniformly labeled ([U-13C]) or singly labeled ([1-13C]) variants due to the specific biochemical cleavage of its carbon backbone:

• C1 Decarboxylation (Oxidation Marker): The first committed step of leucine catabolism is the transamination to

  -ketoisocaproate ( -KIC), followed by oxidative decarboxylation via the Branched-Chain -Ketoacid Dehydrogenase (BCKDH) complex. The C1 carbon is irreversibly lost as . Measuring evolution provides a highly sensitive, direct readout of leucine oxidation rates [2].

• C2 Incorporation (Anaplerotic/Lipogenic Marker): The C2 carbon is retained in isovaleryl-CoA, which undergoes further processing to yield one molecule of acetoacetate (unlabeled) and one molecule of acetyl-CoA (labeled at the C1 position). This 13C-acetyl-CoA subsequently enters the TCA cycle or cytosolic lipogenesis pathways [4].

A Self-Validating System: This dual-fate mechanism creates an internal mass-balance check. Because every molecule of leucine that is fully oxidized must yield exactly one C1-derived

and one C2-derived acetyl-CoA, the stoichiometric ratio of emission to 13C-acetyl-CoA enrichment acts as a built-in quality control. If the sum of protein fractional synthesis rate (FSR) [3], appearance, and acetyl-CoA M+1 enrichment is less than the total leucine uptake rate, the system immediately flags incomplete extraction or unmeasured metabolic shunting.

Pathway Visualization

Metabolic fate of DL-Leucine-1,2-13C2. C1 is oxidized to 13CO2, while C2 enters the TCA cycle.

Experimental Protocol: In Vitro Tracing & Extraction

This protocol outlines the methodology for tracing DL-Leucine-1,2-13C2 in adherent mammalian cell cultures, followed by GC-MS analysis.

Step 1: Cell Culture and Isotope Labeling

• Seeding: Plate cells in 6-well plates and culture until 70-80% confluent.

• Media Preparation: Prepare custom DMEM lacking naturally occurring leucine. Supplement with 10% dialyzed Fetal Bovine Serum (dFBS) to prevent unlabeled leucine contamination from standard serum.

• Tracer Addition: Add DL-Leucine-1,2-13C2 to the media at the physiological concentration of the cell line's standard media (e.g., 0.8 mM).

• Incubation: Replace standard media with the tracer media. Incubate for 24 hours (for steady-state labeling) or at specific time intervals (e.g., 15m, 30m, 1h, 4h) for isotopically non-stationary MFA (INST-MFA).

Step 2: Cold Quenching and Biphasic Extraction

Causality Check: Metabolism must be halted instantaneously (<1 second) to prevent the rapid turnover of ATP and acetyl-CoA from skewing the isotopomer distribution.

• Quenching: Rapidly aspirate the tracer media. Immediately wash the cells once with ice-cold PBS, aspirate, and place the plate on liquid nitrogen or dry ice.

• Biphasic Extraction: Add 400 µL of ice-cold Methanol/Water (1:1 v/v) to each well. Scrape the cells and transfer the lysate to a microcentrifuge tube. Add 200 µL of ice-cold Chloroform.

• Phase Separation: Vortex for 10 minutes at 4°C, then centrifuge at 15,000 x g for 10 minutes at 4°C.

  • Result: The upper aqueous phase contains polar metabolites (TCA intermediates, amino acids), while the lower organic phase contains lipids. Transfer the aqueous phase to a new tube and dry under a gentle stream of nitrogen gas or via a vacuum centrifuge.

Step 3: Derivatization for GC-MS

Causality Check:

-keto acids like -KIC are thermally unstable. Methoxyamine (MOX) stabilizes the ketone group, preventing spontaneous decarboxylation during GC heating.

• Methoximation: Add 30 µL of 20 mg/mL Methoxyamine hydrochloride in pyridine to the dried polar extract. Incubate at 37°C for 90 minutes.

• Silylation: Add 40 µL of N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) + 1% TMCS. Incubate at 37°C for 30 minutes to replace polar active hydrogens with volatile trimethylsilyl (TMS) groups.

Step 4: GC-MS Data Acquisition & Processing

• Injection: Inject 1 µL of the derivatized sample into the GC-MS operating in Electron Impact (EI) ionization mode.

• Correction: Extract the raw peak areas for the mass isotopomers (M+0, M+1, M+2, etc.) of target metabolites. Use software (e.g., IsoCor or INCA) to correct for the natural abundance of 13C, 29Si, and 15N isotopes [1].

Workflow Visualization

Step-by-step experimental workflow for 13C-Metabolic Flux Analysis.

Data Presentation & Quantitative Analysis

When utilizing DL-Leucine-1,2-13C2, the resulting Mass Isotopomer Distributions (MIDs) provide distinct signatures. Because only the C2 carbon enters the TCA cycle (as M+1 Acetyl-CoA), downstream TCA metabolites will predominantly show M+1 enrichments, rather than the M+2 enrichments typically seen with [U-13C]Glucose tracing.

Table 1: Representative Mass Isotopomer Distributions (MIDs) for Target Metabolites

Metabolite	M+0 (%)	M+1 (%)	M+2 (%)	Biological Interpretation of Enrichment
-KIC	5.0	2.0	93.0	High M+2 confirms successful cellular uptake and transamination of the 1,2-13C2 tracer.
Acetyl-CoA	75.0	24.5	0.5	M+1 indicates the fraction of the acetyl-CoA pool derived strictly from leucine catabolism.
Citrate	78.0	21.0	1.0	M+1 reflects the condensation of M+1 Acetyl-CoA with M+0 Oxaloacetate.
Malate	85.0	14.0	1.0	Dilution of M+1 from citrate through the TCA cycle indicates relative flux vs. anaplerosis.

Table 2: Quality Control Metrics for Leucine MFA

Metric	Calculation / Formula	Diagnostic Value
Tracer Enrichment	-KIC (M+2) / Total -KIC	Validates media formulation and BCAT enzyme activity. Should be >90% in robustly metabolizing cells.
Oxidative Flux	Rate of appearance in media/breath	Directly quantifies BCKDH complex activity and irreversible leucine oxidation [2].
Mass-Balance Closure	( Flux) (13C-Acetyl-CoA Flux)	Ensures the self-validating system is closed. Significant deviations indicate analytical signal loss or alternative metabolic shunting[3].

References

• Antoniewicz, M.R. "A guide to 13C metabolic flux analysis for the cancer biologist." Experimental & Molecular Medicine 50, 1–13 (2018).[Link]

• "Recovery of 13CO2 from infused[1-13C]leucine and [1,2-13C2]leucine in healthy humans." American Journal of Physiology-Endocrinology and Metabolism 281(2):E233-41 (2001).[Link]

• "Measurement of muscle protein fractional synthetic rate by capillary gas chromatography/combustion isotope ratio mass spectrometry." Biological Mass Spectrometry 21(10):486-90 (1992).[Link]

• "Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism." Frontiers in Physiology 9:424 (2018).[Link]

Application Note: Quantifying Skeletal Muscle Protein Synthesis Rates In Vivo Using DL-Leucine-1,2-13C2 and GC-MS

Introduction & Mechanistic Rationale

Measuring the fractional synthesis rate (FSR) of skeletal muscle proteins is a cornerstone of metabolic research, essential for evaluating sarcopenia, cachexia, and the efficacy of anabolic pharmacological interventions[1]. While various stable isotope tracers are available (e.g., 13C6-phenylalanine, 2H5-phenylalanine), DL-Leucine-1,2-13C2 provides distinct analytical and biological advantages[2].

Biologically, leucine is not merely a passive substrate for protein synthesis; it is a primary nutrient-driven activator of the mechanistic target of rapamycin complex 1 (mTORC1) pathway, making it highly relevant for evaluating anabolic signaling[3]. Analytically, the 1,2-13C2 labeling strategy introduces a +2 Da mass shift. This +2 shift cleanly separates the tracer signal (m/z 304) from the natural abundance of the tracee (m/z 302) and endogenous +1 isotopes (m/z 303) during Gas Chromatography-Mass Spectrometry (GC-MS) analysis, significantly improving the signal-to-noise ratio and quantitative accuracy[4].

Experimental Design: The Precursor-Product Model

The fundamental principle of measuring FSR relies on the precursor-product relationship[5]. A stable isotope tracer is infused into the systemic circulation (plasma pool), transported into the muscle (intracellular free pool), charged onto tRNA (aminoacyl-tRNA), and finally incorporated into the bound protein pool[6].

Causality in Experimental Choice: Why utilize a primed-constant infusion rather than a single bolus injection? A single bolus creates a rapidly fluctuating precursor enrichment curve, complicating the mathematical integration required for FSR calculation. A primed-constant infusion rapidly establishes and maintains an isotopic steady state in the precursor pool, allowing for a simplified, linear calculation of FSR over the incorporation period[7]. Furthermore, while plasma enrichment is easier to measure, the intracellular free leucine pool (

) is used as the most accurate, easily accessible surrogate for the true precursor pool (aminoacyl-tRNA)[8].

Fig 1. Leucine kinetic model illustrating the precursor-product relationship for FSR calculation.

Step-by-Step Experimental Protocol

Phase 1: In Vivo Tracer Administration & Sampling

• Baseline Sampling: Collect a baseline blood sample and a tracer-naïve muscle biopsy. Rationale: This establishes the natural background isotopic enrichment, which must be subtracted to calculate the true Mole Percent Excess (MPE)[6].

• Priming Dose: Administer an intravenous priming bolus of DL-Leucine-1,2-13C2 (e.g., 0.7 mg/kg)[7]. Rationale: The prime saturates the highly turning-over free amino acid pools, instantly bringing the system near the target steady-state enrichment.

• Constant Infusion: Immediately follow with a continuous infusion (e.g., 1.0 mg/kg/h) maintained throughout the study duration (typically 3–4 hours)[7].

• Sequential Biopsies: Obtain muscle biopsies (e.g., Vastus lateralis, ~25-50 mg) at defined intervals (e.g., t=60 min and t=240 min). Snap-freeze immediately in liquid nitrogen[9]. Rationale: Rapid freezing halts all proteolytic and synthetic enzymatic activity, preserving the exact in vivo enrichment state[10].

Phase 2: Tissue Processing & Protein Fractionation

• Homogenization: Mince the frozen tissue and homogenize in ice-cold buffer (50 mM Tris-HCl, pH 7.4, 1 mM EDTA, with protease inhibitors)[9].

• Precipitation: Add 800 μL of 10% sulfosalicylic acid (SSA) and centrifuge at 3000 × g for 20 minutes at 4°C[10].

  • Supernatant: Contains the intracellular free amino acids (the precursor pool,

    ).

  • Pellet: Contains the bound mixed-muscle proteins (the product pool,

    ).

Phase 3: Hydrolysis & Purification

• Protein Hydrolysis: Wash the protein pellet repeatedly with 70% ethanol to remove any residual free tracer. Hydrolyze the pellet in 3 mL of 6 N HCl at 110°C for 24 hours[10]. Rationale: This breaks peptide bonds, releasing the bound leucine as free amino acids for downstream MS analysis.

• Cation-Exchange Chromatography: Pass both the hydrolyzed pellet and the free intracellular supernatant through a Dowex 50W-8X (H+ form) resin column[10]. Wash with deionized water and elute the purified amino acids with 2 N NH4OH. Rationale: This critical step removes lipids, carbohydrates, and salts that severely interfere with derivatization efficiency and GC column lifespan.

Phase 4: Derivatization & GC-MS Analysis

• t-BDMS Derivatization: Dry the purified amino acids under a vacuum. Add MTBSTFA (containing 1% TBDMCS) and anhydrous acetonitrile, incubating at 80°C for 60 minutes[11]. Rationale: Native amino acids lack the volatility required for gas chromatography. t-BDMS (tert-butyldimethylsilyl) derivatization replaces active hydrogens with bulky silyl groups, drastically increasing volatility and thermal stability while yielding highly specific, high-mass fragments during Electron Impact (EI) ionization[12].

• GC-MS Acquisition: Inject the sample into a GC-MS operating in Selected Ion Monitoring (SIM) mode. Monitor m/z 302 for the endogenous leucine tracee and m/z 304 for the 1,2-13C2 leucine tracer[13].

Fig 2. End-to-end workflow for measuring fractional synthesis rate using DL-Leucine-1,2-13C2.

Data Presentation & FSR Calculation

Calculate the Mole Percent Excess (MPE) for both the precursor (

) and product ( ) pools by subtracting the baseline tracer-to-tracee ratio from the enriched samples[8]. The FSR is calculated using the standard precursor-product equation:

FSR (% / h) = [ (ΔEp) / (Eic × t) ] × 100

Table 1: GC-MS Parameters for t-BDMS Derivatized Leucine

Parameter	Specification / Setting
Analytical Column	HP5-MS (30 m × 0.25 mm × 0.25 μm)
Ionization Mode	Electron Impact (EI)
Derivatization Reagent	MTBSTFA + 1% TBDMCS
Tracee Target Ion (m/z)	302 (Endogenous Leucine)
Tracer Target Ion (m/z)	304 ([1,2-13C2] Leucine)

Table 2: Variables for FSR Calculation

Variable	Definition	Unit
FSR	Fractional Synthesis Rate	% / hour
ΔEp	Change in protein-bound tracer enrichment between biopsies	Mole Percent Excess (MPE)
Eic	Intracellular free precursor enrichment (Steady-state average)	Mole Percent Excess (MPE)
t	Tracer incorporation time (Time between sequential biopsies)	Hours

Self-Validating System & Quality Control

To ensure the trustworthiness and reproducibility of the FSR data, the protocol must act as a self-validating system:

• Isotopic Steady-State Verification: Analyze plasma leucine enrichment at multiple time points throughout the infusion (e.g., 30, 60, 120, 180, 240 min). The coefficient of variation (CV) of the enrichment should be <5%. A drifting precursor pool invalidates the steady-state assumption of the FSR equation, requiring complex non-linear corrections[5].

• Chromatographic Integrity: Ensure the GC peak shape for m/z 302 and 304 is perfectly symmetrical. Peak tailing indicates incomplete derivatization, moisture contamination during the MTBSTFA reaction, or column degradation, all of which will skew isotope ratio quantification[12].

References

• Measurement of human mixed muscle protein fractional synthesis rate depends on the choice of amino acid tracer. American Journal of Physiology-Endocrinology and Metabolism. [Link]

• Stable Isotope Tracers Applied to Measuring Rates of Protein Synthesis and Breakdown in Muscle: Principles and Applications. National Institutes of Health (PMC). [Link]

• Muscle protein synthesis in response to nutrition and exercise. Paulo Gentil. [Link]

• Post-operative Electrical Muscle Stimulation to Stimulate Muscle Protein Synthesis in Humans. ClinicalTrials.gov. [Link]

• Muscle Protein Synthetic Responses to Exercise: Effects of Age, Volume, and Intensity. Oxford Academic. [Link]

• An exploration of the methods to determine the protein‐specific synthesis and breakdown rates in vivo in humans. National Institutes of Health (PMC). [Link]

• Determination of protein synthesis in human ileum in situ by continuous [1-13C]leucine infusion. American Journal of Physiology-Endocrinology and Metabolism. [Link]

• Muscle protein fractional synthesis rate (FSR) during basal, postabsorptive conditions. ResearchGate. [Link]

• Measurement of muscle protein fractional synthesis and breakdown rates from a pulse tracer injection. American Journal of Physiology-Endocrinology and Metabolism. [Link]

• Profiling the Anaerobic Response of C. elegans Using GC-MS. PLOS One. [Link]

• Prolonged infusion of amino acids increases leucine oxidation in fetal sheep. National Institutes of Health (PMC). [Link]

• 13C analysis of amino acids in human hair using trimethylsilyl derivatives and gas chromatography/combustion/isotope ratio mass. West Virginia University. [Link]

• Leucine supplementation chronically improves muscle protein synthesis in older adults consuming the RDA for protein. National Institutes of Health (PMC). [Link]

Sources

• 1. Stable Isotope Tracers Applied to Measuring Rates of Protein Synthesis and Breakdown in Muscle: Principles and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. paulogentil.com [paulogentil.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. journals.physiology.org [journals.physiology.org]
• 6. researchgate.net [researchgate.net]
• 7. ClinicalTrials.gov [clinicaltrials.gov]
• 8. An exploration of the methods to determine the protein‐specific synthesis and breakdown rates in vivo in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Leucine supplementation chronically improves muscle protein synthesis in older adults consuming the RDA for protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Profiling the Anaerobic Response of C. elegans Using GC-MS | PLOS One [journals.plos.org]
• 12. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 13. Prolonged infusion of amino acids increases leucine oxidation in fetal sheep - PMC [pmc.ncbi.nlm.nih.gov]

Experimental design for animal studies with DL-Leucine-1,2-13C2

Application Note: Metabolic Flux & Protein Turnover Analysis using DL-Leucine-1,2- C in Rodent Models

Executive Summary

This application note details the experimental framework for utilizing DL-Leucine-1,2-

C to quantify protein turnover (synthesis/breakdown) and oxidative metabolism in rodent models.

While L-Leucine is the physiological standard for tracer studies, the DL-racemate offers a cost-effective alternative for high-throughput preclinical screening. However, the presence of the D-isomer requires specific modifications to the experimental design and analytical modeling. This guide provides a validated Primed Constant Infusion (PCI) protocol that accounts for the chiral inversion of D-Leucine via D-Amino Acid Oxidase (DAAO), ensuring data integrity comparable to pure L-isomer studies.

Key Applications

• Protein Fractional Synthesis Rate (FSR): Skeletal muscle, liver, and cardiac tissue.

• Whole-Body Protein Turnover: Flux rates (

  ), Synthesis ( ), and Breakdown ( ).

• Oxidative Capacity: Measurement of

  CO production from the C1-carboxyl label.

Scientific Principles & Tracer Logic

The DL-Racemate Challenge

Mammalian protein synthesis strictly utilizes L-amino acids. When infusing DL-Leucine, two distinct metabolic fates must be modeled:

• L-Leucine: Directly enters the intracellular pool for protein synthesis or transamination to

  -ketoisocaproate (KIC).

• D-Leucine: Cannot be used for synthesis directly. It is oxidatively deaminated by D-Amino Acid Oxidase (DAAO) (primarily in the kidney) to form KIC.[1] Since KIC is achiral (planar), it can be re-aminated by Branched-Chain Aminotransferase (BCAT) into L-Leucine .

Critical Insight: Because both D- and L-isomers converge at the KIC pool, plasma KIC enrichment represents the true integrated precursor pool for protein synthesis more accurately than plasma Leucine enrichment in DL-tracer studies.

The 1,2- C Labeling Strategy

The dual-carbon label provides a robust mass shift (M+2) and enables simultaneous metabolic readouts:

• C1 (Carboxyl): Released as

  CO during the irreversible decarboxylation of KIC. Used to measure Oxidation .[2][3][4][5][6][7]

• C2 (

  -Carbon): Retained in the carbon skeleton during transamination. Used to measure Protein Synthesis (incorporation into tissue).[3][7][8][9][10]

Metabolic Pathway Diagram

The following diagram illustrates the convergence of the DL-isomers and the fate of the carbon labels.

Caption: Convergence of DL-Leucine isomers at the KIC pool. Note the DAAO-mediated rescue of the D-isomer carbon skeleton.

Experimental Protocol: Primed Constant Infusion

Animal Preparation[4][11]

• Subject: Male C57BL/6J Mice (20-25g) or Sprague-Dawley Rats (250-300g).

• Surgical Requirement: Dual catheterization is recommended for stress-free sampling.

  • Right Jugular Vein: Tracer infusion.[2][3][5][6][7][9][10][11][12][13]

  • Carotid Artery: Blood sampling (allows rapid, stress-free collection).

• Recovery: Allow 5–7 days post-surgery for recovery to regain basal metabolic rate.

Tracer Preparation[11]

• Compound: DL-Leucine-1,2-

  C (99 atom % excess).

• Vehicle: Sterile 0.9% Saline.

• Concentration: Prepare a stock solution of 10 mg/mL. Filter sterilize (0.22 µm).

Infusion Protocol

To achieve Isotopic Steady State (ISS) rapidly, a bolus "prime" is administered, followed by a continuous infusion.

Dose Calculation Logic: Since the D-isomer equilibrates slower, the prime must be sufficient to enrich the L-pool immediately.

• Prime Dose: 60 µmol/kg (Total DL-Leucine).

• Infusion Rate: 60 µmol/kg/h (Total DL-Leucine).

Workflow Timeline:

Caption: Timeline for Primed Constant Infusion (PCI). Note the 2-hour equilibration to ensure KIC pool stability.

Sampling & Analytical Methodology

Sample Collection

Sample Type	Volume/Amount	Handling	Purpose
Blood	50 µL per timepoint	Centrifuge (4°C, 2000g), store plasma at -80°C.	Precursor Enrichment (KIC)
Breath	10 mL gas	Collect in evacuated tubes (Exetainers).	Oxidation Rate ( CO )
Tissue	~50 mg	Snap freeze in liquid N immediately.	Product Enrichment (Protein)

Mass Spectrometry Analysis (GC-MS)

To determine the Fractional Synthesis Rate (FSR), we must measure the enrichment of the precursor (Plasma KIC) and the product (Protein-bound Leucine).

A. Plasma Precursor Analysis (The KIC Advantage) Do not measure plasma Leucine directly, as the D-isomer will confound the enrichment value unless a chiral column is used. Instead, derivatize KIC .

• Extraction: Acidify plasma, extract with ethyl acetate.

• Derivatization: Use MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide) or Quinoxalinol derivatization.

• GC-MS Target: Measure the tBDMS-KIC derivative.

  • Monitor ions: m/z 301 (M+0) and m/z 303 (M+2).

  • Note: The M+2 represents the [1,2-

    C ]KIC skeleton.

B. Tissue Protein Analysis

• Precipitation: Homogenize tissue in 10% TCA. Wash pellet to remove free amino acids.

• Hydrolysis: 6N HCl at 110°C for 24 hours.

• Derivatization: NAP (N-acetyl n-propyl) or tBDMS derivatives of the resulting amino acids.

• GC-MS Target: Measure Leucine.

  • Monitor ions for Leucine-tBDMS: m/z 302 (M+0) and m/z 304 (M+2).

  • Note: Hydrolysis racemizes amino acids, but since we are measuring total enrichment in the protein (which only incorporated L-Leu), this is acceptable.

Data Calculations & Modeling

Precursor-Product Model (FSR)

The Fractional Synthesis Rate (FSR) is calculated using the standard precursor-product equation.

Where:

• : Enrichment of protein-bound leucine (Mole Percent Excess, MPE) at time .
• : Average enrichment of plasma KIC (MPE) during the steady state.

  • Scientific Note: Using plasma KIC enrichment (

    ) as the surrogate for intracellular Leucine ( ) is the "reciprocal pool model." In most tissues, .

Whole Body Flux (Q)

Where:

• : Infusion rate of the tracer.[3][4][9][14]
• : Enrichment of the infusate (usually ~99%).[9]
• : Enrichment of plasma KIC at steady state.

Oxidation Rate

Derived from breath

CO data.[3] Where:

• : Total CO production rate (measured via indirect calorimetry).
• : Enrichment of expired CO (Atom Percent Excess).
• : Bicarbonate retention factor (typically 0.81 in rats).

Troubleshooting & Validation

Issue	Probable Cause	Corrective Action
Low Plasma Enrichment	D-Leu clearance is higher than predicted.	Increase infusion rate by 20%. Ensure Prime/Infusion ratio is 1:1 (hour equivalent).
Unstable Plateau	Equilibration time too short for DL conversion.	Extend equilibration period to 180 mins.
High Background Noise	Contamination or natural abundance interference.	Ensure M+2 monitoring (1,2 label) is distinct from M+1.

References

• Wolfe, R. R., & Chinkes, D. L. (2005).[11] Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. John Wiley & Sons.[11]

• Matthews, D. E., et al. (1982). "Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-13C]leucine." American Journal of Physiology-Endocrinology and Metabolism.

• Hasegawa, H., et al. (2004). "Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine." American Journal of Physiology-Endocrinology and Metabolism.

• Schwenk, W. F., et al. (1985). "Use of reciprocal pool specific activities to model leucine metabolism in humans." American Journal of Physiology.

Sources

• 1. Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regulation of leucine metabolism in man: a stable isotope study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Exploring Human Muscle Dynamics In Vivo Using Stable Isotope Tracers [e-acnm.org]
• 4. Role of leucine and other amino acids in regulating protein metabolism in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validation of the tracer-balance concept with reference to leucine: 24-h intravenous tracer studies with L-[1-13C]leucine and [15N-15N]urea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Influence of Tracer Selection on Protein Synthesis Rates at Rest and Post-Exercise in Multiple Human Muscles - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Flooding with L-[1-13C]leucine stimulates human muscle protein incorporation of continuously infused L-[1-13C]valine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measurement of the rate of protein synthesis in muscle of postabsorptive young men by injection of a 'flooding dose' of [1-13C]leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. physoc.org [physoc.org]
• 12. researchgate.net [researchgate.net]
• 13. Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-3C]leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A new method to measure muscle protein synthesis in humans by endogenously introduced d9-leucine and using blood for precursor enrichment determination - PMC [pmc.ncbi.nlm.nih.gov]

Recommended dosage of DL-Leucine-1,2-13C2 for human tracer studies

Application Note: Kinetic Assessment of Human Protein Turnover using Leucine-1,2-13C2 Tracers

Part 1: Executive Summary & Core Directive

This guide details the protocol for using Leucine-1,2-13C2 to measure human protein turnover (synthesis, breakdown, and oxidation).

Critical Isomer Distinction (DL vs. L): The prompt specifies DL -Leucine. However, human protein synthesis is stereoselective for L-Leucine . The use of racemic DL-Leucine in human tracer studies is non-standard and technically hazardous for kinetic modeling due to the complex fate of the D-isomer.

• Standard Practice: Use L-Leucine-1,2-13C2 (>99% enantiomeric purity).

• If using DL-Leucine: You must account for the fact that only 50% of the mass is the bioactive L-isomer. Furthermore, D-Leucine can be oxidized to

  -ketoisocaproate (KIC) and re-aminated to L-Leucine, creating a "delayed tracer recycling" effect that violates standard steady-state assumptions.

Recommended Dosage (Based on L-Leucine equivalents):

• Priming Dose: 5.0

  mol/kg (approx. 0.66 mg/kg)

• Continuous Infusion: 5.0

  mol/kg/h (approx. 0.66 mg/kg/h)

• Bicarbonate Prime: 2.0 – 3.0

  mol/kg (NaH CO ) to equilibrate the bicarbonate pool for oxidation measurements.

Part 2: Scientific Grounding & Tracer Mechanics

Why Leucine-1,2-13C2?

Leucine is the "gold standard" amino acid for protein turnover because it is essential (not synthesized de novo) and metabolically compartmentalized. The 1,2-13C2 labeling pattern offers distinct advantages over 1-13C:

• Oxidation Tracking (C1): The C1 (carboxyl) carbon is released as

  CO during the irreversible decarboxylation of KIC. This allows measurement of leucine oxidation rates via breath analysis.

• Flux Retention (C2): The C2 (alpha) carbon remains in the isovaleryl-CoA skeleton after decarboxylation. This allows simultaneous tracking of the carbon skeleton into the TCA cycle or ketone bodies, providing a dual-window into anabolic vs. catabolic fate.

The "Racemic Trap": DL-Leucine Kinetics

If you infuse DL-Leucine-1,2-13C2:

• Dilution: You are effectively infusing 50% inert mass (initially).

• Interference: D-amino acid oxidase (DAAO) converts D-Leucine

  KIC. Since KIC is achiral, it mixes with the L-derived KIC pool. This KIC can then be re-aminated to L-Leucine.

• Result: Your tracer enrichment (

  ) will not reach a flat plateau but will drift upward as D-Leucine slowly converts to L-Leucine, causing underestimation of Flux ( ).

Recommendation: The protocol below assumes L-Leucine-1,2-13C2 . If you must use DL, double the dosages listed below but expect higher variability in kinetic calculations.

Part 3: Metabolic Pathway Visualization

The following diagram illustrates the fate of the 1,2-13C2 label. Note how C1 is lost as CO2, while C2 is retained.

Caption: Metabolic fate of Leucine-1,2-13C2. C1 is released as breath 13CO2 (oxidation), while C2 is retained in the Isovaleryl-CoA skeleton.

Part 4: Experimental Protocol (Primed Constant Infusion)

Materials & Preparation

• Tracer: L-Leucine-1,2-13C2 (sterile, pyrogen-free, >99 atom % excess).

• Bicarbonate Tracer: NaH

  CO (sterile).

• Vehicle: 0.9% Saline (sterile).

• Filters: 0.22

  m Millex-GV filters for final sterilization.

Preparation Steps:

• Dissolve L-Leucine-1,2-13C2 in sterile saline to a concentration of 2 mg/mL .

• Dissolve NaH

  CO in sterile saline.

• Pass solutions through a 0.22

  m filter into a sterile infusion bag/syringe.

Dosage Calculation Table

Component	Role	Dosage (Molar)	Dosage (Mass)*	Notes
L-Leucine Prime	Fill free pool	5.0 mol/kg	~0.66 mg/kg	Administer as IV bolus over 1-2 min.
L-Leucine Infusion	Maintain steady state	5.0 mol/kg/h	~0.66 mg/kg/h	Continuous IV infusion via pump.
NaH CO Prime	Fill bicarbonate pool	2.5 mol/kg	~0.21 mg/kg	Required for oxidation studies only.

*Mass calculations based on MW of L-Leucine-1,2-13C2 ≈ 133.17 g/mol . Note: If using DL-Leucine, double the mass dosages to 1.32 mg/kg.

Clinical Workflow

Caption: Timeline for Primed Constant Infusion (PCI) protocol. Steady state is typically achieved by 120 minutes.

Part 5: Data Analysis & Equations

1. Leucine Flux (

) - Rate of Appearance ( ): Calculated using the enrichment of plasma KIC (the intracellular surrogate) at steady state (plateau).

• : Leucine Flux ( mol/kg/h)
• : Infusion rate ( mol/kg/h)
• : Enrichment of infusate (usually ~99 atom% excess)
• : Enrichment of plasma KIC at plateau (MPE or APE)

2. Leucine Oxidation (

): Derived from breath CO enrichment.

• : Total CO production rate (measured via Indirect Calorimetry, mol/kg/h)
• : Enrichment of expired CO
• : Bicarbonate retention factor (typically 0.81 in fed state, varies by protocol)

3. Protein Synthesis (

): (Synthesis = Flux minus Oxidation, assuming no other significant loss pathways).

Part 6: References

• Matthews, D. E., et al. (1980). "Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-13C]leucine." American Journal of Physiology-Endocrinology and Metabolism. Link

• Wolfe, R. R., & Chinkes, D. L. (2005). Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss. (The definitive textbook on tracer methodology).

• Mittendorfer, B., et al. (1998). "Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans." American Journal of Physiology. Link

  • Note: This key reference establishes the recovery factors for the 1,2-13C2 tracer specifically.

• Hoffer, L. J., et al. (1997). "Effects of leucine on whole body leucine, valine, and threonine metabolism in humans." American Journal of Physiology. Link

Application of DL-Leucine-1,2-13C2 in quantitative proteomics

Application Note: Quantitative Proteomics & Metabolic Flux Analysis using DL-Leucine-1,2-13C2

Executive Summary

This guide details the application of DL-Leucine-1,2-13C2 in quantitative proteomics, specifically focusing on Protein Turnover Studies (Flux Analysis) and Targeted Peptide Synthesis . Unlike standard SILAC reagents (typically L-Isomer, U-13C6, 15N4), this specific isotopologue (+2.0067 Da mass shift) and racemic mixture (DL) presents unique opportunities and challenges. This document provides the rationale, stereochemical considerations, and validated protocols for utilizing this compound to measure Fractional Synthetic Rates (FSR) and metabolic fate in microbial and mammalian systems.

Technical Specifications & Mechanistic Insight

The Compound

• Labeling Pattern: 1,2-13C2. The carbon atoms at positions 1 (carboxyl) and 2 (alpha-carbon) are 13C isotopes.

• Mass Shift: +2.0067 Da per Leucine residue.

• Stereochemistry: DL-Racemic mixture (50% L-Leucine, 50% D-Leucine).

The "DL" Challenge & Opportunity

The presence of the D-isomer is the critical variable in experimental design.

• Mammalian Systems: Eukaryotic translation machinery exclusively utilizes L-Leucine . The D-Leucine component is generally not incorporated into proteins. It remains in the cytosol, is excreted, or (rarely) metabolized by D-amino acid oxidases (DAAO) into keto acids. Advantage:[1][2] DL mixtures are significantly more cost-effective than pure L-isotopes. Risk: High concentrations of D-Leucine can competitively inhibit L-Leucine transport (System L transporters), potentially altering metabolic flux.

• Microbial Systems: Many bacteria possess racemases (e.g., ilvE or dadX homologs) that can interconvert D and L forms, allowing total utilization of the DL-mixture.

The "1,2-13C2" Advantage in Flux Analysis

While Uniformly labeled (U-13C6) Leucine is standard for static quantification, 1,2-13C2 Leucine is superior for Metabolic Flux Analysis (MFA) .

• Catabolic Tracing: Leucine degradation involves the decarboxylation of

  -ketoisocaproate (KIC). This step releases C1 as CO2.

  • If 13CO2 is detected, oxidation has occurred.

  • If the +2 Da mass shift is detected in the peptide, the Leucine was incorporated intact.

  • This allows simultaneous measurement of Protein Synthesis (Anabolism) and Oxidation (Catabolism) .

Experimental Workflow Visualization

The following diagram illustrates the decision matrix and workflow for using DL-Leucine-1,2-13C2.

Caption: Workflow logic for DL-Leucine-1,2-13C2 application across different biological and chemical systems.

Protocol A: Dynamic Proteomics (Protein Turnover) in Mammalian Cells

Objective: Measure the Fractional Synthetic Rate (FSR) of the proteome. Rationale: Using the DL mixture reduces cost.[1] The cell naturally selects the L-isomer for protein synthesis.

Materials

• Tracer: DL-Leucine-1,2-13C2 (99% atom % 13C).

• Media: SILAC-grade DMEM (Leucine-deficient).

• Dialyzed FBS: Essential to remove endogenous natural Leucine.

• LC-MS: High-resolution instrument (Orbitrap or Q-TOF) required to resolve the +2 Da shift from natural isotopes.

Step-by-Step Methodology

• Media Preparation (The "DL" Adjustment):

  • Prepare Leucine-deficient DMEM supplemented with 10% dialyzed FBS.

  • Calculation: Standard DMEM contains ~0.8 mM L-Leucine. To achieve the same L-Leucine concentration using the DL mixture, you must add double the molar amount of DL-Leucine (1.6 mM total), assuming only L is utilized and D is inert.

  • Note: Monitor cell viability. If 1.6 mM DL-Leucine causes osmotic stress or toxicity, reduce to 0.8 mM DL-Leucine (0.4 mM effective L-Leu) and replenish media more frequently.

• Pulse Labeling:

  • Seed cells at 40-50% confluence.

  • Wash cells 2x with PBS to remove natural amino acids.

  • Add the DL-Leucine-1,2-13C2 media.

  • Incubate for specific time points (e.g., 0, 1, 4, 8, 24 hours). Causality: Turnover rates vary; multiple time points allow curve fitting for half-life determination.

• Sample Processing (S-Trap or FASP):

  • Lyse cells in 5% SDS, 50mM TEAB.

  • Crucial Wash: Ensure thorough washing during the protein capture step (S-Trap/FASP) to remove free intracellular D-Leucine-1,2-13C2, which would contaminate the MS signal if not removed.

  • Digest with Trypsin (1:50 ratio) overnight.

• LC-MS/MS Configuration:

  • Resolution: Set MS1 resolution > 60,000 (at 200 m/z). The +2.0067 Da peak must be distinguished from the M+2 natural isotope peak of the light peptide (caused by natural 13C abundance in other carbons).

  • Dynamic Exclusion: Enable, but ensure the exclusion window is tight enough to not exclude the heavy pair if they co-elute (though Deuterium causes shifts, 13C usually does not cause significant RT shifts).

Protocol B: Chemical Synthesis of Internal Standards (AQUA)

Objective: Create a heavy-labeled peptide standard for absolute quantification. Rationale: DL-Leucine is significantly cheaper for bulk synthesis.

• Synthesis (SPPS):

  • Use standard Fmoc-chemistry.

  • At the Leucine position, add Fmoc-DL-Leucine-1,2-13C2.

  • Result: The synthesis will produce a racemic mixture of peptides at that position: [L-Leu]-Peptide and [D-Leu]-Peptide.

• Purification (The Separation Step):

  • D-amino acid containing peptides typically have different hydrophobicity and retention times compared to all-L peptides.

  • Perform preparative RP-HPLC with a shallow gradient (e.g., 0.5% ACN increase per minute).

  • Validation: Collect fractions. The [L-Leu] peptide will co-elute with the endogenous natural peptide. The [D-Leu] peptide will likely elute earlier or later.

  • Discard the D-isomer fraction.

Data Analysis & Quantification

Calculating Incorporation (RIA)

For protein turnover, we calculate the Relative Isotope Abundance (RIA) of the precursor pool and the product (protein).

Formula for Precursor Enrichment (

): Where is the intensity of the free leucine in the intracellular fluid (requires metabolite extraction).

Formula for Fractional Synthetic Rate (FSR):

Where is the change in enrichment of the protein-bound leucine over time .

Handling the Mass Shift (+2 Da)

In standard software (MaxQuant/Skyline), define a custom modification:

• Name: Leu13C2

• Composition: 13C(2) C(-2)

• Mass Shift: +2.00671 Da

• Residues: L

Table 1: Theoretical Mass Shift Examples

Peptide Sequence	Monoisotopic Mass (Light)	Labeled Mass (+2 Da)	Note
L EVELYL K	975.58	979.59	Contains 2 Leucines (+4 Da total)
SL GL VL R	741.49	747.51	Contains 3 Leucines (+6 Da total)

References

• Doherty, M. K., et al. (2005). "Proteome dynamics in complex organisms: using stable isotopes to monitor individual protein turnover rates." Proteomics, 5(2), 522-533. [Link]

• Yuan, Z. F., et al. (2012). "Quantification of the minimal mass difference between 13C-labeled and natural amino acids for high-resolution mass spectrometry." Analytical Chemistry, 84(6), 2827-2832. [Link]

• Hellerstein, M. K., & Neese, R. A. (1999). "Mass isotopomer distribution analysis at eight years: theoretical, analytic, and experimental considerations." American Journal of Physiology, 276(6), E1146-E1170. [Link]

• Brosnan, J. T., & Brosnan, M. E. (2006). "Branched-chain amino acids: enzyme and substrate regulation." The Journal of Nutrition, 136(1), 207S-211S. [Link]

Disclaimer: This protocol involves the use of stable isotopes in biological systems.[3][4][5][6][7][8][9] Optimization of the DL-mixture concentration is critical to avoid metabolic toxicity in mammalian cells. Always perform a viability curve (MTT assay) before large-scale proteomic experiments.

Sources

• 1. scispace.com [scispace.com]
• 2. Method development for the determination of D- and L-isomers of leucine in human plasma by high-performance liquid chromatography tandem mass spectrometry and its application to animal plasma samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Labeling of Bifidobacterium longum Cells with 13C-Substituted Leucine for Quantitative Proteomic Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The Metabolic Flux Probe (MFP)—Secreted Protein as a Non-Disruptive Information Carrier for 13C-Based Metabolic Flux Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protein turnover, amino acid requirements and recommendations for athletes and active populations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative Proteomics: Measuring Protein Synthesis Using 15N Amino Acids Labeling in Pancreas Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Unraveling Branched-Chain Amino Acid Flux Using DL-Leucine-1,2-13C2

Introduction & Mechanistic Rationale

Branched-chain amino acids (BCAAs)—leucine, isoleucine, and valine—are critical regulators of protein synthesis, mTORC1 signaling, and systemic energy homeostasis[1]. Dysregulation of BCAA catabolism is a hallmark of insulin resistance, heart failure, and specific malignancies. To map these metabolic fluxes quantitatively, stable isotope tracing remains the gold standard[2].

Using DL-Leucine-1,2-13C2 (CAS: 87994-88-5) provides a highly specific, dual-reporting system for metabolic tracing.

• The C1 Carbon (Carboxyl group): Following transamination to

  -ketoisocaproate (KIC), the C1 carbon is irreversibly cleaved by the Branched-Chain -Keto Acid Dehydrogenase (BCKDH) complex, releasing . This allows real-time, non-invasive monitoring of whole-body or cellular leucine oxidation[3][4].

• The C2 Carbon (

  -carbon): This carbon is retained in isovaleryl-CoA and progresses through the catabolic pathway, eventually entering the Tricarboxylic Acid (TCA) cycle via Acetyl-CoA or Acetoacetate. This enables mass spectrometry (MS)-based tracking of leucine's contribution to lipogenesis and the TCA cycle[3].

Note on the DL-Racemate: While L-leucine is the biologically active enantiomer integrated into proteins, the DL-mixture is frequently utilized in fluxomics as a cost-effective tracer. The D-enantiomer's distinct metabolic clearance allows the L-enantiomer's flux through the canonical BCAT/BCKDH pathway to be accurately deconvoluted via stereoselective chromatography or by strictly monitoring downstream L-specific catabolites.

Leucine catabolism pathway detailing the divergent fates of the C1 and C2 carbons.

Experimental Design: Building a Self-Validating System

A robust metabolic tracing experiment must account for isotopic dilution and pool equilibration delays. Do not simply infuse the tracer and assume immediate steady-state kinetics.

The Bicarbonate Priming Imperative

When measuring

release to assess BCKDH flux, a major confounding variable is the body's (or culture media's) endogenous bicarbonate pool. The released slowly equilibrates with . Without intervention, early time-point oxidation rates will be drastically underestimated[5][6]. Causality-Driven Solution: Administer a priming bolus of simultaneously with the tracer infusion. This instantly brings the bicarbonate pool to isotopic steady-state, ensuring that the appearance of in breath or headspace accurately reflects real-time BCKDH activity[5][6].

Dual-Tracer Validation via KIC

To validate the intracellular enrichment of leucine, researchers must measure the isotopic enrichment of plasma KIC. Because transamination via BCAT is highly reversible and rapid, plasma KIC enrichment serves as a highly accurate, self-validating proxy for the true intracellular precursor pool of leucine, bypassing the confounding effects of extracellular isotopic dilution[3].

Step-by-Step Protocol: In Vivo Murine Tracing

Step-by-step in vivo metabolic tracing workflow using stable isotope infusion.

Phase 1: Tracer Preparation

• Reconstitution: Dissolve DL-Leucine-1,2-13C2 (99 atom % 13C) in sterile, endotoxin-free 0.9% saline.

• Bicarbonate Prime: Prepare a separate solution of

  (e.g., 0.1 mg/g body weight) to prime the bicarbonate pool[6].

Phase 2: Catheterization & Infusion

• Surgical Preparation: Implant an indwelling catheter into the jugular vein of the mouse to minimize stress-induced metabolic shifts during the experiment.

• Priming Bolus: Administer the

  prime intravenously. Simultaneously, administer a priming bolus of DL-Leucine-1,2-13C2 (e.g., 5 mg/kg)[5].

• Continuous Infusion: Immediately initiate a continuous infusion of the tracer at a rate of 0.1 mg/kg/min using a micro-syringe pump. Maintain infusion for 120–150 minutes to achieve isotopic steady state in the TCA cycle[2].

Phase 3: Sampling & Quenching

• Breath Collection: Place the mouse in a sealed metabolic chamber with a controlled airflow system. Route the exhaust through a

  trap or directly into an Isotope Ratio Mass Spectrometer (IRMS) to capture and quantify [6].

• Tissue Harvesting: At the end of the infusion, rapidly euthanize the animal. Instantly freeze tissues (liver, skeletal muscle, adipose) using Wollenberger tongs pre-cooled in liquid nitrogen.

  • Causality Rule: Rapid quenching (<2 seconds) arrests enzymatic activity, preventing post-mortem isotopic scrambling and preserving the true in vivo metabolic snapshot[2].

Phase 4: Metabolite Extraction & MS Analysis

• Extraction: Homogenize tissues in ice-cold 80% methanol to precipitate proteins and extract polar metabolites[2].

• Derivatization: For GC-MS, derivatize the dried extract using MTBSTFA + 1% TBDMCS to volatilize amino and keto acids.

• Quantification: Analyze the Mass Isotopomer Distribution (MID). Correct for natural isotope abundance using standard deconvolution algorithms.

Quantitative Data Interpretation

The dual-labeling strategy yields distinct mass shifts depending on the metabolite's position in the pathway. Tracking these shifts allows for the precise calculation of fractional oxidation (

) and downstream carbon routing.

Metabolite	Expected Dominant Mass Shift	Biological Significance / Interpretation
Leucine	M+2	Confirms tracer delivery and establishes the precursor pool enrichment.
-KIC	M+2	Validates intracellular leucine equilibration (BCAT activity)[3].
Isovaleryl-CoA	M+1	Indicates successful oxidative decarboxylation by BCKDH. The C1 is lost.
Breath	M+1 ( )	Direct, real-time readout of whole-body leucine oxidation (BCKDH flux)[4].
Acetyl-CoA	M+1	Represents the terminal entry of the C2 carbon into the TCA cycle[3].
Citrate / Malate	M+1 or M+2	Reflects the downstream utilization of BCAA carbons in the TCA cycle[1].

Note on Fractional Oxidation (

): By comparing the infusion rate of the tracer to the appearance rate of , researchers can calculate the fractional oxidation of leucine. Studies show that while a majority of the 2- C label is eventually recovered in breath after multiple TCA cycle turns, a significant percentage (~42%) is retained in the body via TCA exchange reactions and lipogenesis[3][4].

References

• Source: National Institutes of Health (NIH)
• Application of L-Leucine-13C Tracers in Exercise Physiology Research: Notes and Protocols Source: BenchChem URL
• Recovery of (13)CO(2) from infused[1-(13)C]leucine and [1,2-(13)C(2)
• Source: National Institutes of Health (NIH)
• Source: Physiology.
• Buy DL-Leucine-1,2- 13 C 2 99 atom 13 C Isotope Source: Sigma-Aldrich URL
• Tracing lipid metabolism: the value of stable isotopes Source: Bioscientifica URL

Sources

• 1. Quantitative analysis of the whole-body metabolic fate of branched chain amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolomics and isotope tracing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.physiology.org [journals.physiology.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. joe.bioscientifica.com [joe.bioscientifica.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Stable Isotope Incorporation

This technical guide addresses the low incorporation of DL-Leucine-1,2-13C2 in protein expression workflows. It is designed for researchers utilizing Stable Isotope Labeling (SIL) for NMR spectroscopy or quantitative proteomics (SILAC).

Executive Summary & Diagnostic Workflow

Low isotopic incorporation is rarely a failure of the isotope itself but rather a misalignment between metabolic flux , media composition , and stereochemistry .

When using DL-Leucine-1,2-13C2 , you face two specific challenges:

• The Racemic Penalty: Biological systems (ribosomes) exclusively incorporate L-isomers. The D-isomer is metabolically inert for protein synthesis but active in transport competition.

• Isotope Dilution: Without strict metabolic controls (auxotrophy), the host organism will synthesize "light" (unlabeled) L-Leucine, diluting your expensive tracer.

Diagnostic Decision Tree

Use the following logic flow to identify the root cause of your low incorporation.

Figure 1: Diagnostic logic for isolating the cause of low stable isotope incorporation.

Technical Deep Dive: The "DL" and "1,2-13C2" Factors

The Stereochemistry Trap (DL-Leucine)

The Issue: You are using a racemic mixture (DL).

• 50% Potency: If your protocol calls for 100 mg/L of Leucine and you add 100 mg/L of DL-Leucine, you have effectively added only 50 mg/L of L-Leucine . The D-Leucine is not incorporated into proteins by the ribosome.

• Transport Inhibition: D-Leucine is not inert. It competes with L-Leucine for entry into the cell via the LIV-I/LIV-II (Branched-Chain Amino Acid) transport systems in E. coli or LAT1 transporters in mammalian cells. High concentrations of D-Leu can competitively inhibit the uptake of the active L-isomer, starving the cell of the labeled precursor [1].

The Metabolic Fate (1,2-13C2)

The Issue: The label position (C1 and C2) is susceptible to loss if the cell is stressed.

• Catabolic Loss: If the cell is starved for glucose, it will catabolize amino acids for energy. The first step of Leucine catabolism involves transamination to

  -ketoisocaproate (KIC), followed by oxidative decarboxylation.

• Decarboxylation: This step removes the C1 (Carboxyl) carbon as CO2. If your label is 1,2-13C2, you lose 50% of your signal (the C1 label) immediately upon catabolism.

• Scrambling: In non-auxotrophic strains, the cell will synthesize its own L-Leucine from glucose (via

  -ketoisovalerate). This endogenous production dilutes your labeled pool, resulting in <90% incorporation even if uptake is perfect [2].

Troubleshooting Q&A

Category 1: Reagent & Concentration

Q: I used the standard concentration for L-Leucine (50 mg/L). Why is my incorporation <40%? A: Because you effectively starved the cells. When using DL-Leucine, you must double the mass to achieve the equivalent L-Leucine molarity. Furthermore, to overcome potential competitive inhibition by the D-isomer, we recommend a 2.5x to 3x excess .

• Standard L-Leu Protocol: 50–100 mg/L.

• Required DL-Leu Protocol: 200–300 mg/L.

Q: Can the D-isomer be toxic to my cells? A: Generally, D-Leucine is not cytotoxic at moderate levels, but it induces pseudo-starvation . It binds transporters but cannot be utilized for protein synthesis, triggering the stringent response (ppGpp accumulation) in bacteria if the L-isomer concentration is too low. This halts protein production, leading to low yields and poor labeling.

Category 2: Media & Auxotrophy

Q: I am using a wild-type E. coli (e.g., BL21 Gold). Do I need an auxotroph? A: For >95% incorporation, yes . Wild-type strains are "prototrophic," meaning they synthesize Leucine from glucose. If you add labeled Leucine, the cell will use it, but it will also continue to make its own "light" Leucine, resulting in isotope dilution (e.g., 70% labeled, 30% light).

• Workaround: If you cannot change strains, you must flood the media with labeled Leucine (>400 mg/L) to trigger feedback inhibition of the leuA gene product (IPMS). This forces the cell to shut down its own synthesis and use the exogenous label [3].

Q: Can I add the label to LB media? A: No. LB contains Tryptone and Yeast Extract, which are rich in hydrolyzed proteins (unlabeled amino acids). The abundance of light Leucine in LB will outcompete your labeled supplement by orders of magnitude. You must use a defined Minimal Media (e.g., M9) where the DL-Leucine-1,2-13C2 is the sole source of Leucine.

Category 3: Experimental Timing

Q: When should I induce protein expression? A: Induce only after the cells have adapted to the labeled media.

• Grow cells in unlabeled M9 (with small amount of light Leu if auxotrophic) to OD600 ~ 0.6.

• Spin down and wash cells to remove light media.

• Resuspend in fresh M9 containing DL-Leucine-1,2-13C2 .

• Incubate for 15–30 minutes to deplete intracellular light pools.

• Induce with IPTG.

Validated Protocol: High-Efficiency Labeling with DL-Tracers

Objective: Maximize incorporation of DL-Leucine-1,2-13C2 in E. coli (BL21 DE3 Leu- recommended).

Materials

• Base Media: M9 Minimal Salts (Sterile).

• Carbon Source: Glucose (2-4 g/L). Note: Use 13C-Glucose if uniform labeling is required; use 12C-Glucose for residue-selective labeling.

• Tracer: DL-Leucine-1,2-13C2.

• Other AA: 19 Amino Acid Mix (lacking Leu) to support growth.

Step-by-Step Workflow

Step	Action	Critical Technical Note
1	Pre-Culture	Inoculate colony into 5 mL M9 + Light L-Leu (50 mg/L). Grow overnight.
2	Expansion	Dilute into larger volume M9 + Light L-Leu. Grow to OD600 = 0.7–0.8.
3	Wash (Critical)	Centrifuge (3000xg, 10 min). Decant. Resuspend pellet in M9 salts (no AA). Repeat 2x.
4	Resuspend	Resuspend in fresh M9 containing Glucose, Vitamins, and 19 AA mix.
5	Add Label	Add DL-Leucine-1,2-13C2 at 250 mg/L .
6	Equilibration	Shake at 37°C for 20 minutes before induction.
7	Induction	Add IPTG (e.g., 1 mM). Lower temp to 25°C if solubility is an issue.
8	Harvest	Harvest after 4–12 hours depending on protein stability.

Data Reference: Expected Incorporation Rates

Comparison of incorporation efficiency based on strain and reagent choice.

Strain Type	Media	Leucine Source	Concentration	Expected Incorporation
Wild Type	LB	DL-Leu-13C2	100 mg/L	< 5% (Failed)
Wild Type	M9	DL-Leu-13C2	100 mg/L	40–60% (Diluted by synthesis)
Wild Type	M9	DL-Leu-13C2	400 mg/L	80–90% (Feedback Inhibition)
Auxotroph (Leu-)	M9	DL-Leu-13C2	100 mg/L	60–70% (Transport limited)
Auxotroph (Leu-)	M9	DL-Leu-13C2	250 mg/L	> 95% (Optimal)

References

• Oxender, D. L. (1965). Stereospecificity of Amino Acid Transport Systems in E. coli. Journal of Biological Chemistry. Link (Demonstrates D-isomer competition for L-isomer uptake).

• Lichtenecker, R. J. (2014). Isotope Labeling in Biomolecular NMR Spectroscopy. Topics in Current Chemistry. Link (Detailed mechanisms of metabolic scrambling and dilution).

• Gotfredsen, C. H., et al. (2014). Specific isotopic labeling and reverse labeling for protein NMR spectroscopy: using metabolic precursors in sample preparation. ChemBioChem. Link (Protocols for feedback inhibition in prototrophic strains).

• Cambridge Isotope Laboratories. (2022). Strategies for Protein Labeling. Application Note 12. Link (General guidelines for minimal media formulation).

Reducing background noise in mass spectrometry for DL-Leucine-1,2-13C2

This guide is structured as a specialized Technical Support Center for researchers working with DL-Leucine-1,2-13C2 . It prioritizes high-level troubleshooting, mechanistic explanations, and actionable protocols over generic advice.

Status: Operational | Tier: Advanced Application Support Subject: Background Noise Reduction & Signal Integrity in LC-MS/MS

Welcome to the technical support hub. You are likely here because your Limit of Detection (LOD) is compromised, or you are struggling to differentiate your labeled analyte from isobaric interferences. This guide treats the DL-Leucine-1,2-13C2 isotope not just as a reagent, but as a probe that reveals specific system inefficiencies.

The Diagnostic Workflow (Interactive Logic)

Before altering parameters, identify the type of noise you are experiencing. "Noise" in stable isotope analysis usually falls into three distinct categories.

Diagram 1: The Noise Elimination Logic Tree

Caption: A systematic decision tree to isolate the source of background noise—distinguishing between chemical contamination, isobaric interference, and isotopic cross-talk.

Mass Spectrometry Optimization (The Detection)

Optimizing for DL-Leucine-1,2-13C2 requires understanding its specific fragmentation physics. Unlike deuterated standards (which can suffer from H/D exchange), 13C is stable, but the position of the label (1,2) dictates your MRM choices.

The Mechanism

• Precursor: The [M+H]+ ion is m/z 134.1 (Natural Leucine is 132.1 + 2 Da from two 13C atoms).

• Primary Fragment (Quantifier): Leucine typically loses formic acid (HCOOH) to form the immonium ion.

  • The Trap: C1 is the carboxyl carbon. Since your label is at positions 1 and 2, the loss of HCOOH removes one 13C atom (the C1).

  • Result: The mass loss is 47 Da (H-13C-OOH), not the standard 46 Da.

  • Target: The remaining immonium ion contains the C2-13C atom.

  • Calculation: 134.1 (Precursor) – 47.0 (Neutral Loss) = 87.1 .

Recommended MRM Parameters

Parameter	Value	Scientific Rationale
Ionization Mode	ESI Positive	Amino acids protonate readily at acidic pH.
Precursor Ion (Q1)	134.1 m/z	[M+H]+ of Leucine-1,2-13C2.
Quantifier Ion (Q3)	87.1 m/z	Immonium ion ( ). Retains the 13C at the -position. High intensity.
Qualifier Ion (Q3)	43.1 m/z	Isopropyl fragment ( ). Contains no labels (side chain only). Note: This mass is identical to unlabeled leucine.
Dwell Time	20–50 ms	Ensure at least 12–15 points across the peak for accurate quantification.
Cone Voltage	20–30 V	Critical: Too high causes in-source fragmentation (ISF), increasing baseline noise.
Collision Energy	15–20 eV	Optimized for the 134 -> 87 transition.

Expert Insight: If you use m/z 43.1 as a qualifier, be aware that it shares the exact mass with the unlabeled Leucine fragment. If your chromatographic resolution is poor, the high background of natural Leucine will flood this channel. Rely on 87.1 for quantification.

Chromatographic Resolution (The Separation)

The "DL" in your reagent implies a racemic mixture. Furthermore, Leucine has a structural isomer, Isoleucine , and a diastereomer, Alloisoleucine .[1] These are "isobaric noise"—they have the same mass (m/z 134.1 for their 1,2-13C2 analogs) and will falsely elevate your signal if not separated.

Protocol: Separating the Isobars

Standard C18 columns often fail to resolve Leucine and Isoleucine at high throughput speeds.

Method A: The High-Throughput Solution (Intrada Amino Acid)

• Column: Intrada Amino Acid (Imtakt) or equivalent mixed-mode (WAX/C18).

• Mobile Phase A: ACN / Formic Acid (0.3%).[2]

• Mobile Phase B: 100mM Ammonium Formate.

• Mechanism: Uses both hydrophobic interaction and ion exchange.[3] Leucine elutes after Isoleucine.

Method B: The Chiral Solution (If D/L separation is required)

• Column: CROWNPAK CR-I(+) or Chiralpak ZWIX.

• Why: If you must distinguish D-Leucine-1,2-13C2 from L-Leucine-1,2-13C2.

• Note: D-amino acids often elute before L-amino acids on Crown ether columns.

Diagram 2: Chromatographic Separation Logic

Caption: Visualizing the critical separation of Leucine from its isobaric interferences (Isoleucine) and enantiomeric forms (D/L).

Troubleshooting & FAQs

Q1: I see a signal for Leucine-1,2-13C2 (m/z 134) in my non-spiked biological samples. Why?

Answer: This is likely Isotopic Cross-talk from the natural abundance of endogenous Leucine.

• The Science: Natural Leucine (m/z 132) has a stable isotope distribution. The M+2 isotope (containing two natural 13C atoms) has a mass of ~134.0.

• The Magnitude: The M+2 abundance is roughly 0.2% of the M+0 peak. If your endogenous Leucine concentration is 500 µM, the "noise" at m/z 134 will mimic ~1 µM of your labeled standard.

• The Fix:

  • Ensure your Internal Standard (IS) concentration is at least 10x higher than the expected M+2 contribution of the endogenous analyte.

  • Use High-Resolution MS (HRMS) if available, as the mass defect of 13C2-labeled vs. natural M+2 differs slightly.

Q2: My baseline is high and jagged.

Answer: This indicates chemical noise, often from the mobile phase.

• Check: Are you using "HPLC Grade" or "LC-MS Grade" solvents?

• Culprit: Plasticizers (phthalates) often appear near this mass range.

• Protocol:

  • Switch to glass solvent bottles (avoid plastic).

  • Use LC-MS grade Ammonium Formate.

  • Clean the ESI cone (salt deposits cause arcing/noise).

Q3: The peak for DL-Leucine-1,2-13C2 is splitting into two.

Answer: You are likely observing partial chiral separation or diastereomer separation.

• Scenario A: If using a standard C18, you might be partially resolving Isoleucine (impurity) from Leucine.

• Scenario B: If using a specialized amino acid column, you might be separating the D and L enantiomers of your standard.

• Validation: Inject a pure L-Leucine standard. If the split disappears, the second peak was the D-enantiomer or Isoleucine.

References

• Imtakt Corporation. "Separation of Leucine and Isoleucine Isomers." Technical Note: Amino Acid Analysis. (General domain for verification of Intrada column specificity).

• Waters Corporation. "Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions." Application Note.

• Shimadzu. "LC-MS/MS Method Package for D/L Amino Acids." Method Brochure.

• Cambridge Isotope Laboratories. "L-Leucine (1,2-13C2, 99%) Product Specification."

• National Institutes of Health (PMC). "A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids." Clin Chim Acta.[3] 2022.[1]

Sources

• 1. A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]

Advanced Proteomics Support Center: Optimizing DL-Leucine-1,2-13C2 Metabolic Labeling

Welcome to the Proteomics Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who face challenges when transitioning from standard SILAC (Stable Isotope Labeling by Amino Acids in Cell Culture) to specific metabolic labeling using racemic mixtures like DL-Leucine-1,2-13C2[].

While leucine is highly advantageous for mass spectrometry due to its high prevalence in protein sequences[2], using a DL-racemate introduces unique biological variables. Mammalian cells exclusively utilize the L-enantiomer for protein synthesis and mTORC1 pathway activation[3]. Failing to account for this chirality is the root cause of 90% of the growth inhibition and poor labeling efficiency issues we see in the field.

This guide is structured to provide you with the mechanistic causality, self-validating protocols, and troubleshooting steps needed to achieve >95% labeling efficiency without compromising cell viability.

Mechanistic Overview: The Racemate Challenge

To optimize your labeling, you must first understand how cells process DL-Leucine-1,2-13C2. When you supplement depleted media with this isotope, the LAT1 transporter internalizes both D- and L-enantiomers. However, only L-Leucine is charged onto tRNAs for protein synthesis and acts as a signaling molecule to activate mTORC1—the master regulator of cell growth[3].

If you simply match the standard media concentration (e.g., 105 mg/L for DMEM) using DL-Leucine, you are effectively starving the cells of L-Leucine (providing only 52.5 mg/L). This triggers amino acid starvation responses, halting translation and preventing the very metabolic incorporation you are trying to achieve.

DL-Leucine-1,2-13C2 metabolic flow showing L-enantiomer utilization and mTORC1 activation.

Self-Validating Experimental Protocol

Do not proceed to your main biological experiment until you have validated your labeling efficiency. This step-by-step methodology ensures your system is fully optimized.

Step 1: Media Preparation & Endogenous Depletion

• Action: Reconstitute custom SILAC media (DMEM or RPMI) completely lacking leucine. Supplement with 10% dialyzed Fetal Bovine Serum (FBS)[4].

• Causality: Standard FBS contains high levels of endogenous "light" leucine. Dialysis (typically 10 kDa MWCO) removes these free amino acids, preventing isotopic dilution.

Step 2: Racemic Titration (The Critical Step)

• Action: Add DL-Leucine-1,2-13C2 to the media at exactly twice the standard formulation concentration of L-Leucine for your specific media type (See Table 1).

• Causality: Doubling the concentration ensures the cells receive the necessary molarity of the L-enantiomer to sustain mTORC1 signaling and normal doubling times[5].

Step 3: Kinetic Adaptation

• Action: Culture your target cell line in the heavy media for a minimum of 5 to 6 full cell doublings[5].

• Causality: Complete proteome turnover takes time. Five doublings theoretically replace >96% of the proteome, but highly stable proteins may require up to 8 doublings.

Step 4: MS/MS Quality Control (Self-Validation)

• Action: Harvest 1x10⁶ cells, lyse in RIPA buffer, reduce/alkylate, and digest with Trypsin/Lys-C[4]. Analyze via high-resolution LC-MS/MS.

• Validation Gate: Calculate the Heavy/Light (H/L) ratio. If incorporation is <95%, do not proceed to the main experiment. Refer to the troubleshooting guide below.

Quantitative Reference Data

Use the following tables to calibrate your experimental design and configure your mass spectrometer's search parameters.

Table 1: Concentration Optimization Matrix for DL-Leucine-1,2-13C2

Media Base	Standard L-Leucine Conc.	Required DL-Leucine-1,2-13C2 Conc.	Expected Cellular Phenotype
DMEM	105 mg/L	210 mg/L	Normal morphology, optimal mTORC1 activation.
RPMI 1640	50 mg/L	100 mg/L	Normal doubling time, complete labeling.
F12K	13 mg/L	26 mg/L	Normal growth, suitable for slow-growing lines.
Any (Suboptimal)	Matched to L-Leu	1x Concentration	Growth arrest, poor labeling, starvation stress.

Table 2: MS/MS Mass Shift Predictor Note: DL-Leucine-1,2-13C2 imparts a +2 Da mass shift per incorporated residue[2].

Leucine Residues in Peptide	Total Mass Shift (Da)	Bioinformatics Search Configuration
1	+2.0067 Da	Standard SILAC doublet.
2	+4.0134 Da	Configure search engine for dynamic +4 Da modification.
3	+6.0201 Da	High spectral complexity; ensure wide MS1 isolation window.

Troubleshooting Guide & FAQs

Q: My labeling efficiency has plateaued at 85-90%. How do I push it above 95%?

A: Incomplete incorporation is almost always an issue of endogenous light leucine contamination or insufficient turnover time[6].

• Verify your FBS: Ensure you are using high-quality dialyzed FBS[4]. Even 1% standard FBS can introduce enough light leucine to cap your efficiency at 90%.

• Extend culture time: While 5 doublings are standard[5], structural proteins (like actin or tubulin) have long half-lives. Extend your culture to 7-8 doublings and re-evaluate.

Q: My cells are exhibiting severe morphological changes and slowed growth in the heavy media. What is wrong?

A: You are likely starving the cells of L-Leucine. Because you are using a DL-racemate, only 50% of the powder you weighed out is biologically active[3]. If you formulated your DMEM with 105 mg/L of DL-Leucine, the cells are only receiving 52.5 mg/L of L-Leucine. This sub-optimal level fails to activate mTORC1, leading to growth arrest. Solution: Double your DL-Leucine concentration (see Table 1).

Q: I am seeing highly complex MS/MS spectra with multiple heavy peaks for a single peptide. Is my isotope impure?

A: Assuming you purchased >99 atom % 13C purity[], the complexity is biological, not chemical. Leucine is the most abundant amino acid in the vertebrate proteome (~9.9%). A single tryptic peptide frequently contains multiple leucine residues. A peptide with three leucines will show a +6 Da shift, not +2 Da[2]. Solution: Ensure your proteomics search engine (e.g., MaxQuant, Proteome Discoverer) is configured to dynamically calculate mass shifts based on the exact number of leucine residues in the sequence.

Q: Does Leucine suffer from the same metabolic conversion issues as Arginine (e.g., Arginine-to-Proline conversion)?

A: No. This is one of the primary advantages of using leucine for metabolic labeling. Unlike arginine, which can be rapidly converted to proline by arginase (causing unwanted heavy proline peaks and quantification errors)[6], leucine is an essential branched-chain amino acid. It does not undergo significant metabolic conversion into other amino acids that are incorporated into the proteome[2].

Q: Can I use DL-Leucine-1,2-13C2 for pulsed SILAC (pSILAC) to measure de novo protein synthesis?

A: Yes. In pSILAC, the heavy label is added for a short, precise window to measure newly synthesized proteins rather than steady-state abundance[7]. Because leucine is highly abundant, it incorporates rapidly into newly synthesized chains, making it an excellent candidate for pSILAC[8]. Just ensure the DL-concentration is doubled to prevent translation stalling during the pulse window.

References

• Stable Isotope Labelled Compounds - BOC Sciences: DL-Leucine-[1,2-13C2]. bocsci.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFexeEXxiQNU-WDokGV0dUqnYqj4M4b_N3pS5NlgGYkAVekjC7Q5KCYScMtdn3fUae-IYdvsg76vDL5f61sSicBFfdfzATd2IJvrVhUZ5XatsC1xPd3Bv-zpJ45Rg8y8cjwgvkRl-o2g0CNuVPLjgnES_ID_TbFo0Cm0aXC2I4=]
• Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics. nih.gov.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFPCBfSvMzrjRKWDkKUj1JrUrKKyMXcunqURxOOsAeD3ebSmU1pWVsPg6pR-OGlwhVvtvHr_B0IVYdLbndw7WMZfgjnNG5h1yoFlmjuYH8G0HyTkJuBM2HXYlwUnDjQmrAREaU=]
• Stable isotope labeling by amino acids in cell culture. wikipedia.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEEzTDCFgqo65RXM4BacOFI5mOtYPsmfWmuc0GtDvDm9R4w2z8TEK0CqCPkMbhT_esDBoFAuDBfGP3VftGU-R6yFgEeDbFaB_bKY0N5hykRMFgIi94Kx1wGZI7WMK5sI1e9Fzpm_AASQaNNNheoUoDqD7yLl_wpWG3qD0jwsDS4r5Zns4trXDrRvuqv2w6h]
• Stable Isotope Labeled Amino Acids | Precision Research Molecules for Proteomics & Metabolomics. chempep.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHK6iMySrOW2plylRvJzoBUnyw6PEN4_i7nHdhVKm2C6NMwRs-vgQ46TNOBKnaz1x42b-W-fd-28EG_HlK8OxB6kGTfPsa1WxcLT5Y-OowZ3Hjvg4RNH5qkoaSdjNlsWnFGwVDwFYW1nnhcb0HVz6B5Fw==]
• SILAC Metabolic Labeling Systems. thermofisher.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG31-f9LYN75UE3RfFlAHq0Cx-7cy1zGESOQzlHB63KuPTuZL0zhNvPslAci9bfJuKLEWgt-KgeTt_luNlqfyEWbu0kEqPN_r9sgtMSjzgas3I-yfwxW4YOY3pfKdRcudDa7G7KH5ODoYhDimH4b8hoZ6bCduerd7cPu1iA-2ZsAyXRPSjW56ejKW4fYQvEslDIH69GVi-CC35hCk7rkYgXEdqWLxCBC853mdxP9PE3Q_MMhnJwoJuZ5Z5IhL1g-ncKvL2qngiYR0eFR1CfioXGIdxiv4K1xMmqPfK2TS_LbrPn_1nxG12pzG7eslNOxQ==]
• SILAC Protein Labeling: Technical Support & Troubleshooting Guide. benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGcsOuQtE2EpOIjMDZFzMtl7m3WwtpPK8uPKG3NQEiNGI6QManDQ52QbTYgOAM_N9KwdXv7GdXs5EzKvBO0dqgKLEGaY55HXpd4_9gpBVvLym4Da6ADe8iZnvhLtnNr3InZvMBPqao8vyFm43tWVDeQymEye_ZyJ7AKBhyRTWQq0CMOuA8oSlkM6S9FimK_YeuPlpetYDXvz_wy]
• Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC). nih.gov.[https://vertexaisearch.cloud.google.
• Time-dependent concordance and discordance between human muscle protein synthesis and mTORC1 signal. oup.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQED2U-dPd2BDlRtNLlkYSdvWT0GkU4k6FoGWilSgP8Q1K5wR_b_oZs7rSyNqCUa9deSZeVF_sAGTX-aHV9-HGj-7DzGwuigXmXrrempC0fX2ku_ljDCg7dsOmRnR73qIJRBi1VsCV1u36uKNsi0sACXsLHOIYyQQoer4FGgmw0=]

Sources

• 2. SILAC Metabolic Labeling Systems | Thermo Fisher Scientific - TW [thermofisher.com]
• 3. academic.oup.com [academic.oup.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effective correction of experimental errors in quantitative proteomics using stable isotope labeling by amino acids in cell culture (SILAC) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable isotope labeling by amino acids in cell culture - Wikipedia [en.wikipedia.org]
• 8. chempep.com [chempep.com]

Technical Support Center: DL-Leucine-1,2-13C2 Solution Stability

Case Reference: ISO-LEU-13C2-STAB

Status: Operational | Updated: March 2026

Emergency Triage: "It Won't Dissolve"

Issue: Users frequently report that DL-Leucine-1,2-13C2 fails to dissolve completely in pure water at concentrations >20 mg/mL, or precipitates upon refrigeration.

The Technical Reality: Leucine is a hydrophobic amino acid with a bulky isobutyl side chain. Its solubility in neutral water is relatively low (~24 mg/mL at 25°C) and drops significantly at lower temperatures.

• The Fix: You must shift the pH. Leucine exists as a zwitterion at neutral pH (net charge 0), which is its least soluble state.

• Protocol: Acidify the solvent.[1] Use 0.1 M to 1.0 M HCl .[1]

  • Mechanism:[2] Protonation of the amino group (

    ) and the carboxyl group breaks the zwitterionic lattice energy, increasing solubility to >50 mg/mL.

Stability Matrix: The Three Pillars of Degradation

The long-term stability of DL-Leucine-1,2-13C2 is governed by three distinct vectors: Biological , Chemical , and Isotopic .

Table 1: Stability Risk Assessment

Vector	Risk Level	Primary Threat	Prevention Strategy
Biological	CRITICAL	Microbial consumption. Amino acids are primary nitrogen sources for bacteria/fungi.	Sterile Filtration (0.22 µm) + Acidic Storage (0.1 M HCl).
Physical	HIGH	Precipitation (Temperature shock).	Store at concentration <20 mg/mL if neutral; use HCl for higher conc. Vortex after thawing.
Chemical	LOW	Oxidation/Decarboxylation.	Stable at room temp, but 4°C is best practice. Avoid strong oxidizing agents.
Isotopic	NEGLIGIBLE	Label scrambling/Exchange.	The 13C-C bond is non-exchangeable under standard storage conditions.

Detailed Protocols & Methodologies

Protocol A: Preparation of a Long-Term Stable Stock Solution (50 mM)

Target Audience: Metabolomics & NMR Core Facilities

Rationale: This protocol utilizes ionic strength and pH modulation to prevent microbial growth and precipitation.

• Weighing: Accurately weigh the DL-Leucine-1,2-13C2 powder.

  • Note: DL-Leucine (MW ~133.17 g/mol for labeled version) is non-hygroscopic, but minimize exposure to humid air to ensure mass accuracy.

• Solvent Choice:

  • For LC-MS/NMR: Use 0.1 M HCl (prepared with LC-MS grade water).

  • For Cell Culture: Use PBS (Phosphate Buffered Saline) only if used immediately. For storage, dissolve in water, filter, and freeze.

• Dissolution:

  • Add solvent to powder.

  • Vortex vigorously for 60 seconds.

  • Troubleshooting: If particles persist, sonicate at 40°C for 10 minutes.

• Sterilization (Crucial Step):

  • Pass the solution through a 0.22 µm PVDF or PES syringe filter into a sterile cryovial.

  • Why? This physically removes bacteria and fungal spores. Chemical stability is irrelevant if a microbe eats your isotope.

• Storage:

  • Short-term (<4 weeks): 4°C (Refrigerated).

  • Long-term (>1 month): -20°C or -80°C.

  • Warning: Do not use glass vials for -80°C storage (cracking risk). Use polypropylene cryovials.

Protocol B: Assessing Isotopic Integrity (QC Check)

If you suspect degradation, perform this simple LC-MS check.

• Dilution: Dilute stock to 10 µM in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• MS Mode: Positive Ion Mode (ESI+).

• Target Ions:

  • Observe

    .

  • For DL-Leucine-1,2-13C2, the mass shift is +2 Da over natural Leucine (131.17). Look for m/z ~134.18 .

  • Failure Mode: If you see significant peaks at m/z 132 or 133, you have contamination with unlabeled leucine, not "isotope leakage."

Visualizing the Stability Workflow

The following diagram illustrates the decision logic for handling DL-Leucine-1,2-13C2, highlighting the critical control points (CCPs) for stability.

Caption: Workflow for maximizing DL-Leucine-1,2-13C2 stability. Note that acidic solubilization provides dual protection: enhanced solubility and microbial inhibition.

Frequently Asked Questions (Technical)

Q1: Can I autoclave my DL-Leucine solution? A: Avoid if possible. While Leucine is thermally stable, the Maillard reaction (browning) can occur if any trace carbohydrates are present (e.g., from impure water or dirty glassware). Furthermore, autoclaving can cause slight racemization at very high temperatures/pressures over time. Sterile filtration (0.22 µm) is the industry standard for amino acids [1].

Q2: Will the 13C label "fall off" during storage? A: No. The 13C atoms are incorporated into the carbon backbone (positions 1 and 2). The C-C bond energy is extremely high (~348 kJ/mol). Spontaneous isotope exchange does not occur in aqueous solution under physiological or storage conditions. It is not like Deuterium (H-D exchange) on labile protons [2].

Q3: Why 0.1 M HCl? Won't that hydrolyze my peptide standards? A: 0.1 M HCl is a standard preservative for amino acid mixes (see Cambridge Isotope Labs recommendations). It prevents bacterial growth and keeps the amino acid fully protonated. If you are spiking this into a cell culture, the small volume of HCl is usually buffered out by the media (bicarbonate/HEPES), but always calculate the buffering capacity of your target matrix [3].

Q4: Does the 'DL' (Racemic) nature affect stability compared to L-Leucine? A: Chemically, no. Enantiomers have identical chemical stability in an achiral environment. However, biologically, this is critical. If you use this standard in a live cell assay, the cells will metabolize the L-Leucine-1,2-13C2 but likely ignore or excrete the D-Leucine-1,2-13C2 . This can lead to "orphan" signal accumulation in the media, which must not be confused with metabolic stability issues [4].

References

• PubChem. (n.d.). Leucine Degradation Pathways and Biological Activity. National Library of Medicine. Retrieved March 8, 2026, from [Link]

Sources

• 1. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 2. L-leucine degradation I | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Stable Isotope Technical Support Center: DL-Leucine-1,2-13C2

Troubleshooting Guide & FAQ

Status: Operational Operator: Senior Application Scientist, Isotope Tracing Division Subject: DL-Leucine-1,2-13C2 (Racemic Mixture, Dual-Labeled)

Introduction

Welcome to the Technical Support Hub. If you are using DL-Leucine-1,2-13C2 , you are working with a compound that presents three distinct layers of complexity: stereochemical impurity (DL) , metabolic decarboxylation (C1 loss) , and isotopic coupling (13C-13C) .

This guide is not a generic manual. It is a targeted troubleshooting system designed to resolve the specific anomalies—such as "missing" labels in downstream metabolites or "lower-than-expected" enrichment—that frequently occur with this specific tracer.

Module 1: The Stereochemistry Trap (DL vs. L)

Issue: "My cells are growing slowly, or my calculated flux rates are exactly 50% of the theoretical maximum."

Technical Diagnosis: You are likely treating a racemic mixture (DL) as a pure substrate (L). Mammalian cells exclusively utilize L-Leucine for protein synthesis. The D-Leucine component (50% of your mass) is often metabolically inert in standard cell culture (CHO, HEK293, HeLa) or requires specific enzymes (D-amino acid oxidase, DAAO) found primarily in kidney/liver tissue to be converted into a usable form (α-ketoisocaproate).

Troubleshooting Protocol:

Symptom	Root Cause	Corrective Action
50% Enrichment Plateau	The D-isomer is accumulating in the media, effectively diluting the "usable" pool concentration relative to total mass.	Recalculate Molar Ratio: Ensure you added 2x the mass of DL-Leucine to achieve the equivalent L-Leucine concentration as your control media.
Growth Inhibition	D-Leucine can competitively inhibit L-Leucine transport via System L (LAT1) transporters.	Switch Tracers: For sensitive cell lines, switch to pure L-Leucine-1,2-13C2. If cost prohibits this, perform a toxicity titration curve.

Visual Logic: The Racemic Bottleneck

Figure 1: The metabolic divergence of racemic Leucine. Note that in most cell lines, the D-arm is a dead end, leading to concentration miscalculations.

Module 2: The "Vanishing Label" (Metabolic Fate)

Issue: "I see M+2 Leucine in my intracellular pool, but my downstream lipids/TCA intermediates only show M+1 or no label at all."

Technical Diagnosis: This is the most common mechanistic error. You are tracing Carbon-1 (Carboxyl) and Carbon-2 (Alpha) .

• Leucine Catabolism: Leucine is converted to α-Ketoisocaproate (KIC).[1][2][3]

• Decarboxylation Event: The enzyme BCKDH (Branched-Chain

  -Ketoacid Dehydrogenase) converts KIC to Isovaleryl-CoA.[3] Crucially, this step releases C1 as CO2.

• Result: If you are looking for the label in the TCA cycle (via Acetyl-CoA), the C1 label is exhaled . Only the C2 label remains, effectively turning your M+2 tracer into an M+1 metabolite downstream.

The Fate of the Carbons:

Carbon Position	Label	Metabolic Fate	Detected As
C-1 (Carboxyl)	13C	Lost as CO2 during KIC Isovaleryl-CoA conversion.	13CO2 (Breath/Media gas)
C-2 (Alpha)	13C	Becomes C-1 of Isovaleryl-CoA , eventually C-1 of Acetyl-CoA .	M+1 Acetyl-CoA

Visual Logic: The Decarboxylation Trap

Figure 2: The loss of the C1 label. Users tracking downstream flux into lipids will only observe mass shifts corresponding to a single carbon (from C2), not the double label.

Module 3: Mass Spectrometry Forensics

Issue: "My GC-MS spectrum for Leucine shows a dominant peak at m/z 87, but I expected m/z 88 (M+2)."

Technical Diagnosis: Electron Impact (EI) ionization often fragments amino acids by cleaving the carboxyl group (COOH).

• Unlabeled Leucine: Major fragment is

  . (m/z 86).

• Leucine-1,2-13C2: The C1 is in the COOH group. When the molecule fragments, C1 is physically removed .

• Result: The detector sees the fragment containing only the C2 label.

  • Theoretical M+2 (Intact): m/z 133 (rarely seen in standard derivatization).

  • Observed Fragment: m/z 86 (Unlabeled)

    m/z 87 (M+1) .

Troubleshooting Table: Expected Mass Shifts

Derivatization Method	Target Fragment	Unlabeled m/z	1,2-13C2 Expected m/z	Why?
TBDMS (GC-MS)	(Loss of t-butyl)	302	304	Retains C1 & C2. Use this for M+2 quantification.
TBDMS (GC-MS)	(Loss of COOH)	200	201	Loses C1 . Only C2 remains.
MCF (GC-MS)	Molecular Ion	159	161	Retains both.
LC-MS/MS	Parent Daughter	132 86	134 87	Collision Induced Dissociation (CID) often strips the carboxyl (C1).

Module 4: NMR Spectroscopy Nuances

Issue: "My 13C-NMR peaks are split or broader than expected."

Technical Diagnosis: Because C1 and C2 are directly bonded and both labeled, you will observe homonuclear J-coupling (

) .

• Effect: The C1 signal will be split by C2, and the C2 signal will be split by C1.

• Coupling Constant: For aliphatic carboxyl-alpha couplings,

  is typically 50–55 Hz .

• Artifact: If your acquisition parameters assume natural abundance (decoupled), these peaks will appear as doublets, potentially lowering the apparent signal-to-noise ratio or overlapping with neighbors.

Action Item:

• Use 1D 13C{13C} decoupling if you need simplified singlets.

• Alternatively, use the doublet spacing to verify the integrity of the label (proof that C1 and C2 are still connected).

References & Grounding

• Metabolic Fate of Leucine Isotopes:

  • Mechanism:[4][5][6] The decarboxylation of KIC releases C1 as CO2, while C2 is retained in the acyl-CoA pool.

  • Source: Mero, N. et al. (2001). "Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans." American Journal of Physiology-Endocrinology and Metabolism. Link

• Mass Spectrometry Fragmentation:

  • Mechanism:[4][5][6] Loss of carboxyl groups during fragmentation (CID/EI) alters observed isotopologue distributions.

  • Source: Jiang, C. et al. (2020). "A computational and experimental study of the fragmentation of L-leucine... under collision-induced dissociation." The Analyst. Link

• D-Amino Acid Metabolism:

  • Mechanism:[4][5][6] D-Leucine toxicity and lack of direct incorporation into mammalian protein synthesis.

  • Source: Huda, N. et al. (2022). "The role of leucine in the activation of cellular metabolism."[7] International Journal of Nutrology. Link

• NMR Coupling Constants:

  • Data: Standard values for

    in amino acids.

  • Source: Reich, H.J.[8] "13C-13C Coupling Constants." University of Wisconsin-Madison / Organic Chemistry Data. Link

Sources

• 1. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Frontiers | Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Leucine deprivation inhibits proliferation and induces apoptosis of human breast cancer cells via fatty acid synthase | Oncotarget [oncotarget.com]
• 7. sciencedaily.com [sciencedaily.com]
• 8. organicchemistrydata.org [organicchemistrydata.org]

Technical Support Center: Enhancing the Detection Sensitivity of DL-Leucine-1,2-¹³C₂

Welcome to the technical support center for the analysis of DL-Leucine-1,2-¹³C₂. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice, troubleshooting strategies, and answers to frequently asked questions to help you improve the sensitivity and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: I am observing a very low signal-to-noise ratio for my DL-Leucine-1,2-¹³C₂ sample. What are the most common initial troubleshooting steps?

A1: A low signal-to-noise ratio is a frequent challenge, primarily due to the low natural abundance of ¹³C and its smaller gyromagnetic ratio.[1][2][3] Initial steps should focus on optimizing your sample preparation and instrument parameters. Ensure your sample concentration is as high as possible and that you are using clean, high-quality NMR tubes and solvents.[4] For both NMR and Mass Spectrometry, a well-prepared sample is foundational to a strong signal.

Q2: How critical is the choice of analytical technique for detecting DL-Leucine-1,2-¹³C₂?

A2: The choice between Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) depends on your research question. NMR provides detailed structural information and can distinguish between different isotopomers without destroying the sample.[5] However, it is inherently less sensitive than MS.[5] Mass spectrometry, particularly LC-MS/MS, offers exceptional sensitivity for quantifying the incorporation of ¹³C into metabolites and is well-suited for flux analysis.[6][7][8]

Q3: Can metabolic processes in my biological system affect the detection of DL-Leucine-1,2-¹³C₂?

A3: Yes, metabolic scrambling can significantly impact your results. This is a process where the organism metabolizes the labeled leucine, leading to the transfer of the ¹³C isotopes to other molecules.[9][10] This can dilute the enrichment in your target analyte and create complex isotopic patterns, complicating data analysis.[9][10] Careful experimental design and data analysis strategies are necessary to account for these effects.

Troubleshooting Guide: Nuclear Magnetic Resonance (NMR) Spectroscopy

Low sensitivity in ¹³C NMR is a common hurdle.[3] The following sections provide detailed strategies to enhance your signal.

Problem: Weak ¹³C Signal Intensity

Cause 1: Suboptimal Acquisition Parameters

The optimization of acquisition parameters is crucial for maximizing the signal-to-noise ratio in a given experimental time.[11]

Solution: Parameter Optimization

• Pulse Program: Utilize pulse programs that incorporate proton decoupling during acquisition, such as zgdc30 or zgpg30 on Bruker systems.[11] This collapses the splitting of ¹³C signals by attached protons into singlets, increasing signal height.

• Relaxation Delay (D1): A longer relaxation delay allows for more complete relaxation of the nuclei, leading to a stronger signal in the subsequent scan.[4] However, this also increases the total experiment time. A good starting point is a D1 of 1-2 seconds longer than the standard.[4]

• Pulse Width (P1): For dilute samples, using a shorter pulse width (e.g., a 30° pulse) can be beneficial. While this slightly reduces the signal from protonated carbons, it significantly enhances the signal from quaternary carbons and other carbons without directly attached protons.[4][11]

• Number of Scans (NS): Increasing the number of scans is a straightforward way to improve the signal-to-noise ratio, which improves with the square root of the number of scans.

Table 1: Recommended Starting 1D ¹³C NMR Acquisition Parameters

Parameter	Recommended Value	Rationale
Pulse Program	zgdc30 or zgpg30	Provides proton decoupling during acquisition for sharper signals.[11]
Relaxation Delay (D1)	2.0 s	A balance between allowing for sufficient relaxation and experiment time.[11]
Acquisition Time (AQ)	1.0 s	Optimized for good resolution and sensitivity.[11]
Pulse Angle	30°	Optimal for signals with long T1 relaxation times, common for ¹³C.[11]
Number of Scans (NS)	≥ 128	Increase as needed for weaker signals.[11]

Cause 2: Inefficient Nuclear Overhauser Effect (NOE)

The Nuclear Overhauser Effect (NOE) can enhance the ¹³C signal intensity through polarization transfer from decoupled protons.[4] Inefficient NOE leads to a weaker than expected signal.

Solution: Maximizing NOE

• Ensure that proton decoupling is active during the relaxation delay (D1) as well as the acquisition time (AQ).[11] This continuous irradiation of protons maximizes the NOE enhancement.

Advanced Sensitivity Enhancement Technique: Dynamic Nuclear Polarization (DNP)

For samples with extremely low concentrations of DL-Leucine-1,2-¹³C₂, Dynamic Nuclear Polarization (DNP) can provide a dramatic increase in signal intensity, often by several orders of magnitude.[12][13][14]

Principle of DNP: DNP works by transferring the high spin polarization of electrons from a paramagnetic polarizing agent to the target nuclei (¹³C in this case) through microwave irradiation at low temperatures.[13][14] This results in a hyperpolarized state with a much larger population difference between nuclear spin energy levels, leading to a massive signal enhancement.[12][14]

Troubleshooting Guide: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for sensitive and quantitative analysis of ¹³C-labeled compounds.[6] However, optimal results depend on careful sample preparation and method development.

Problem: Poor Peak Shape and Low Signal Intensity

Cause 1: Inadequate Sample Preparation

Proper sample preparation is critical to remove interfering substances and concentrate the analyte of interest.

Solution: Optimized Extraction Protocol

A robust metabolite extraction protocol is essential. For cellular or tissue samples, a common and effective method is a rapid quenching of metabolism followed by extraction with a cold solvent mixture.

Experimental Protocol: Metabolite Extraction from Adherent Cells

• Quenching: Aspirate the culture medium and immediately wash the cells with ice-cold phosphate-buffered saline (PBS) to arrest metabolic activity.[15]

• Extraction: Add a pre-chilled (-80°C) extraction solvent, such as 80% methanol, to the cells.[6]

• Cell Lysis: Scrape the cells in the cold solvent and transfer the suspension to a microcentrifuge tube.[6]

• Freeze-Thaw Cycles: Perform three freeze-thaw cycles using liquid nitrogen and a 37°C water bath to ensure complete cell lysis.[16]

• Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 x g) for 10 minutes at 4°C.[16]

• Supernatant Collection: Carefully collect the supernatant, which contains the polar metabolites including DL-Leucine-1,2-¹³C₂.[6]

• Drying: Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in a small volume of the initial mobile phase for LC-MS analysis.[17]

Diagram: LC-MS Sample Preparation Workflow

Caption: A generalized workflow for the extraction of metabolites from adherent cells for LC-MS analysis.

Cause 2: Suboptimal LC-MS/MS Parameters

The choice of chromatographic conditions and mass spectrometer settings directly impacts sensitivity and specificity.

Solution: Method Optimization

• Chromatography:

  • Column: For polar compounds like amino acids, a Hydrophilic Interaction Liquid Chromatography (HILIC) column or a reversed-phase C18 column can be effective.[17]

  • Mobile Phase: A common mobile phase combination is water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).[17]

  • Gradient: A well-optimized gradient elution is necessary to achieve good separation of leucine from its isomers (isoleucine and alloisoleucine) and other matrix components.[18][19]

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is typically used for amino acid analysis.[18]

  • Detection Mode: Selected Reaction Monitoring (SRM) provides high sensitivity and specificity for quantitative analysis.[18] The transition for leucine is typically m/z 132.1 → 86.[18][20] For DL-Leucine-1,2-¹³C₂, the precursor ion will be shifted.

  • Internal Standard: The use of a stable isotope-labeled internal standard is crucial for accurate quantification. A ¹³C-labeled internal standard is generally preferred over a deuterated one as it co-elutes almost perfectly with the analyte, providing better correction for matrix effects.[17]

Table 2: Recommended Starting LC-MS/MS Parameters for Leucine Analysis

Parameter	Recommended Setting	Rationale
LC Column	HILIC or C18	Suitable for separation of polar amino acids.[17]
Mobile Phase A	Water + 0.1% Formic Acid	Common aqueous mobile phase for ESI+.[17]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Common organic mobile phase for ESI+.[17]
Ionization Mode	ESI Positive	Efficiently ionizes amino acids.[18]
Detection Mode	SRM	Provides high sensitivity and specificity for quantification.[18]
SRM Transition (unlabeled)	132.1 → 86	A common and sensitive transition for leucine.[18][20]

Diagram: Troubleshooting Logic for Low Sensitivity

Caption: A troubleshooting flowchart for addressing low detection sensitivity of DL-Leucine-1,2-¹³C₂.

References

• Optimized Default 13C Parameters | NMR Facility - Chemistry Department. (2020, May 4). Retrieved from [Link]

• Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples - MR. (2022, September 29). Retrieved from [Link]

• Dynamic nuclear polarization-enhanced 1H–13C double resonance NMR in static samples below 20 K - PMC. (n.d.). Retrieved from [Link]

• Dynamic nuclear polarization (DNP) NMR | Kovacs Lab | UT Southwestern, Dallas, Texas. (2022, September 13). Retrieved from [Link]

• Optimized protocol for stable isotope tracing and steady-state metabolomics in mouse HER2+ breast cancer brain metastasis - PMC. (2022, April 22). Retrieved from [Link]

• Carbon-13 NMR. (n.d.). Retrieved from [Link]

• Rapid and quantitative 1D 13C NMR analysis of polypropylene tacticity with relaxation agent and proton polarization transfer - PMC. (n.d.). Retrieved from [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - PMC. (2024, November 12). Retrieved from [Link]

• A Great 13C NMR Spectrum Even When Your Sample is Dilute - Anasazi Instruments. (2021, January 27). Retrieved from [Link]

• Sample Preparation Protocols for Stable Isotope Analysis - Newsome Lab. (n.d.). Retrieved from [Link]

• Detecting biomarkers by dynamic nuclear polarization enhanced magnetic resonance | National Science Review | Oxford Academic. (2024, September 15). Retrieved from [Link]

• A Simple Route to Strong Carbon‐13 NMR Signals Detectable for Several Minutes - PMC. (n.d.). Retrieved from [Link]

• Quantification of single components in complex mixtures by 13C NMR | Magritek. (n.d.). Retrieved from [Link]

• Dynamic Nuclear Polarization Methods Development for Achieving High Nuclear Magnetic Resonance Signal Sensitivity - eScholarship.org. (n.d.). Retrieved from [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - ACS Publications. (2024, November 12). Retrieved from [Link]

• Sample Preparation - Carbon and Nitrogen in Solids - UC Davis Stable Isotope Facility. (2023, May 2). Retrieved from [Link]

• 13 Carbon NMR. (n.d.). Retrieved from [Link]

• Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry | Analytical Chemistry - ACS Publications. (2014, January 3). Retrieved from [Link]

• Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry - PMC. (n.d.). Retrieved from [Link]

• An overview of methods using 13C for improved compound identification in metabolomics and natural products - Frontiers. (n.d.). Retrieved from [Link]

• A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease - PMC. (2022, April 30). Retrieved from [Link]

• Running a basic 1D NMR experiment - Université de Montréal - Confluence. (2021, October 25). Retrieved from [Link]

• 1D 13C. (n.d.). Retrieved from [Link]

• Specific 13C labeling of leucine, valine and isoleucine methyl groups for unambiguous detection of long-range restraints in protein solid-state NMR studies - PubMed. (2015, March 15). Retrieved from [Link]

• Evaluation of GC/MS-Based 13C-Positional Approaches for TMS Derivatives of Organic and Amino Acids and Application to Plant 13C-Labeled Experiments - MDPI. (2023, March 23). Retrieved from [Link]

• Mass spectrometric methods for determination of [13C]Leucine enrichment in human muscle protein - PubMed. (n.d.). Retrieved from [Link]

• Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - ACS Publications. (2024, November 12). Retrieved from [Link]

• Labeling strategies for 13C-detected aligned-sample solid-state NMR of proteins - PMC. (n.d.). Retrieved from [Link]

• Specific 13C labeling of leucine, valine and isoleucine methyl groups for unambiguous detection of long-range restraints in protein solid-state NMR studies | Request PDF - ResearchGate. (2026, January 29). Retrieved from [Link]

• High Quality 13C metabolic flux analysis using GC-MS - RWTH Publications. (n.d.). Retrieved from [Link]

• (PDF) 13-Minute, Comprehensive, Direct LC-MS/MS Analysis of Amino Acids in Plasma. (2021, October 8). Retrieved from [Link]

• Challenging in Rats the Use of 13C Spirulina as Reference Protein for the Dual Isotope Method to Determine Amino Acid Bioavailability (P08-061-19) - PMC. (n.d.). Retrieved from [Link]

• A Novel LC-MS/MS Quantification Method for Amino Acids in Human Plasma, Including Alloisoleucine, without Ion Pairing or Derivatization. (n.d.). Retrieved from [Link]

• Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed. (2001, August 15). Retrieved from [Link]

• 101 ELISA Troubleshooting Tips for Research in 2024 - Assay Genie. (n.d.). Retrieved from [Link]

• Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans. (n.d.). Retrieved from [Link]

Sources

• 1. Rapid and quantitative 1D 13C NMR analysis of polypropylene tacticity with relaxation agent and proton polarization transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. magritek.com [magritek.com]
• 3. 13Carbon NMR [chem.ch.huji.ac.il]
• 4. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Quantification of Peptide m/z Distributions from 13C-Labeled Cultures with High-Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measuring 15N and 13C Enrichment Levels in Sparsely Labeled Proteins Using High-Resolution and Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 12. MR - Fine optimization of a dissolution dynamic nuclear polarization experimental setting for 13C NMR of metabolic samples [mr.copernicus.org]
• 13. Dynamic nuclear polarization (DNP) NMR | Kovacs Lab | UT Southwestern, Dallas, Texas [labs.utsouthwestern.edu]
• 14. academic.oup.com [academic.oup.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Optimized protocol for stable isotope tracing and steady-state metabolomics in mouse HER2+ breast cancer brain metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. A rapid LC-MS/MS assay for detection and monitoring of underivatized branched-chain amino acids in maple syrup urine disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. lcms.cz [lcms.cz]
• 20. researchgate.net [researchgate.net]

Data analysis and interpretation challenges for DL-Leucine-1,2-13C2 tracer data

Executive Summary

This guide addresses the specific analytical challenges associated with using DL-Leucine-1,2-13C2 . While L-Leucine tracers are the gold standard for protein turnover studies, the racemic DL-mixture is often utilized due to cost-efficiency or specific metabolic probing requirements.

The Critical Nuance: The presence of the D-isomer is not merely an inert impurity; it actively alters the precursor pool kinetics through "chiral inversion." Failure to account for the metabolic fate of D-Leucine will lead to significant errors in Fractional Synthesis Rate (FSR) calculations, typically resulting in an underestimation of protein synthesis if plasma leucine is used as the precursor.

Module 1: The Chirality Conundrum (Metabolic Fate)

The Issue: Standard GC-MS columns (e.g., DB-5, HP-5) do not separate D- and L-enantiomers. When you measure plasma enrichment, you are measuring the sum of D- and L-Leucine. However, protein synthesis machinery is stereoselective—it only incorporates L-Leucine .

The Mechanism (Chiral Inversion):

• L-Leucine enters the cell and is either incorporated into protein or transaminated to

  -Ketoisocaproic Acid (KIC).

• D-Leucine cannot be directly incorporated into protein. It must first be converted to KIC by D-Amino Acid Oxidase (DAO) .

• KIC is achiral. Once D-Leucine becomes KIC, it loses its stereochemistry.

• This KIC pool can then be re-aminated by Branched-Chain Aminotransferase (BCAT) into L-Leucine , which can then enter protein synthesis.

Implication: The D-isomer acts as a "slow-release" reservoir for the precursor pool.

Figure 1: The "Chiral Funnel." D-Leucine enters the metabolic pool only by converting to KIC, effectively merging with the L-Leucine pathway after a kinetic delay.

Module 2: Mass Spectrometry & Ion Selection

The Issue: You must select the correct ion fragments to monitor the specific "1,2-13C2" label. The double label (+2 Da) provides a distinct mass shift, but derivatization adds significant mass that must be calculated precisely.

Protocol: GC-MS Analysis of tBDMS Derivatives The N-tert-butyldimethylsilyl (tBDMS) derivative is recommended over TMS due to superior stability and the generation of a high-abundance [M-57]

fragment (loss of the tert-butyl group).

Target Ions for Leucine (tBDMS): | Species | Description | Molecular Ion [M]

| Target Fragment [M-57] | | :--- | :--- | :--- | :--- | | Unlabeled Leucine | Natural (L+D) | m/z 359 | m/z 302 | | Tracer (1,2-13C2) | DL-Leucine-1,2-13C2 | m/z 361 | m/z 304 |

Target Ions for KIC (Quinoxalinol-TMS): Note: KIC must be derivatized separately using o-phenylenediamine to form a quinoxalinol ring, followed by TMS silylation.

Species	Description	Target Fragment
Unlabeled KIC	Natural	m/z 232

| Tracer KIC | From 1,2-13C2 Leu | m/z 234 |

Critical Note: If you use the 1,2-13C2 tracer, the KIC pool will retain both labeled carbons (M+2). However, if KIC is oxidized to isovaleryl-CoA (entering the TCA cycle), the C1 carbon is lost as

CO .

Module 3: Troubleshooting & FAQs

Q1: My calculated FSR is significantly lower than literature values. Why?

Diagnosis: You likely used Plasma Leucine as your precursor pool enrichment (

). Explanation: Because your tracer is DL-Leucine, the plasma Leucine pool contains unmetabolized D-Leucine-1,2-13C2. This artificially inflates the plasma enrichment values (the denominator in the FSR equation) because D-Leu accumulates in plasma but does not directly enter protein. Solution: You must use Plasma KIC enrichment as the surrogate for the intracellular precursor pool.

• Why? KIC is formed intracellularly. The D-Leu must enter the cell and convert to KIC to be metabolized. Therefore, the enrichment of the KIC pool more accurately reflects the actual L-Leucine available for protein synthesis (the "true" precursor).

Q2: Can I use the "Reciprocal Pool Model" with this tracer?

Answer: Yes, but with caution regarding the C1 label. Explanation: The Reciprocal Pool Model estimates intracellular enrichment based on the equilibrium between Leucine and KIC.

• Protocol: Measure both Plasma Leucine (m/z 302/304) and Plasma KIC (m/z 232/234).

• Correction: If using DL-tracer, the relationship Ep(Leu) ≈ Ep(KIC) breaks down in the plasma compartment because D-Leu inflates Ep(Leu). Rely exclusively on Ep(KIC) for your calculations.

Q3: I see a peak at m/z 303 (M+1). Is my tracer impure?

Diagnosis: Likely natural isotope abundance or spectral overlap, but potentially metabolic recycling. Explanation:

• Natural Abundance: Carbon-13 has ~1.1% natural abundance. Silicon (in tBDMS) has significant natural isotopes (

  Si, Si). A "shoulder" at M+1 is normal.

• Metabolic Recycling: If the 1,2-13C2 tracer is oxidized, C1 is lost. The remaining carbon skeleton (isovaleryl-CoA) is M+1. If this skeleton is resynthesized into amino acids (unlikely for Leucine as it is essential, but possible for other metabolites), M+1 can appear.

• Action: Ensure you correct for natural abundance (skew correction) using a standard curve of unlabeled Leucine.

Module 4: Experimental Workflow (FSR Calculation)

Method: Precursor-Product Method (Continuous Infusion)

• Infusion: Primed continuous infusion of DL-Leucine-1,2-13C2.

• Sampling:

  • Blood: Collect at steady state (e.g., 2, 3, 4 hours). Separate plasma.

  • Muscle Biopsy: Collect at

    and (or single biopsy if using steady-state assumption).

• Analysis:

  • Plasma: Derivatize for KIC (Quinoxalinol-TMS). Measure ratio

    .

  • Muscle: Hydrolyze protein.[1] Purify amino acids. Derivatize Leucine (tBDMS).[2] Measure ratio

    .

• Calculation:

• Where:

  • = Enrichment of Leucine in muscle protein (MPE).
  • = Enrichment of Plasma KIC (MPE). Do not use Plasma Leucine.

Figure 2: Analytical Workflow. Note the bifurcation: Plasma is analyzed for KIC (the surrogate precursor), while Muscle is analyzed for protein-bound Leucine.

References

• Schwenk, W. F., et al. (1996). "Mass spectrometric methods for determination of [13C]Leucine enrichment in human muscle protein." Analytical Biochemistry, 239(1), 62-67. Link

• Wolfe, R. R., & Chinkes, D. L. (2005). Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss. (Standard Text for Precursor-Product Model).

• Katsanos, C. S., et al. (2006). "Muscle protein synthesis and balance responsiveness to essential amino acids." American Journal of Physiology-Endocrinology and Metabolism, 291(2), E381-E387. (Demonstrates use of KIC as surrogate). Link

• Hasegawa, H., et al. (2011). "Conversion of D-leucine to L-leucine in the rat." Amino Acids, 41(4), 853-863. (Establishes the D- to L- conversion pathway via KIC). Link

• Chinkes, D., et al. (1996). "Comparison of mass spectrometric techniques for measuring leucine enrichment." Journal of Mass Spectrometry, 31, 255-262.[1] (Validation of tBDMS derivatives).

Sources

• 1. ckisotopes.com [ckisotopes.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: DL-Leucine-1,2-13C2 Experimental Workflows

Welcome to the Technical Support Center for DL-Leucine-1,2-13C2 stable isotope experiments. This guide provides advanced troubleshooting, self-validating protocols, and mechanistic explanations for researchers conducting metabolic flux analysis, protein turnover studies, and enantiomeric quantitation.

Core Workflow & Isotope Tracking Visualization

To successfully trace DL-Leucine-1,2-13C2, researchers must account for both its racemic nature (D- and L-enantiomers) and its specific analytical requirements for mass spectrometry.

Caption: Workflow for DL-Leucine-1,2-13C2 tracer experiments, from extraction to flux analysis.

Troubleshooting & FAQs

Q1: Why am I seeing incomplete separation of D- and L-Leucine isotopologues in my LC-MS/MS analysis?

A: DL-Leucine is a racemic mixture containing both D- and L-enantiomers[1]. Standard reversed-phase C18 columns cannot resolve chiral enantiomers because they possess identical physicochemical properties in an achiral environment.

• The Causality: Without a chiral stationary phase or a chiral derivatization agent, the D- and L- forms will co-elute, making it impossible to distinguish the biologically active L-enantiomer's flux from the D-enantiomer.

• The Solution: Implement a chiral derivatization strategy prior to LC-MS analysis. Using reagents like N,N-dimethyl-L-leucine (L-DiLeu) converts the enantiomers into diastereomers, which exhibit different retention times on standard achiral C18 columns[2].

Q2: During GC-MS analysis, my 13C-Leucine samples show multiple unexpected peaks and low target signal. What causes this?

A: This is a classic artifact of incomplete derivatization or moisture contamination, particularly when using standard silylating agents like BSTFA.

• The Causality: Amino acids require derivatization to become volatile for GC-MS. BSTFA replaces active hydrogens with trimethylsilyl (TMS) groups. However, TMS derivatives are highly susceptible to moisture-induced hydrolysis. Furthermore, sterically hindered amino acids like leucine can form a mixture of mono-TMS and di-TMS derivatives if the reaction is incomplete[3].

• The Solution: Switch to MTBSTFA (N-Methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide). MTBSTFA forms tert-butyldimethylsilyl (TBDMS) derivatives, which are significantly more stable, less moisture-sensitive, and yield a single, predictable peak for leucine[3].

Q3: I am using DL-Leucine-1,2-13C2 to track Acetyl-CoA production, but I only observe an M+1 mass shift in downstream metabolites instead of M+2. Is my tracer degraded?

A: No, your tracer is likely intact. This is a biological phenomenon, not an analytical error.

• The Causality: Leucine is a ketogenic amino acid. During its catabolism, it is transaminated to alpha-ketoisocaproate (KIC). The subsequent step, catalyzed by the branched-chain keto acid dehydrogenase (BCKDH) complex, is a decarboxylation event that releases Carbon-1 as CO2. Because your tracer is labeled at C1 and C2, the 13C at position 1 is exhaled/lost as 13CO2, leaving only the 13C at position 2 to be incorporated into the downstream isovaleryl-CoA and eventually Acetyl-CoA.

• The Solution: Adjust your metabolic flux models to account for the loss of C1. Look for M+1 enrichment in Acetyl-CoA and M+1 enrichment in TCA cycle intermediates.

Q4: Does the 13C label cause a retention time shift in LC-MS compared to unlabeled (12C) leucine?

A: Yes, but the shift is extremely subtle.

• The Causality: The "isotope effect" occurs because heavier isotopes slightly alter the molecule's zero-point vibrational energy and molar volume, which can affect its interaction with the stationary phase. However, while deuterium (2H) labeling causes significant and problematic retention time shifts, 13C induces a negligible chromatographic isotope effect[4].

• The Solution: 13C-labeled compounds will generally co-elute with their 12C counterparts[4]. However, in ultra-high-performance liquid chromatography (UHPLC), you may observe a shift of a fraction of a second. Ensure your peak alignment software has a slightly widened retention time tolerance window (e.g., ±0.05 min) to prevent misidentifying the 13C-leucine peak as a separate feature[5].

Standardized Experimental Protocols

Protocol 1: Chiral Derivatization for LC-MS/MS (L-DiLeu Tagging)

This protocol converts DL-Leucine into resolvable diastereomers.

Self-Validating System: Spike all biological samples with a known concentration of D-Leucine-d3 prior to derivatization. Because mammalian samples predominantly contain L-Leucine, the D-Leucine-d3 acts as an internal standard that validates both the chiral resolution efficiency (ensuring D and L peaks are baseline separated) and the derivatization yield.

• Sample Preparation: Extract metabolites using cold 80% methanol. Centrifuge at 14,000 x g for 10 min at 4°C. Transfer the supernatant to a new vial and dry completely under a gentle stream of nitrogen.

• Reagent Addition: Reconstitute the dried extract in 50 µL of sodium carbonate buffer (100 mM, pH 9.0). Add 50 µL of L-DiLeu derivatization reagent (10 mg/mL in acetonitrile)[2].

• Reaction: Vortex thoroughly and incubate the mixture at 60°C for 60 minutes.

• Quenching: Stop the reaction by adding 10 µL of 5% formic acid.

• Analysis: Inject 2 µL into the LC-MS/MS system equipped with a standard C18 column. The D-Leucine derivative will elute prior to the L-Leucine derivative[2].

Protocol 2: MTBSTFA Derivatization for GC-MS

This protocol ensures stable, volatile derivatives for GC-MS isotopologue profiling.

Self-Validating System: Include a pure L-Leucine-12C standard vial and a blank derivatization vial in every batch. The 12C standard validates the derivatization efficiency (target >95% conversion to di-TBDMS), while the blank ensures no carryover or reagent contamination.

• Drying (Critical Step): Transfer 50 µL of the aqueous metabolite extract to a glass GC vial insert. Dry completely under nitrogen or in a vacuum centrifuge. Moisture must be strictly eliminated.

• Solvent Addition: Add 30 µL of anhydrous pyridine or acetonitrile to the dried residue[3].

• Derivatization: Add 30 µL of MTBSTFA + 1% TBDMCS. Cap the vial tightly immediately to prevent ambient moisture ingress.

• Incubation: Heat the sealed vial at 100°C for 30 minutes[3].

• Analysis: Cool to room temperature and inject 1 µL into the GC-MS (splitless mode).

Quantitative Data & Specifications

The following table summarizes the expected chromatographic and mass spectrometry properties of DL-Leucine-1,2-13C2 across different analytical platforms.

Derivative Type	Analytical Platform	Target Analyte	Precursor Mass (m/z)	Major Product Ion / Fragment (m/z)	Typical RT Shift vs 12C
Underivatized	LC-MS/MS (HILIC)	DL-Leu-1,2-13C2	134.1 [M+H]+	88.1	< 0.01 min
L-DiLeu Tagged	LC-MS/MS (C18)	D-Leu-1,2-13C2	275.2 [M+H]+	118.1	< 0.01 min
L-DiLeu Tagged	LC-MS/MS (C18)	L-Leu-1,2-13C2	275.2 [M+H]+	118.1	< 0.01 min
TBDMS (MTBSTFA)	GC-MS	DL-Leu-1,2-13C2	363.2 (Di-TBDMS)	306.2 [M-57]+	~ 0.02 min

References

• CHRISTMAS: Chiral Pair Isobaric Labeling Strategy for Multiplexed Absolute Quantitation of Enantiomeric Amino Acids Source: PubMed Central (PMC) / NIH URL:[Link]

• Quantitation of Amino Acids in Human Hair by Trimethylsilyl Derivatization Gas Chromatography/Mass Spectrometry Source: West Virginia University (WVU) URL:[Link]

• Retention time shift analysis and correction in chemical isotope labeling liquid chromatography/mass spectrometry for metabolome analysis Source: ResearchGate URL:[Link]

Sources

• 1. Buy ᴅʟ-Leucine-1,2- 13 C 2 99 atom 13 C Isotope - Quality Reliable Supply [sigmaaldrich.com]
• 2. CHRISTMAS: Chiral Pair Isobaric Labeling Strategy for Multiplexed Absolute Quantitation of Enantiomeric Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Method refinement for DL-Leucine-1,2-13C2 use in specific organ systems

This is Technical Support Center Case File #882-DL . Subject: Method Refinement for DL-Leucine-1,2-13C2 in Metabolic Flux & Protein Synthesis. Status: Active Guide.

Welcome to the Advanced Tracer Methodology Support Hub. You are likely accessing this guide because you are designing a study using DL-Leucine-1,2-13C2 or have obtained anomalous data using this specific racemic tracer.

Critical Advisory: Most mammalian metabolic studies utilize L-Leucine . The use of DL-Leucine introduces a significant variable: the D-isomer . While often used for cost reduction or specific D-amino acid oxidase (DAAO) assays, the D-isomer is not inert . It is actively metabolized in specific organ systems, creating a "background noise" that can invalidate standard flux calculations if not mathematically or chromatographically isolated.

This guide provides the corrective protocols to ensure data integrity when using this specific tracer.

Part 1: The "DL" Interference & Organ-Specific Logic

The central challenge with DL-Leucine-1,2-13C2 is that mammalian cells possess stereospecific transporters and enzymes. The metabolic fate of the tracer depends entirely on the organ system's expression of D-Amino Acid Oxidase (DAAO) .

The Liver & Kidney: The "KIC Trap"

The Issue: The liver and kidney express high levels of DAAO.

• Mechanism: DAAO rapidly converts D-Leucine-1,2-13C2 into

  -Ketoisocaproate (KIC) .

• The Trap: KIC is achiral (planar ketone structure). Once D-Leucine becomes KIC, it is chemically identical to KIC derived from L-Leucine.

• Consequence: This labeled KIC can be re-aminated by Branched-Chain Aminotransferase (BCAT) into L-Leucine .

• Data Artifact: If you use plasma KIC enrichment as a surrogate for the intracellular precursor pool (a standard practice with L-Leucine), your precursor enrichment (

  ) will be artificially inflated by the D-isomer's conversion. This leads to a gross underestimation of Protein Synthesis Rates ( ).

Skeletal Muscle: The Transport Bottleneck

The Issue: Muscle has negligible DAAO activity but relies on the L-type Amino Acid Transporter 1 (LAT1).

• Mechanism: LAT1 transports large neutral amino acids. While it prefers L-isomers, high concentrations of D-Leucine can compete for transport, potentially altering the kinetics of L-Leucine uptake.

• Data Artifact: Lower than expected intracellular enrichment of L-Leucine due to competitive inhibition at the sarcolemma.

The Brain: The BBB & D-Serine Context

The Issue: The Blood-Brain Barrier (BBB) is highly selective.

• Mechanism: While D-Leucine is generally excluded, DAAO in the hindbrain (cerebellum) is active (evolutionarily conserved for D-Serine regulation).

• Data Artifact: Tracer appearing in the CSF may not reflect plasma steady state due to differential transport rates of L vs. D isomers across the BBB.

Part 2: Visualization of Metabolic Fate

The following diagram illustrates the divergent pathways of the DL-mixture and where the "KIC Trap" occurs.

Caption: The "KIC Trap": D-Leucine converts to achiral KIC via DAAO, which can re-aminate to L-Leucine, contaminating the precursor pool.[1][2][3][4]

Part 3: Troubleshooting Protocols & FAQs

Workflow: Correcting for the DL-Tracer

If you must use DL-Leucine-1,2-13C2, you cannot use standard GC-MS protocols that do not separate enantiomers.

Step 1: The Infusion Use a Prime-Constant Infusion protocol.[5]

• Prime: 1.0 mg/kg (DL-Leucine)

• Infusion: 1.0 mg/kg/h

• Note: You are effectively infusing 0.5 mg/kg/h of the useful L-isomer. Ensure your prime accounts for the dilution of the L-pool.

Step 2: Sample Analysis (The Fix) You must distinguish between the L-isomer (actual precursor) and the D-isomer (background).

Method	Suitability	Notes
Standard GC-MS (e.g., TBDMS)	❌ FAIL	Cannot separate D/L. Measures total Leucine M+2. Will underestimate enrichment.
Chiral GC-MS (e.g., Chirasil-Val)	✅ PASS	Separates D and L peaks. Measure enrichment of L-Leucine peak only .
KIC Analysis (Quinoxalinol)	⚠️ RISKY	Measures total KIC (D+L origin). Do not use as precursor proxy without mathematical correction for DAAO activity.

FAQ: Troubleshooting Specific Anomalies

Q1: My "Leucine Oxidation" rates calculated from breath 13CO2 are impossibly high. Why?

• A: You are using the 1,2-13C2 label. The C1 (carboxyl) carbon is released as CO2 during the BCKDH reaction (KIC

  Isovaleryl-CoA).

• The Glitch: Because DAAO converts D-Leucine to KIC rapidly in the kidney, and KIC is oxidized regardless of its chiral origin, your breath 13CO2 reflects the oxidation of both L-Leucine (metabolic fuel) and D-Leucine (detoxification).

• Fix: You cannot calculate standard metabolic oxidation rates. You are measuring total clearance.

Q2: Can I use the M+2 shift in Acyl-carnitines to track flux?

• A: No. The 1,2-13C2 pattern loses the C1 carbon during decarboxylation.

• The Physics:

  • Precursor (Leucine): Mass M+2 (C1 + C2 labeled).

  • Intermediate (KIC): Mass M+2.

  • Decarboxylation Step: C1 is lost as 13CO2.

  • Product (Isovaleryl-CoA/Carnitine): Mass M+1 (Only C2 remains).

• Troubleshoot: If you are looking for M+2 in downstream acyl-carnitines, you will find nothing. Look for M+1 .

Q3: I see "Protein Synthesis" in my negative controls. Is D-Leu incorporating?

• A: Highly unlikely in mammals.

• Cause: This is likely transamination of the label. The 13C from Leucine can move to Glutamate/Glutamine pools via the TCA cycle if the label position allows, but with 1,2-13C2, the C1 is lost and C2 enters the Acetyl-CoA pool.

• Check: Verify your GC-MS integration. Ensure you are not integrating the D-Leucine peak if using a chiral column.

Part 4: Decision Matrix for Data Analysis

Use this logic flow to determine if your current dataset is salvageable.

Caption: Logic flow for validating FSR data derived from DL-Leucine tracers.

References

• Matthews, D. E., et al. (1981). Regulation of leucine metabolism in man: a stable isotope study.[6] Science.[6]

  • Relevance: Establishes the fundamental kinetics of Leucine transamination and decarboxylation (KIC p
• Wolfe, R. R., & Chinkes, D. L. (2005).Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss. Relevance: The authoritative text on precursor-product relationships and the "reciprocal pool" model using KIC.
• D'Aniello, A., et al. (1993).D-Aspartic acid and D-Amino Acid Oxidase in rat kidney. American Journal of Physiology. Relevance: details the high activity of DAAO in kidney tissue, confirming the metabolic sink for D-isomers.

• Hines, K. M., et al. (2015). Application of high-resolution mass spectrometry to measure low enrichment of stable isotopes. Analytical Chemistry.[7][8]

  • Relevance: Modern MS techniques for resolving complex isotopic envelopes.

• Smith, K., et al. (2011). Tracer selection for in vivo measurement of human muscle protein synthesis. American Journal of Physiology-Endocrinology and Metabolism.

  • Relevance: Compares different tracers and highlights the importance of selecting the correct isomer and label position.

Sources

• 1. Unexpected differences in the pharmacokinetics of N-acetyl-DL-leucine enantiomers after oral dosing and their clinical relevance | PLOS One [journals.plos.org]
• 2. Frontiers | Biochemical Properties of Human D-amino Acid Oxidase Variants and Their Potential Significance in Pathologies [frontiersin.org]
• 3. Exploring Human Muscle Dynamics In Vivo Using Stable Isotope Tracers [e-acnm.org]
• 4. Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Leucine oxidation changes rapidly after dietary protein intake is altered in adult women but lysine flux is unchanged as is lysine incorporation into VLDL-apolipoprotein B-100 [pubmed.ncbi.nlm.nih.gov]
• 6. Regulation of leucine metabolism in man: a stable isotope study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 8. Evaluation of GC/MS-Based 13C-Positional Approaches for TMS Derivatives of Organic and Amino Acids and Application to Plant 13C-Labeled Experiments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Tracer Recycling in DL-Leucine-1,2-13C2 Turnover Studies

Welcome to the Isotope Tracing Technical Support Center. This hub is designed for researchers, scientists, and drug development professionals conducting in vivo protein turnover assays. When utilizing DL-Leucine-1,2-13C2 , experimental integrity is often compromised by "tracer recycling"—a phenomenon where labeled amino acids from degraded proteins re-enter the precursor pool. This guide provides authoritative, self-validating protocols to mathematically and experimentally isolate true synthesis rates.

Part 1: Core Concepts & The Recycling Conundrum (FAQ)

Q: How exactly does tracer recycling skew my Fractional Synthesis Rate (FSR) calculations? A: FSR is calculated using the precursor-product equation: FSR = ΔEp / (Eprecursor × t). In tissues with high turnover rates (e.g., liver, intestine, or apolipoproteins), labeled proteins degrade rapidly during the experimental window[1]. The released 13C-leucine re-enters the intracellular pool. If you assume a constant Eprecursor based on early plasma measurements, you ignore the fact that the intracellular enrichment is being artificially sustained by recycled tracer. This disconnect violates the steady-state assumption, causing up to a 3- to 5-fold underestimation of actual FSR[2].

Q: I am using a DL-Leucine racemic mixture. How does the D-enantiomer complicate recycling and precursor measurements? A: Mammalian ribosomes exclusively incorporate the L-enantiomer into newly synthesized proteins[3]. The D-leucine fraction is biologically inert for protein synthesis and circulates until it is excreted or slowly converted via D-amino acid oxidase. If you measure total plasma 13C-leucine enrichment, the inactive D-fraction artificially inflates your Eprecursor value. To solve this, you must measure a surrogate that isolates the active L-pathway.

Q: Why is plasma α-ketoisocaproate (KIC) the gold-standard surrogate for the intracellular pool? A: Measuring the true precursor pool—intracellular leucyl-tRNA—requires invasive tissue biopsies and complex isolation steps that are prone to degradation artifacts. Fortunately, intracellular L-leucine is in rapid, reversible equilibrium with its transamination product, α-ketoisocaproate (KIC)[4][5]. Because KIC is released into the plasma, measuring plasma 13C-KIC enrichment provides a highly accurate, non-invasive surrogate for intracellular 13C-L-leucine enrichment[6]. D-leucine does not transaminate to KIC in this rapid manner, effectively filtering out the racemic noise.

Intracellular 13C-Leucine recycling pathway and KIC surrogate transamination.

Part 2: Experimental Strategies & Troubleshooting Guides

To establish a self-validating system, your experimental design must actively suppress or mathematically account for recycled isotopes. Below are the two primary methodologies.

Protocol A: The Flooding Dose Technique

Causality: To overcome the dilution effect of endogenous proteolysis and tracer recycling, this technique utilizes a massive, supra-physiological bolus of unlabeled leucine mixed with the 13C-tracer. This "swamps" all endogenous amino acid pools, forcing the specific enrichment of the plasma, intracellular, and tRNA pools to equalize instantly and remain stable, effectively drowning out the recycled fraction[2].

Step-by-Step Methodology:

• Tracer Preparation: Prepare a sterile solution of DL-Leucine-1,2-13C2 mixed with unlabeled L-leucine. A standard flooding dose for rodent models is 150-300 μmol/kg body weight, calibrated to a tracer enrichment of 10-20% Mole Percent Excess (MPE).

• Baseline Sampling: Collect a baseline blood and tissue sample (t=0) to establish natural 13C background abundance.

• Bolus Administration: Administer the dose via a rapid intravenous (IV) bolus over exactly 1 to 2 minutes.

• Short-Pulse Incubation: Allow exactly 10 to 30 minutes for tracer incorporation. Troubleshooting Note: Exceeding 30 minutes allows fast-turnover proteins to degrade, re-introducing the exact recycling errors this method is meant to prevent.

• Enzymatic Quenching: Euthanize the subject or extract the target tissue biopsy. Immediately snap-freeze the sample in liquid nitrogen. Causality: This halts all enzymatic transamination and proteolysis, locking the isotopic state.

• LC-MS/MS Analysis: Hydrolyze the protein pellet (6N HCl at 110°C for 24h), derivatize, and measure the 13C enrichment of the protein-bound leucine against the plasma KIC surrogate.

Step-by-step workflow for the flooding dose technique to minimize tracer recycling.

Protocol B: Primed Constant Infusion with KIC Monitoring

Causality: Flooding doses can artificially stimulate mTORC1 pathways, potentially altering the basal synthesis rates you aim to measure[6]. A primed constant infusion maintains physiological amino acid concentrations. By serially monitoring plasma KIC, you continuously update the Eprecursor variable in a multi-compartment model, mathematically correcting for the recycling drift over time rather than physically swamping it[4].

Step-by-Step Methodology:

• Priming Bolus: Administer a small priming bolus of DL-Leucine-1,2-13C2 (e.g., 5-7 μmol/kg) to rapidly bring the plasma pool to the target isotopic steady state.

• Constant Infusion: Immediately follow with a continuous IV infusion (e.g., 5 μmol/kg/hr) using a calibrated syringe pump.

• Serial Sampling: Draw micro-blood samples every 15-30 minutes.

• Steady-State Verification (Self-Validation): Analyze plasma for 13C-KIC. Isotopic steady state is officially achieved when three consecutive samples show <5% variance in MPE. Do not proceed to biopsy until this is validated.

• Tissue Harvesting: Collect tissue biopsies only after the steady-state plateau is confirmed, ensuring the integral of the precursor pool is mathematically sound.

Part 3: Quantitative Data & Strategy Comparison

To assist in experimental design, the following table summarizes the operational parameters and recycling impact of both methodologies:

Parameter	Flooding Dose Technique	Primed Constant Infusion
Tracer Dose Volume	Supra-physiological (150-300 μmol/kg)	Physiological (5 μmol/kg prime + 5 μmol/kg/hr)
Experimental Timeframe	Short (10 - 30 minutes)	Long (2 - 8 hours)
Target Precursor Pool	Swamped Intracellular Leucine	Plasma KIC (Surrogate for Intracellular)
Impact of Tracer Recycling	Negligible (Physically diluted by unlabeled bolus)	Moderate (Must be mathematically modeled via KIC)
mTORC1 Stimulation Risk	High (May artificially elevate FSR)	Low (Maintains basal physiological state)
Best Used For	Fast-turnover proteins, end-point biopsies	Slow-turnover proteins, steady-state metabolic flux

References

• Quantifying protein kinetics in vivo: influence of precursor dynamics on product labeling Physiology.org URL:[Link]

• Isotopic and modeling investigation of long-term protein turnover in rat tissues Physiology.org URL:[Link]

• Tracing metabolic flux to assess optimal dietary protein and amino acid consumption National Institutes of Health (NIH) URL:[Link]

• Ovine fetal leucine kinetics and protein metabolism during decreased oxygen availability Physiology.org URL:[Link]

• Study on Bacterial Protein Synthesis System toward the Incorporation of D-Amino Acid Harvard DASH URL:[Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. journals.physiology.org [journals.physiology.org]
• 3. dash.harvard.edu [dash.harvard.edu]
• 4. Tracing metabolic flux to assess optimal dietary protein and amino acid consumption - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

DL-Leucine-1,2-13C2 vs L-Leucine-1-13C for measuring protein synthesis

DL-Leucine-1,2-13C2 vs. L-Leucine-1-13C

Executive Summary

The Bottom Line: The choice between DL-Leucine-1,2-13C2 and L-Leucine-1-13C is a trade-off between analytical sensitivity and metabolic complexity .[1]

• L-Leucine-1-13C (M+1) is the historical "Gold Standard."[1] It is metabolically straightforward (no D-isomer interference) but suffers from high natural isotopic background noise, requiring higher enrichment levels (Tracer-to-Tracee Ratio, TTR).[1]

• DL-Leucine-1,2-13C2 (M+2) is the "High-Sensitivity Alternative."[1] The M+2 mass shift virtually eliminates background noise, allowing for lower infusion rates and higher precision in low-enrichment environments.[1] However, the presence of the D-isomer creates a "metabolic trap" that mandates the use of

  -Ketoisocaproate (KIC) as the precursor surrogate to avoid underestimating protein synthesis rates.

Part 1: The Physics of Detection (Signal-to-Noise)[1]

The primary analytical advantage of DL-Leucine-1,2-13C2 lies in the mass spectrometry "background."[1] Leucine (

) contains 6 carbon atoms.[1] Due to the natural abundance of Carbon-13 (~1.1%), every biological sample has a significant "natural" M+1 signal.[1]

Feature	L-Leucine-1-13C (M+1)	DL-Leucine-1,2-13C2 (M+2)
Mass Shift	+1 Da	+2 Da
Natural Background	High (~6.6%) Probability of natural in backbone.[1]	Negligible (~0.2%) Probability of two natural atoms occurring simultaneously.
Limit of Detection	Requires TTR > 0.02 (2%) to distinguish tracer from noise.	Can detect TTR < 0.002 (0.2%) reliably.
Infusion Requirement	High dose needed to overcome background.[1]	Low dose sufficient (sparing physiological perturbation).[1]

Expert Insight: When measuring Fractional Synthesis Rate (FSR) in slow-turnover tissues (e.g., sarcopenic muscle) or short incorporation windows, the signal from newly synthesized protein is low.[1] In these "low enrichment" scenarios, the M+1 background of L-Leucine-1-13C can bury your signal.[1] DL-Leucine-1,2-13C2 is superior for low-enrichment studies. [1]

Part 2: The Isomer Problem (The "KIC Trap")

The critical downside of the DL-form is the D-isomer.[1] Mammalian machinery cannot directly incorporate D-Leucine into protein.[1] It must first be converted.[1]

• L-Leucine: Directly enters the intracellular pool and charges tRNA for protein synthesis.[1]

• D-Leucine: Must be deaminated by D-amino acid oxidase (DAAO) to form

  -Ketoisocaproate (KIC) .[1]

• The Convergence: KIC is achiral. Once D-Leu becomes KIC, it enters the same pool as KIC derived from L-Leu.[1] This KIC can then be re-aminated into L-Leu.[1]

Why this matters: If you measure Plasma Leucine enrichment as your precursor surrogate (common in simple protocols), you will underestimate the true precursor enrichment when using DL-tracers, because the D-isomer in the plasma is not participating in synthesis, effectively "diluting" your measured pool.[1]

Mandatory Protocol Adjustment: When using DL-Leucine, you MUST measure the enrichment of Plasma KIC or Tissue Fluid KIC , not Plasma Leucine. KIC represents the true intracellular integration of both isomers.

Caption: Metabolic routing of DL-Leucine. Note that D-Leucine must pass through the KIC pool to become L-Leucine available for protein synthesis.[1] This makes KIC the obligatory surrogate for precursor enrichment.

Part 3: Experimental Protocols

A. The "Gold Standard" Infusion Protocol (Primed-Constant)

This protocol applies to both tracers, with specific modifications noted for the DL-form.[1]

1. Preparation

• Tracer: Dissolve isotope in sterile saline (0.9%).

• Sterilization: Pass through a 0.22

  m filter.[1]

2. Dosage Calculation (Crucial Differences)

• L-Leucine-1-13C:

  • Prime: 1.0 mg/kg[1]

  • Infusion Rate: 1.0 mg/kg/hr[1]

• DL-Leucine-1,2-13C2:

  • Correction Factor: You must infuse 2x the mass to achieve the same L-Leucine availability, OR accept lower L-availability and rely on the M+2 sensitivity.[1]

  • Recommended Prime: 1.5 - 2.0 mg/kg (Total weight of DL salt)[1]

  • Recommended Infusion: 1.5 - 2.0 mg/kg/hr[1]

3. Sampling Timeline

• T=0: Baseline blood/breath sample (Background subtraction is critical for M+1; less critical but recommended for M+2).[1]

• T=0 to T=180 min: Equilibration period.

• T=180 min: First Muscle Biopsy (or blood draw for steady state).

• T=360 min: Second Muscle Biopsy (calculate FSR from increment).

B. Mass Spectrometry Workflow (GC-MS)

Derivatization: t-BDMS (N-tert-butyldimethylsilyl) is recommended.[1] It forms stable derivatives suitable for monitoring the M+1/M+2 shifts.

Step	Action	Technical Note
1. Isolation	Acid precipitate plasma proteins; separate free amino acids (supernatant) from bound protein (pellet).[1]	Use cation exchange columns (e.g., Dowex 50W) to purify amino acids.[1]
2. KIC Prep	For DL-tracers, isolate KIC from plasma.[1]	KIC must be derivatized to its quinoxalinol derivative (using o-phenylenediamine) then silylated.
3.[1] GC-MS	SIM Mode (Selected Ion Monitoring)	Monitor fragments corresponding to the [M-57]+ ion (loss of tert-butyl group).[1]
4. Ions	L-Leu-1-13C: Monitor m/z 302 (M+0) and 303 (M+1).DL-Leu-1,2-13C2: Monitor m/z 302 (M+0) and 304 (M+2).[1]	Critical: For DL-Leu, ensure your m/z 304 window does not overlap with high-mass contaminants.[1]

Part 4: Decision Matrix

Use this table to select the correct tracer for your study.

Experimental Constraint	Recommended Tracer	Reason
Budget is tight	DL-Leucine-1,2-13C2	DL-racemic mixtures are generally 30-50% cheaper than pure L-isomers.[1]
Low Synthesis Rate (e.g., Elderly, Fasting)	DL-Leucine-1,2-13C2	The M+2 shift provides the necessary Signal-to-Noise ratio to detect minute incorporation.[1]
No Tissue Biopsy (Plasma only)	L-Leucine-1-13C	If you cannot measure tissue KIC, L-Leucine allows you to use Plasma Leucine as a "reasonable" (though imperfect) proxy.[1] DL-Leucine requires KIC analysis.
Metabolic Flux Analysis (Oxidation)	L-Leucine-1-13C	The C1 label is released as immediately upon decarboxylation.[1] C2 (in the 1,2 tracer) is retained longer in the TCA cycle, complicating oxidation calculations [1].[1]

References

• Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans. Source: American Journal of Physiology-Endocrinology and Metabolism (2001).[1] Key Finding: Confirms differential oxidation rates; C1 is superior for oxidation studies, C2 retention complicates breath analysis.[1]

• Kinetics of sequential metabolism from D-leucine to L-leucine via alpha-ketoisocaproic acid in rat. Source: Drug Metabolism and Disposition (2002).[1] Key Finding: Establishes the DAAO pathway and the "KIC Trap" mechanism, validating the need for KIC monitoring when using DL-isomers.

• Mass spectrometric methods for determination of [13C]Leucine enrichment in human muscle protein. Source: Analytical Biochemistry (1996).[1] Key Finding: Validates GC-C-IRMS and GC-MS methods for leucine tracing, establishing the baseline for sensitivity requirements (M+1 vs M+2).

• Applications of stable, nonradioactive isotope tracers in in vivo human metabolic research. Source: Experimental & Molecular Medicine (2016).[1] Key Finding: Comprehensive review of TTR calculations and the physics of natural isotopic background abundance.

Sources

• 1. Leucine - Wikipedia [en.wikipedia.org]

Comparative Guide: DL-Leucine-1,2-13C2 vs. 15N-Leucine as Metabolic Tracers

[1]

Executive Summary

The Verdict: The choice between DL-Leucine-1,2-13C2 and 15N-Leucine is not merely a choice of isotope, but a fundamental decision regarding chirality and metabolic fate .[1]

• DL-Leucine-1,2-13C2 is a cost-effective "dual-purpose" tracer.[1] It offers a superior mass shift (+2 Da) for mass spectrometry and allows for the simultaneous measurement of oxidation (via

  CO ) and protein synthesis.[1] However, the presence of the D-isomer introduces a "hidden" kinetic compartment (chiral inversion) that must be accounted for to avoid overestimating precursor enrichment.[1]

• 15N-Leucine is the specialist for Nitrogen Flux .[1] It is the only option for tracing the movement of amino groups into the urea cycle or glutamine pool. However, it is suboptimal for protein synthesis rates due to the rapid loss of the

  N label during transamination, which decouples the label from the carbon skeleton.

Part 1: Technical Specifications & Physical Properties[1]

The following table contrasts the physicochemical properties relevant to experimental design and mass spectrometry (MS) detection.

Feature	DL-Leucine-1,2-13C2	15N-Leucine (L-Isomer)
Isotopes	Carbon-13 at positions 1 (COOH) and 2 ( -C)	Nitrogen-15 at -amino group
Mass Shift	+2 Da (M+2)	+1 Da (M+1)
Chirality	Racemic (50% L / 50% D)	Pure L-Enantiomer
MS Resolution	High (Avoids M+1 natural abundance overlap)	Moderate (Overlaps with naturally occurring C)
Tracer Fate	Label stays with Carbon skeleton (KIC)	Label lost to Glutamate pool upon transamination
Oxidation Data	Yields CO (Breath test compatible)	No volatile signal

Part 2: Mechanistic Deep Dive[1]

The "DL" Factor: The Chiral Inversion Trap

The most critical oversight researchers make with DL-Leucine is assuming the D-isomer is inert.[1] It is not.

• L-Leucine enters the protein synthetic machinery directly.[1]

• D-Leucine is metabolized by D-Amino Acid Oxidase (DAAO) (primarily in the kidney) into

  -Ketoisocaproate (KIC) .[1][2][3]

• The Convergence: The KIC produced from D-Leucine is chemically identical to the KIC produced from L-Leucine.[1] This labeled KIC can be re-aminated back into L-Leucine.[1]

• Result: The "precursor pool" of L-Leucine is fed by two sources: the direct infusion and the "inverted" D-isomer.[1] If your calculations assume only the L-isomer is active, you will miscalculate the flux.[1]

The Isotope Factor: Transamination[4]

• 13C Retention: When Leucine is transaminated to KIC, the Carbon-13 skeleton remains intact.[1] The label equilibrates between Leucine and KIC. This allows KIC enrichment to serve as a robust surrogate for intracellular Leucine enrichment (the "Reciprocal Pool" model).[1]

• 15N Loss: When 15N-Leucine is transaminated, the

  N atom is transferred to -Ketoglutarate to form N-Glutamate .[1] The label is effectively lost from the Leucine pool. You cannot use plasma KIC enrichment to estimate intracellular Leucine enrichment because the KIC contains no nitrogen.

Pathway Visualization

The diagram below illustrates the divergent fates of the two tracers.

Caption: Fig 1. Divergent Metabolic Fates. Red arrows indicate pathways specific to D-Leucine or 15N loss.[1] Note that D-Leucine feeds into the KIC pool, complicating kinetics.[1]

Part 3: Application Scenarios & Performance

Scenario A: Measuring Protein Synthesis Rate (FSR)

Winner: DL-Leucine-1,2-13C2 (with caveats) or Pure L-13C (Ideal).

• Why 13C Wins: To calculate Fractional Synthetic Rate (FSR), you need the enrichment of the true precursor (intracellular Leucine). Measuring intracellular amino acids is difficult (requires biopsy).[1] However, the intracellular Leucine pool equilibrates rapidly with plasma KIC.[1] By measuring Plasma

  C-KIC , you get a perfect proxy for intracellular Leucine.[1]

• Why 15N Fails: Since KIC has no nitrogen, you cannot measure

  N-KIC.[1] You are forced to use plasma N-Leucine as the precursor proxy.[1] This leads to an underestimation of protein synthesis (by 20-30%) because plasma enrichment is always higher than intracellular enrichment due to dilution from protein breakdown.[1]

Scenario B: Nitrogen Flux & Urea Cycle

Winner: 15N-Leucine .

• Mechanism: If the goal is to track how much dietary protein nitrogen ends up in urea or is recycled into other amino acids (Alanine, Glutamine), 15N is the only tool.[1] 13C provides no information on nitrogen disposal.[1]

Scenario C: Breath Tests (Oxidation)

Winner: DL-Leucine-1,2-13C2 .

• Mechanism: The C1 label (Carboxyl group) is released as

  CO during the conversion of KIC to Isovaleryl-CoA.[1] This allows for non-invasive "breath tests" to measure Leucine oxidation rates, a proxy for whole-body energy expenditure and protein catabolism.[1]

Part 4: Experimental Protocols

Protocol 1: Protein Synthesis via Continuous Infusion (13C Tracer)

This protocol validates the use of 13C-Leucine.[1][4] If using DL, double the dosage to match the L-isomer load.

Materials:

• Tracer: DL-Leucine-1,2-13C2 (sterile, pyrogen-free).[1]

• Instrumentation: GC-MS (Gas Chromatography-Mass Spectrometry).[1][5][6]

Workflow:

• Priming Dose: Administer a bolus of tracer (e.g., 4

  mol/kg) to rapidly achieve isotopic equilibrium.[1] Note: If using DL, inject 8 mol/kg total to achieve 4 mol/kg of L-isomer.[1]

• Continuous Infusion: Infuse tracer at 0.06

  mol/kg/min for 3-4 hours.

• Blood Sampling: Collect arterialized venous blood at t=180, 200, 220, and 240 min (Steady State).

• Biopsy (Optional): Muscle biopsy at t=240 min for direct protein bound enrichment.

• Derivatization (Critical Step):

  • Plasma: Convert plasma amino acids to t-BDMS (tert-butyldimethylsilyl) derivatives.

  • Target: Measure

    -KIC enrichment (m/z 302/304 for t-BDMS derivative) rather than Leucine. This bypasses the "DL" issue if you assume only L-KIC is re-aminated, but KIC enrichment represents the true intracellular environment.[1]

• Calculation:

  Where is the enrichment of plasma KIC.[1]

Protocol 2: Nitrogen Flux Analysis (15N Tracer)

Workflow:

• Tracer: 15N-Leucine (Pure L-isomer).

• Infusion: Similar to above.

• Analysis: Measure enrichment of Urea and Glutamine in plasma/urine.

• Derivatization: Use MTBSTFA to derivatize Urea.[1] Monitor m/z 231/232.[1]

References

• Wolfe, R. R., & Chinkes, D. L. (2005).[1] Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss.[1] Link[1]

• Matthews, D. E., et al. (1980).[1] "Measurement of leucine metabolism in man from a primed, continuous infusion of L-[1-13C]leucine." American Journal of Physiology-Endocrinology and Metabolism, 238(5), E473-E479.[1] Link[1]

• Hasegawa, H., et al. (2000).[1] "Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine." American Journal of Physiology-Endocrinology and Metabolism, 279(2), E382-E389.[1] (Demonstrates the chiral inversion pathway). Link[1]

• Schwenk, W. F., et al. (1985).[1] "Use of reciprocal pool specific activities to model leucine metabolism in humans." American Journal of Physiology, 249, E646.[1] (Establishes KIC as the superior precursor proxy). Link

• Smith, K., et al. (1992).[1] "The use of [1-13C]leucine to measure muscle protein synthesis in humans." Clinical Science, 82(3), 329-336.[1] Link

Sources

• 1. Leucine - Wikipedia [en.wikipedia.org]
• 2. Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Measurement of the rate of protein synthesis in muscle of postabsorptive young men by injection of a 'flooding dose' of [1-13C]leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Kinetics of sequential metabolism from D-leucine to L-leucine via alpha-ketoisocaproic acid in rat - PubMed [pubmed.ncbi.nlm.nih.gov]

DL-Leucine-1,2-13C2 compared to deuterated leucine for metabolic research

Comparative Guide: DL-Leucine-1,2- vs. Deuterated Leucine in Metabolic Research

Executive Summary

In metabolic tracing and quantitative proteomics, the choice between DL-Leucine-1,2-

and Deuterated Leucine (e.g., L-Leucine-d3/d10) is not merely a matter of cost; it dictates the experimental validity of your flux calculations and quantification accuracy.

• L-Leucine-d3/d10 is the industry workhorse for quantification (IDMS) due to low cost, though it suffers from chromatographic isotope effects.

• DL-Leucine-1,2-

  presents a complex profile: while the label offers superior mass spectrometric precision (no retention time shift), the DL (racemic) nature introduces a critical metabolic confounder that renders it unsuitable for in vivo kinetic flux studies unless specific correction factors are applied.

Part 1: The Stereochemical Confounder (The "DL" Factor)

The most significant differentiator in this comparison is not the isotope (

vs. D), but the stereochemistry (DL vs. L).

The Biological Barrier

Mammalian protein synthesis machinery exclusively utilizes L-Leucine .

• L-Leucine: Directly enters the amino acid pool for protein synthesis or oxidation.

• D-Leucine: Cannot be directly used. It must first be deaminated by D-amino acid oxidase (DAAO) to

  -ketoisocaproate (KIC). KIC can then be re-aminated to L-Leucine.

Impact on Flux Data

Using a DL-tracer effectively dilutes your tracer pool by 50% initially. However, the conversion of D

KIC L is not instantaneous. It creates a "slow-release" compartment of tracer, distorting the "Plateau" enrichment in continuous infusion protocols.

Critical Warning: If you calculate Fractional Synthetic Rate (FSR) using a DL-tracer but assume standard L-kinetics, you will underestimate protein turnover rates because the precursor pool enrichment (KIC) behaves differently than the plasma Leucine pool.

Part 2: Isotope Physics & Mass Spectrometry

1. Chromatographic Isotope Effect

• Deuterium (

  ): Deuterated compounds are more lipophilic and have a smaller molar volume than their protium counterparts. In Reverse-Phase LC (RPLC), deuterated leucine typically elutes earlier than endogenous leucine.

  • Consequence: The internal standard (IS) and the analyte enter the MS source at slightly different times. If matrix suppression (ion suppression) varies across that time window, quantification errors occur.[1]

• Carbon-13 (

  ): The mass difference is due to a neutron in the nucleus, with negligible effect on electron cloud volume or lipophilicity. -Leucine co-elutes perfectly with endogenous leucine.

  • Consequence: Perfect compensation for matrix effects.[2]

2. Kinetic Isotope Effect (KIE)

• Deuterium: C-D bonds are stronger than C-H bonds.[3] If the metabolic rate-limiting step involves breaking a C-H bond (e.g., transamination or decarboxylation), a deuterated tracer may be metabolized slower (Primary KIE).

• Carbon-13: Heavy carbon has a negligible KIE in biological systems.

Comparison Matrix

Feature	DL-Leucine-1,2-	L-Leucine-d3 (Methyl)	L-Leucine-1- (Standard)
Stereochemistry	Racemic (50% Inert/Slow)	Pure Bioactive (L)	Pure Bioactive (L)
LC Retention Time	Co-elutes with Analyte	Shifts (Elutes Earlier)	Co-elutes with Analyte
Mass Shift	+2 Da	+3 Da	+1 Da
Metabolic Fate (Oxidation)	C1 lost as ; C2 retained	Label retained in skeleton	C1 lost as
Primary Use Case	IDMS (Quantification only)	IDMS (Cost-effective)	Metabolic Flux (Breath Tests/FSR)

Part 3: Metabolic Fate & Pathway Visualization

To understand why DL-Leucine-1,2-

is rarely used for flux compared to L-Leucine-1- , we must look at the catabolic pathway.

• Transamination: Leucine

  KIC.

• Decarboxylation (BCKDH): KIC

  Isovaleryl-CoA + CO2 .

  • Note: The C1 (Carboxyl) carbon is the one released as CO2.[4]

  • 1,2-

    Tracer: Releases (from C1) and leaves a -labeled Isovaleryl-CoA (from C2).

Figure 1: Metabolic fate of DL-Leucine. Note the "Red Path" where D-Leucine must pass through KIC to enter the bioactive pool, complicating kinetic modeling.

Part 4: Experimental Protocols

Protocol A: Leucine Oxidation Breath Test

Objective: Measure mitochondrial function or Branched-Chain Amino Acid (BCAA) metabolism. Recommended Tracer:L-Leucine-1-

(Not DL).[5][6]

Why not DL-1,2-

? While DL-1,2- will release (from the C1 position), the D-isomer fraction produces CO2 at a different rate than the L-isomer due to the DAAO rate-limiting step. This blunts the "peak" oxidation measurement.

Workflow:

• Fasting: Subject fasts overnight to stabilize the bicarbonate pool.

• Background Sample: Collect baseline breath sample (Time 0) to measure natural

  abundance.

• Tracer Administration: Oral or IV bolus of L-Leucine-1-

  (approx 10-20 mg/kg).

• Sampling: Collect breath samples into Exetainer tubes every 15 mins for 4 hours.

• Analysis: Isotope Ratio Mass Spectrometry (IRMS).

• Calculation:

  (Where DOB = Delta Over Baseline).

Protocol B: Quantitative Proteomics (IDMS)

Objective: Quantify absolute Leucine concentration in plasma. Recommended Tracer:L-Leucine-d3 (Cost) or L-Leucine-

(Precision).

Can I use DL-Leucine-1,2-

here? YES. This is the one valid use case for the DL-1,2 isotope, provided you are using a non-chiral column.

• Logic: In standard LC-MS/MS (e.g., C18 column), D- and L-Leucine co-elute. If you use DL-Leucine-1,2-

  as an Internal Standard (IS), the MS detects the total mass (M+2). Since the IS is added ex vivo during sample prep, the biological inactivity of the D-isomer is irrelevant.

• Benefit: You get the superior chromatographic stability of

  (no retention shift) often at a lower price than pure L- .

Step-by-Step IDMS Workflow:

• Sample Prep: Aliquot 50

  L plasma.

• Spike IS: Add known amount of DL-Leucine-1,2-

  (e.g., 50 M final conc).

• Precipitation: Add 200

  L Methanol (cold). Vortex. Centrifuge 10 min @ 14,000g.

• Derivatization (Optional): If using GC-MS, derivatize with MTBSTFA. For LC-MS, use underivatized.

• LC-MS/MS Parameters:

  • Column: C18 (e.g., Waters BEH), 2.1 x 100mm.

  • Mobile Phase: A: 0.1% Formic Acid in H2O; B: 0.1% Formic Acid in ACN.

  • Transitions:

    • Endogenous L-Leu: 132.1

      86.1 (Quantifier)

    • IS (DL-Leu-1,2-

      ): 134.1 87.1 (Mass shift +2)

References

• Matthews, D. E., et al. (1980). "Leucine kinetics in humans: whole body biomarkers." American Journal of Physiology-Endocrinology and Metabolism. Link

• Wolfe, R. R., & Chinkes, D. L. (2005). Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss. Link

• Schwenk, W. F., et al. (1985). "Use of D-leucine to assess the turnover of the D-isomer in humans." American Journal of Physiology. Link

• Chaves, I., et al. (2011). "Chromatographic isotope effect in liquid chromatography–mass spectrometry: The case of deuterated internal standards." Journal of Chromatography A. Link

• Koletzko, B., et al. (1995). "The use of stable isotope labels in metabolic research in paediatrics." European Journal of Pediatrics. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. CAS 74292-94-7: L-leucine-1-13C | CymitQuimica [cymitquimica.com]

Validating the Accuracy of the DL-Leucine-1,2-13C2 Tracer Method: A Comparative Guide

Quantification of muscle protein synthesis (MPS) and muscle protein breakdown (MPB) remains a cornerstone for understanding metabolic regulation in health, aging, and drug development. For decades, the continuous infusion of stable isotope tracers has served as the gold standard for measuring whole-body protein turnover[1]. However, as researchers push for higher precision in detecting subtle anabolic or catabolic shifts during preclinical and clinical trials, the limitations of traditional M+1 tracers have become a critical methodological bottleneck.

This guide provides an in-depth technical validation of the DL-Leucine-1,2-13C2 tracer method. By objectively comparing its performance against the traditional L-[1-13C]leucine and 15N-Glycine alternatives, we will explore the mechanistic causality behind its superior signal-to-noise ratio and outline a self-validating experimental protocol designed to yield uncompromised kinetic data.

The Mechanistic Imperative of Dual-Labeled Tracers

To accurately measure protein kinetics, a tracer must be infused until an isotopic steady state is achieved in the precursor pool. The traditional L-[1-13C]leucine tracer is widely utilized because its transamination product,

-ketoisocaproate ( -KIC), serves as a highly accurate surrogate for the intracellular leucyl-tRNA precursor pool[2].

However, L-[1-13C]leucine yields an M+1 mass shift in mass spectrometry. Because naturally occurring carbon-13 has an abundance of approximately 1.1%, M+1 tracers suffer from moderate background interference. This requires larger infusion doses and limits analytical sensitivity in slow-turnover tissues.

The DL-Leucine-1,2-13C2 Advantage:

• M+2 Mass Resolution: By labeling both the C1 and C2 positions, this tracer produces an M+2 mass shift. The natural probability of two adjacent 13C atoms occurring is astronomically low (<0.015%). This exponentially increases the signal-to-noise ratio, allowing for the detection of minute changes in MPS during short-term interventions[3].

• Chiral Kinetic Referencing: The inclusion of the D-enantiomer provides a unique self-validating mechanism. Because mammalian cells do not incorporate D-leucine into myofibrillar proteins, its clearance rate serves as an internal reference for plasma flow and renal filtration, isolating the L-enantiomer's specific intracellular fractional synthetic rate (FSR).

• Oxidation Tracking: During oxidation, the C1 carbon is irreversibly lost as 13CO2, while the C2 label remains in the downstream metabolite pool, allowing for simultaneous tracking of oxidation rates and downstream metabolic routing[4].

Comparative Performance Data

When designing a tracer study, selecting the correct isotope is a balance between precision, analytical resolution, and physiological accuracy. The table below summarizes the quantitative and qualitative performance of DL-Leucine-1,2-13C2 against standard alternatives.

Metric / Feature	DL-Leucine-1,2-13C2	L-[1-13C]Leucine	15N-Glycine
Mass Shift	M+2	M+1	M+1
Background Interference	< 0.015% (Negligible)	~ 1.1% (Moderate)	~ 0.36% (High variability)
Precursor Pool Accuracy	Very High (Dual-pool modeling)	High (via plasma -KIC)	Low (End-product averaging)
Signal-to-Noise Ratio	> 100:1	~ 10:1	~ 5:1
Primary Application	High-precision MPS/MPB in low-turnover states	Standard whole-body protein turnover	Non-invasive whole-body nitrogen balance

Kinetic Routing Visualization

The following diagram illustrates the self-validating metabolic routing of the DL-Leucine-1,2-13C2 tracer. The separation of the D-isomer and the transamination of the L-isomer to

-KIC form the basis of the dual-pool precursor model.

Metabolic routing of DL-Leucine-1,2-13C2 illustrating dual-pool precursor modeling and oxidation.

Self-Validating Experimental Protocol: The Primed-Constant Infusion Method

To ensure absolute scientific integrity, the experimental protocol must account for isotopic lag times and precursor pool dilution. The following step-by-step methodology utilizes a primed-constant infusion approach, engineered to provide a self-validating dataset.

Step 1: Baseline Background Isotope Establishment

• Action: Collect baseline breath samples (via an indirect calorimetry canopy) and venous blood samples prior to any tracer administration.

• Causality: Establishing the natural 13C abundance in both the CO2 pool and the plasma amino acid pool is critical. Because we are measuring an M+2 shift, the baseline will be exceptionally low, but subtracting this specific baseline prevents false-positive enrichment calculations.

Step 2: Bicarbonate and Tracer Priming

• Action: Administer an intravenous bolus of NaH13CO3 (e.g., 0.12 mg/kg), immediately followed by a priming dose of DL-Leucine-1,2-13C2 (e.g., 0.8 mg/kg).

• Causality: The bicarbonate prime is a mandatory self-validating step. It rapidly forces the body's massive bicarbonate pool into isotopic equilibrium. Without this prime, the appearance of 13CO2 in the breath would lag behind actual intracellular leucine oxidation by hours, severely skewing whole-body protein breakdown calculations[1].

Step 3: Continuous Infusion & Steady-State Verification

• Action: Initiate a continuous intravenous infusion of DL-Leucine-1,2-13C2 (e.g., 1.0 mg/kg/h) for 3 to 6 hours. Draw blood samples every 30 minutes.

• Causality: Continuous infusion drives the system to an isotopic steady state. We analyze the plasma for

  -KIC enrichment rather than leucine enrichment. Because intracellular leucine undergoes rapid, reversible transamination with -KIC, plasma -KIC accurately reflects the true intracellular leucyl-tRNA pool, automatically correcting for the dilution caused by unlabeled amino acids entering the cell via proteolysis[2].

Step 4: Tissue Sampling & Mass Spectrometry

• Action: Perform skeletal muscle biopsies (e.g., vastus lateralis) at

  minutes and minutes. Isolate myofibrillar proteins via differential centrifugation, hydrolyze the proteins, and derivatize the amino acids for GC-C-IRMS or LC-MS/MS analysis.

• Causality: Taking two biopsies during the steady-state plateau allows for the calculation of the Fractional Synthetic Rate (FSR) using the precursor-product equation:

  . The use of the M+2 tracer ensures that the change in product enrichment ( ) is not obscured by natural isotopic background noise, yielding highly reproducible data[3].

References

• Tracers to investigate protein and amino acid metabolism in human subjects. Cambridge University Press. 1

• Whole Body Protein Turnover: Is Leucine a Representative Tracer? Karger Publishers. 2

• Oral amino acid tracer delivery detects feeding and exercise changes in myofibrillar protein synthesis rates in male adults. PMC. 3

• Comparison of the precursor, amino acid oxidation, and end-product methods for the evaluation of protein turnover in senior dogs. PLOS One. 4

Sources

• 1. cambridge.org [cambridge.org]
• 2. karger.com [karger.com]
• 3. Oral amino acid tracer delivery detects feeding and exercise changes in myofibrillar protein synthesis rates in male adults - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparison of the precursor, amino acid oxidation, and end-product methods for the evaluation of protein turnover in senior dogs | PLOS One [journals.plos.org]

Cross-validation of DL-Leucine-1,2-13C2 results with alternative techniques

Executive Summary

In metabolic flux analysis (MFA) and protein turnover studies, the integrity of isotopic data is the single point of failure. DL-Leucine-1,2-13C2 presents a unique analytical challenge: unlike uniformly labeled (

) leucine, the 1,2-labeling pattern carries specific positional information critical for tracing decarboxylation events and acetyl-CoA entry points.

Relying solely on one detection method (e.g., standard LC-MS) risks misinterpretation due to naturally occurring isotopes, spectral overlap, or scrambling. This guide outlines a triangulation protocol to cross-validate DL-Leucine-1,2-13C2 results using three orthogonal techniques: High-Resolution LC-MS , GC-MS (TBDMS derivatization) , and Quantitative

-NMR .

Part 1: The Analytical Landscape

To validate the performance of DL-Leucine-1,2-13C2, we must compare the "workhorse" methods against "structural" validators.

High-Resolution LC-MS (HR-LC-MS)

• Role: The Sensitivity Workhorse.

• Mechanism: Soft ionization (ESI) followed by Orbitrap or TOF detection.

• Strengths: Extreme sensitivity (femtomolar range); no derivatization required.

• Weakness: Measures whole-molecule mass isotopomers (

  ). It cannot easily distinguish whether the two atoms are at positions 1,2 or scattered (e.g., 1,4) without complex fragmentation.

GC-MS with TBDMS Derivatization

• Role: The Positional Validator.

• Mechanism: Electron Impact (EI) ionization of tert-butyldimethylsilyl (TBDMS) derivatives.

• Strengths: Self-Validating Fragmentation. The TBDMS derivative undergoes predictable cleavage that separates the carboxyl carbon (

  ) from the rest of the carbon skeleton. This allows precise confirmation that the label is indeed on and .

• Weakness: Requires sample derivatization; lower throughput than LC-MS.

Quantitative -NMR (qNMR)

• Role: The Structural Gold Standard.

• Mechanism: Direct detection of nuclear spin states.

• Strengths: Absolute structural certainty. It provides distinct chemical shifts for

  (carbonyl) and ( -carbon), proving the bond connectivity.

• Weakness: Low sensitivity (requires

  to concentrations); requires long acquisition times.

Part 2: Experimental Workflow (The "Triangulation" Protocol)

This protocol describes a self-validating system to confirm isotopic purity and metabolic stability.

Step 1: Sample Preparation & Splitting

• Stock Solution: Prepare a 1 mM stock of DL-Leucine-1,2-13C2 in 0.1 M HCl.

• Biological Matrix Spike: Spike the stock into a "blank" cell lysate or plasma matrix to mimic real-world interference.

• Aliquot: Split the sample into three streams:

  • Stream A: Direct injection (LC-MS).[1]

  • Stream B: Derivatization (GC-MS).[2][3][4][5]

  • Stream C: Lyophilization & resuspension in

    (NMR).

Step 2: GC-MS Derivatization (The Critical Step)

• Reagent: MTBSTFA (N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide) + 1% TBDMCS.

• Reaction: Incubate dried Stream B residue with 50

  acetonitrile and 50 MTBSTFA at 70°C for 60 minutes.

• Why this matters: This forms the Leucine-tBDMS derivative. Upon electron impact ionization, this molecule loses the

  carboxyl group as a specific fragment.

  • Fragment A ([M-57]): Whole molecule minus t-butyl group (Contains

    through ).

  • Fragment B ([M-159]): Molecule minus the carboxyl group (Contains only

    through ).

Step 3: Data Acquisition & Logic

• LC-MS: Monitor m/z 132.09 (unlabeled) vs. 134.10 (

  Da shift).

• GC-MS: Compare the Enrichment Ratio (ER) of the [M-57] peak vs. the [M-159] peak.

  • Hypothesis: If labeled at 1,2, the [M-57] peak should be

    , but the [M-159] peak should be (since is lost).

• NMR: Acquire 1D

  spectra. Look for doublets caused by -coupling between and (approx. 35-55 Hz coupling constant), confirming they are adjacent.

Visualization: The Triangulation Workflow

Figure 1: Analytical triangulation workflow ensuring that sensitivity (LC-MS), positional accuracy (GC-MS), and structural integrity (NMR) align.

Part 3: Data Comparison & Interpretation

The following table summarizes the expected output for DL-Leucine-1,2-13C2 across platforms.

Feature	High-Res LC-MS	GC-MS (TBDMS)	-NMR
Primary Signal	m/z 134.10	Fragment m/z 304 ( )	174 ppm ( ) & 52 ppm ( )
Isotope Shift	Da	Da (for )	N/A (Chemical Shift)
Positional Check	No (requires )	Yes (via fragment)	Yes (via coupling)
Sensitivity	High ( pmol)	Medium ( pmol)	Low ( mol)
Sample Prep	Dilute & Shoot	1-hour Derivatization	Lyophilization required
Throughput	5 mins/sample	30 mins/sample	1-12 hours/sample

The "Self-Validating" GC-MS Logic

The power of this comparison lies in the GC-MS fragmentation. If your Leucine is labeled at 1,2 , the mass difference between the whole molecule fragment and the amine fragment is diagnostic.

• Fragment 1 (

  ): Contains . Mass Shift: +2

• Fragment 2 (

  ): Contains (Lost ). Mass Shift: +1

If you observe a +2 shift in Fragment 2, your label has scrambled or the standard is incorrect (e.g., labeled at 2,3).

Visualization: Fragmentation Logic

Figure 2: The fragmentation logic of TBDMS-Leucine. The loss of the C1 carboxyl group (Fragment B) allows researchers to physically separate the isotopic labels in the mass spectrum.

Part 4: Troubleshooting & Quality Control

When results between techniques disagree, use this troubleshooting matrix:

• LC-MS shows +2, but GC-MS shows +0:

  • Cause: Derivatization failure or thermal instability of the label (rare for 13C, common for Deuterium).

  • Fix: Check TBDMS reagents for moisture; ensure anhydrous conditions.

• NMR shows single peaks (no doublet):

  • Cause: The label is not 1,2 (adjacent). It might be 1,3 or mixed.

  • Fix: Calculate the coupling constant. If

    , the carbons are not bonded directly.

• Chirality Warning (DL vs L):

  • Most biological enzymes are specific to L-Leucine . If using DL-Leucine as a tracer, only 50% of your substrate (the L-form) will likely enter the metabolic pathway.

  • Validation: Use a chiral column (e.g., C18-chiral or Marfey's reagent derivatization) in LC-MS to separate L and D forms if measuring biological flux.

References

• National Institute of Standards and Technology (NIST). Standard Reference Material 2389a - Amino Acids in 0.1 mol/L Hydrochloric Acid.[1][6] (Establishes the gold standard for amino acid quantification via ID-LC-MS/MS). [Link]

• Heuillet, M., et al. (2018). "Methodology for the Validation of Isotopic Analyses by Mass Spectrometry in Stable-Isotope Labeling Experiments." Analytical Chemistry, 90(3), 1852–1860. (Defines the workflow for cross-validating isotope data). [Link]

• Antoniewicz, M. R. (2013). "13C metabolic flux analysis: optimal design of isotopic labeling experiments." Current Opinion in Biotechnology, 24(6), 1116-1121. (Contextualizes the use of specific tracers like 1,2-13C2 Leucine). [Link]

• Sobolev, A. P., et al. (2009). "NMR-based metabolomics: the concept of sample preparation." Magnetic Resonance in Chemistry. (Provides protocols for NMR amino acid analysis). [Link]

Sources

• 1. Certifying NIST Standard Reference Material 2389a, Amino Acids in 0.1 mol/L HCl Absolute Quantification by ID LC-MS/MS | NIST [nist.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. GC-MS of tert-Butyldimethylsilyl (tBDMS) Derivatives of Neurochemicals | Springer Nature Experiments [experiments.springernature.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Certification of NIST standard reference material 2389a, amino acids in 0.1 mol/L HCl--quantification by ID LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: DL-Leucine-1,2-13C2 vs. SILAC (Lys/Arg) for Quantitative Proteomics

Executive Summary: The "Gold Standard" vs. The "Economy" Option

For researchers demanding high-precision global protein quantification, Standard SILAC (L-Lysine/L-Arginine) is the superior choice over DL-Leucine-1,2-13C2 .

While Leucine labeling offers specific advantages in metabolic turnover studies, the specific reagent DL-Leucine-1,2-13C2 presents three critical technical hurdles that compromise data integrity in global proteomics:

• Insufficient Mass Shift (+2 Da): The heavy isotope peak overlaps with the natural isotopic envelope of the light peptide, requiring complex deconvolution.

• Stereochemical Impurity (DL form): Mammalian cells utilize L-isomers; the D-isomer effectively dilutes the label and may competitively inhibit transport.

• Variable Peptide Coverage: Unlike Lys/Arg (tryptic cleavage sites), Leucine is not present in every peptide, leading to "orphan" peptides that cannot be quantified.

Recommendation: Use Standard SILAC (Lys/Arg) for differential expression profiling. Reserve Leucine labeling (preferably pure L-Leucine with a larger mass shift, e.g.,

or ) for pulse-chase turnover experiments or when Arginine-to-Proline conversion is insurmountable.

Part 1: Technical Deep Dive & Mechanism of Action

The "Mass Shift" Trap: Why +2 Da Fails in Complex Mixtures

The most critical limitation of DL-Leucine-1,2-13C2 is the mass difference it generates.

• SILAC (Lys/Arg): Typically uses

  -Lysine (+6 Da) or -Arginine (+10 Da). This pushes the "Heavy" peptide signal completely clear of the "Light" peptide's natural isotopic envelope.

• Leu-1,2-13C2: Adds only +2 Da . Natural peptides contain ~1.1% Carbon-13. As peptide mass increases, the natural M+1, M+2, and M+3 peaks grow. A +2 Da label places the "Heavy" signal directly on top of the "Light" peptide's natural M+2 isotope. This "crosstalk" makes accurate quantification mathematically precarious.

The "DL" Factor: Stereochemistry Matters

Cell culture reagents are strictly L-isomers .

• DL-Leucine is a racemic mixture (50% L, 50% D).

• Biological Impact: Mammalian cells utilize L-Leucine for protein synthesis.[1] The D-Leucine component is generally inert but can compete for the LAT1 (SLC7A5) amino acid transporter, potentially inducing nutrient stress or slowing growth rates compared to pure L-form controls.

• Labeling Efficiency: You are effectively adding only 50% usable label. To achieve the same labeling efficiency as pure L-Leucine, you must double the concentration, which risks toxicity from the D-isomer.

The Trypsin Factor: Peptide Coverage

• SILAC (Lys/Arg): Trypsin cleaves at the C-terminus of Lysine and Arginine.[2] Therefore, every tryptic peptide (except the protein C-terminus) ends with a label.[3][4] This guarantees 1:1 pairing for quantification.

• Leucine Labeling: Leucine is abundant (~10% of residues), but its distribution is random relative to cleavage sites.

  • Result: Some peptides have 0 Leucines (unquantifiable). Some have 1, others have 3. This creates a heterogeneous mix of mass shifts (+2, +4, +6 Da) for the same protein, complicating spectral analysis.

Part 2: Comparative Analysis Data

Feature	Standard SILAC (Lys/Arg)	DL-Leucine-1,2-13C2
Quantification Precision	High (<5% CV). 1:1 peptide pairing.[3]	Moderate/Low . Overlap with M+2 isotopes.
Peptide Coverage	~95% .[5] Almost all peptides labeled.	~50-60% . Peptides without Leu are lost.
Mass Shift	+6 to +10 Da (Clean separation).	+2 Da per Leu (Severe overlap).
Bioinformatics	Standard (MaxQuant, PD support out-of-box).	Complex (Requires deconvolution of isotopomers).
Metabolic Stability	Issue: Arg Pro conversion (requires correction).	High: Leu is stable (minimal scrambling).
Cost	High (Pure L-isotopes).	Low (DL-mixtures are synthesis byproducts).
Best Application	Global Differential Expression.	Pulse-Chase / Protein Turnover Rates.[3]

Visualization: The Spectral Overlap Problem

The following diagram illustrates why the +2 Da shift of 1,2-13C2 Leucine is problematic compared to the clean separation of Standard SILAC.

Caption: Comparison of spectral separation. Standard SILAC (Left) provides distinct peaks. Leucine-1,2-13C2 (Right) results in the heavy peak overlapping with the natural isotopic envelope of the light peptide.

Part 3: Experimental Protocols

Protocol A: Standard SILAC (Recommended)

Objective: Global protein quantification with correction for Arginine-to-Proline conversion.

• Media Prep: Use SILAC-specific DMEM (deficient in Lys/Arg).[6]

• Labeling:

  • Light: Add natural L-Lys / L-Arg.

  • Heavy: Add

    -L-Lys (+8) and -L-Arg (+10).[3]

  • CRITICAL STEP (Proline Block): Add 200 mg/L L-Proline to both Light and Heavy media.[7] This suppresses the metabolic conversion of Heavy Arginine into Heavy Proline, a common source of SILAC error.

• Culture: Pass cells for at least 5-6 doublings to achieve >98% incorporation.

• Lysis & Mix: Lyse cells in 8M Urea. Quantify protein (BCA assay). Mix Light:Heavy 1:1.

• Digestion: Standard Trypsin digestion (overnight).

• MS Analysis: Data-Dependent Acquisition (DDA).

• Analysis: Set MaxQuant multiplicity to 2. Enable "Re-quantify".

Protocol B: Leucine Labeling (The "Turnover" Alternative)

Objective: Measuring protein synthesis rates (Pulse-Chase) where Lys/Arg is too expensive or toxic. Note: If using DL-Leucine, you must filter media.

• Media Prep: Use Leu-deficient DMEM.

• Reagent Prep (The DL Fix):

  • If using DL-Leucine-1,2-13C2 , dissolve at 2X the standard concentration (e.g., 84 mg/L

    168 mg/L) to ensure sufficient L-isomer availability.

  • Warning: Monitor cells for stress (vacuolization) due to D-Leu accumulation.

• Pulse Labeling: Switch media from Light to Heavy for short durations (e.g., 2h, 4h, 8h).

• Analysis:

  • You cannot use standard SILAC ratios. You must calculate the Relative Isotope Abundance (RIA) .

  • Formula:

  • Deconvolution: Use software capable of subtracting the natural M+2 abundance from your Heavy signal (e.g., Skyline with isotope distribution models).

Part 4: Metabolic Pathways & Pitfalls

The choice between SILAC and Leucine often comes down to metabolic fidelity. The diagram below details the "Arginine Conversion" problem (SILAC's weakness) versus the "Transport Competition" problem (DL-Leucine's weakness).

Caption: Left: The SILAC Arg-to-Pro conversion issue (mitigated by adding Proline). Right: The DL-Leucine transport issue, where D-isomers compete for entry but are not incorporated into proteins.

References

• Ong, S. E., et al. (2002). Stable isotope labeling by amino acids in cell culture, SILAC, as a simple and accurate approach to expression proteomics.[5] Molecular & Cellular Proteomics. Link

• Bendall, S. C., et al. (2008). Prevention of amino acid conversion in SILAC experiments with embryonic stem cells. Molecular & Cellular Proteomics. Link

• Hao, L., et al. (2017). Mass Defect-Based N,N-Dimethyl Leucine Labels for Quantitative Proteomics.[8][9] Analytical Chemistry. Link

  • Note: Discusses chemical DiLeu tagging, highlighting the need for larger mass splits than metabolic +2 Da.

• Mann, M. (2006). Functional and quantitative proteomics using SILAC.[3] Nature Reviews Molecular Cell Biology.[3] Link

• Vowinckel, J., et al. (2014). The beauty of being (label)-free: sample preparation methods for SWATH-MS and next-generation targeted proteomics. F1000Research. (Discusses isotopic overlap issues in small mass shifts). Link

Sources

• 1. Overview of Leucine Metabolism - Creative Proteomics [creative-proteomics.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. chempep.com [chempep.com]
• 4. Quantitative Comparison of Proteomes Using SILAC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview of SILAC Technology for Quantitative Proteomics - Creative Proteomics [creative-proteomics.com]
• 6. benchchem.com [benchchem.com]
• 7. Prevention of Amino Acid Conversion in SILAC Experiments with Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A Tutorial Review of Labeling Methods in Mass Spectrometry-Based Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the accuracy of DL-Leucine-1,2-13C2 for protein breakdown measurements

This guide provides a rigorous technical assessment of using DL-Leucine-1,2-13C2 for protein breakdown (Ra) measurements. It addresses the critical distinction between the isotopic labeling pattern (1,2-13C2) and the enantiomeric purity (DL vs. L), as this specific combination presents both unique analytical advantages and significant physiological confounding variables.

Executive Summary: The Cost vs. Accuracy Trade-off

DL-Leucine-1,2-13C2 represents a complex tracer choice. While the 1,2-13C2 labeling pattern offers superior mass spectral resolution compared to traditional [1-13C] tracers, the DL (racemic) formulation introduces a critical source of error for in vivo protein kinetics.

• The Advantage (1,2-13C2): The +2 mass shift avoids interference from natural abundance (

  ) background noise and allows for the simultaneous tracking of decarboxylation (oxidation) and carbon retention.

• The Risk (DL-Isomer): Mammalian protein synthesis is stereoselective for L-Leucine . The D-Leucine component acts as a non-metabolizable tracer in the protein synthesis sink. This artificially inflates plasma enrichment values, leading to a significant underestimation of protein breakdown rates unless chiral separation is employed.

Recommendation: For high-precision clinical data, L-Leucine-1,2-13C2 (enantiomerically pure) is the required standard. DL-forms should only be used if the analytical workflow includes chiral separation to exclude the D-isomer signal.

The Isotopic & Stereochemical Logic

The "1,2-13C2" Labeling Advantage

Standard L-[1-13C]Leucine is the historical gold standard. However, [1,2-13C2]Leucine provides distinct analytical benefits:

• Mass Shift (+2 Da): Moves the tracer signal (M+2) away from the natural isotope envelope (M+1) of the abundant unlabeled tracee, improving signal-to-noise ratio in low-enrichment studies.

• Metabolic Fate Tracking:

  • C1 (Carboxyl): Lost as

    during the conversion of KIC to Isovaleryl-CoA (irreversible oxidation).

  • C2 (Alpha-Carbon): Retained in the Isovaleryl-CoA and eventually enters the TCA cycle.

  • Utility: Using 1,2-13C2 allows researchers to distinguish between immediate decarboxylation and downstream carbon fixation, although breath

    recovery is lower (~58%) compared to [1-13C]Leucine due to C2 retention (Source: Am J Physiol Endocrinol Metab, 2001).

The "DL" Racemic Confounder

This is the critical failure point for "DL" tracers in metabolic flux:

• Protein Synthesis: Only L-Leucine is transported into the muscle and incorporated into myofibrillar protein.

• The "Dilution" Problem: In a continuous infusion:

  • L-Leucine Tracer: Removed from plasma by both Oxidation and Protein Synthesis.

  • D-Leucine Tracer: Removed only by renal clearance or D-amino acid oxidase (DAAO) activity (slow in humans).

• Result: The D-isomer accumulates in plasma. If your Mass Spectrometer measures total Leucine (chiral-blind), the measured Enrichment (

  ) will be artificially high.

• Mathematical Impact:

  Where is infusion rate and is enrichment.

  • If

    is inflated by accumulated D-Leucine, (Breakdown) drops artificially.

Visualizing the Metabolic Conflict

The following diagram illustrates why DL-tracers fail in standard workflows compared to L-tracers.

Caption: Differential fate of D- and L-isomers. D-Leucine accumulation in plasma inflates enrichment values, skewing breakdown calculations.

Comparative Performance Data

The following table contrasts the DL-1,2-13C2 tracer against the industry standards.

Feature	DL-Leucine-1,2-13C2	L-Leucine-1-13C (Standard)	L-Phenylalanine-d5
Isomeric Purity	Racemic (50/50 Mix)	Pure L-Isomer	Pure L-Isomer
Primary Mass Shift	+2 Da (M+2)	+1 Da (M+1)	+5 Da (M+5)
Background Noise	Low (Avoids M+1)	High (Requires correction)	Very Low
Protein Sink	L-only (D accumulates)	Fully incorporated	Fully incorporated
Breakdown (Ra) Accuracy	Poor (unless chiral GC used)	High (Gold Standard)	High (No muscle oxidation)
Reciprocal Pool (KIC)	Invalid (D-KIC confounds)	Valid (Standard method)	N/A (No keto-acid equivalent)
Cost	Low	Moderate	High

Validated Experimental Protocol (L-Isomer Assumption)

Note: This protocol assumes the use of L-Leucine-1,2-13C2 . If using DL, you MUST use a Chiral GC column in Step 4.

Phase 1: Infusion Methodology

• Subject State: Post-absorptive (overnight fast).

• Priming Dose:

  • Leucine: 4.0

    mol/kg (adjust for 1,2-13C2 mass).

  • Bicarbonate: 2.0

    mol/kg of (to prime the bicarbonate pool for oxidation measures).

• Continuous Infusion:

  • Rate: 0.06

    mol/kg/min.

  • Duration: 180–240 minutes to achieve isotopic steady state (plateau).

Phase 2: Sampling & The "Reciprocal Pool"

Direct measurement of plasma Leucine enrichment underestimates intracellular enrichment (the true precursor for protein synthesis) by ~20-30%.

• The Solution: Measure

  -Ketoisocaproate (KIC) enrichment.

• Mechanism: Intracellular Leucine is transaminated to KIC. KIC flows freely into plasma. Therefore, Plasma KIC Enrichment

  Intracellular Leucine Enrichment .

Phase 3: Analytical Workflow (GC-MS)

• Derivatization:

  • Target: Plasma KIC.

  • Reagent: N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) + 1% t-BDMCS.

  • Product: KIC-tBDMS (quinoxalinol derivative is alternative).

• GC-MS Parameters:

  • Ionization: Electron Impact (EI) or Chemical Ionization (CI).

  • Ions Monitored (SIM Mode):

    • Tracee (Unlabeled KIC): m/z 301 (M)

    • Tracer (1,2-13C2 KIC): m/z 303 (M+2)

    • (Note: Standard 1-13C would be m/z 302).

Mathematical Modeling (Calculations)[1]

To determine the Rate of Appearance (

), which in the fasted state is equivalent to Whole Body Protein Breakdown (WBPB) :

The Steady State Equation

• : Infusion rate of the tracer ( mol/kg/min).
• : Enrichment of the infusate (tracer purity).
• : Enrichment of the precursor pool at plateau (Plasma KIC MPE).

The "DL" Correction Factor (Theoretical)

If you must use DL-Leucine and cannot separate isomers chromatographically, you are infusing 50% useless tracer.

• The effective

  for the metabolic pool is .

• However, the measured

  is contaminated by D-Leucine.

• Critical Warning: There is no simple linear correction factor because D-Leucine clearance rates (renal) differ from L-Leucine turnover (metabolic). Data derived from DL-tracers without chiral separation should be considered qualitative, not quantitative.

References

• Katsanos, C. S., et al. (2001). "Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans." American Journal of Physiology-Endocrinology and Metabolism. Link

• Wolfe, R. R., & Chinkes, D. L. (2005). Isotope Tracers in Metabolic Research: Principles and Practice of Kinetic Analysis. Wiley-Liss.

• Matthews, D. E., et al. (1982). "Relationship of plasma leucine and alpha-ketoisocaproate during a L-[1-13C]leucine infusion in man: a method for measuring human intracellular leucine tracer enrichment." Journal of Clinical Investigation. Link

• Ford, G. C., et al. (1985).[1] "Analysis of (1-13C)leucine and (13C)KIC in plasma by capillary gas chromatography/mass spectrometry in protein turnover studies." Biomedical Mass Spectrometry. Link

• Churchward-Venne, T. A., et al. (2021). "Dileucine ingestion is more effective than leucine in stimulating muscle protein turnover."[2] Journal of Applied Physiology. (Context on Di-leucine vs DL-leucine distinction). Link[2]

Sources

• 1. Analysis of (1-13C)leucine and (13C)KIC in plasma by capillary gas chromatography/mass spectrometry in protein turnover studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dileucine ingestion is more effective than leucine in stimulating muscle protein turnover in young males: a double blind randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision in Proteomics &amp; Metabolism: DL-Leucine-1,2-13C2 vs. [U-13C6]L-Leucine

Executive Summary: The "Economy" Trap

In metabolic flux analysis (MFA) and stable isotope tracing, the choice of tracer is often the single biggest determinant of data fidelity. A common query from procurement departments and junior researchers is: "Why pay a premium for [U-13C6]L-Leucine when DL-Leucine-1,2-13C2 is significantly cheaper?"

The short answer: For comprehensive flux analysis, DL-Leucine-1,2-13C2 is a false economy. While excellent for specific oxidation rate assays (breath tests), it introduces chiral impurities and metabolic "noise" that can render complex intracellular flux modeling invalid. [U-13C6]L-Leucine is the gold standard for network topology reconstruction and protein turnover studies.

This guide details the mechanistic differences, the "hidden" metabolic pathways of D-isomers, and the experimental protocols required to validate your data.

The Chiral Conundrum: Why Isomerism Matters

The most critical oversight in tracer selection is assuming the D-isomer in a racemic (DL) mixture is metabolically inert. In mammalian systems, this is incorrect .

The D-Amino Acid Oxidase (DAO) Loop

Mammalian tissues, particularly the kidney (and liver/brain to lesser extents), express D-amino acid oxidase (DAO) .[1]

• Oxidation: DAO converts D-Leucine into

  -ketoisocaproate (KIC).[2]

• Chiral Inversion: This KIC is no longer chiral. It enters the general KIC pool.

• Re-amination: Branched-chain aminotransferases (BCAT) can transaminate this KIC back into L-Leucine .

The Experimental Consequence: If you infuse DL-Leucine-1,2-13C2, the D-isomer slowly "leaks" into the L-isomer pool via the KIC intermediate. This creates a time-dependent dilution of your precursor enrichment that is difficult to model mathematically. You are effectively fueling the system with a tracer that changes its effective concentration and labeling pattern over time.

Transport Competition

L-type amino acid transporters (LAT1/SLC7A5) have stereospecificity but can still exhibit competitive inhibition by high concentrations of D-isomers. Using a DL mixture effectively halves the concentration of the bioactive L-tracer while potentially crowding the transporter with the D-isomer.

Technical Comparison: Mass Isotopomer Distribution (MID)

The second differentiator is the information content provided by the carbon labeling pattern.[3]

DL-Leucine-1,2-13C2 (The "Oxidation" Specialist)

• Label Positions: Carbons 1 (Carboxyl) and 2 (

  -carbon).

• Catabolic Fate:

  • Step 1 (BCAT): Converts to [1,2-13C2]KIC.

  • Step 2 (BCKDH): The C1 label is decarboxylated and released as

    .

  • Downstream: The remaining carbon skeleton (now carrying only the C2 label) enters the TCA cycle as [1-13C]Acetyl-CoA.

• Utility: This is the industry standard for oxidation rate measurements (e.g.,

  breath tests). It provides a binary signal: Is the leucine being burned? Yes/No.

[U-13C6]L-Leucine (The "Network" Specialist)

• Label Positions: All 6 carbons.

• Catabolic Fate:

  • Step 1 & 2: Generates [U-13C6]KIC, then releases

    (C1).

  • Downstream: Produces [U-13C2]Acetyl-CoA (M+2) and [U-13C4]Acetoacetate (M+4).

• Utility: This tracer generates a rich Mass Isotopomer Distribution (MID) . The M+6 parent, M+2 Acetyl-CoA, and M+4 Acetoacetate fragments allow you to trace flux into the TCA cycle, lipogenesis (fatty acid synthesis), and ketone body formation simultaneously.

Visualizing the Pathway Differences

The following diagram illustrates how the two tracers diverge during catabolism.

Figure 1: Leucine catabolic pathway showing the divergence of carbon labels.[4][5][6] Note the "D-Leucine" leak into the KIC pool via DAO, which complicates kinetics when using DL-tracers.

Comparative Data Summary

Feature	DL-Leucine-1,2-13C2	[U-13C6]L-Leucine
Primary Application	Oxidation Rates ( release), Breath Tests	Comprehensive MFA, Protein Turnover, Lipogenesis
Chiral Purity	50% L / 50% D (Racemic)	>99% L-Isomer
Metabolic Noise	High: D-isomer converts to KIC, altering precursor enrichment.	Low: Biologically native isomer.
Mass Shift (Parent)	M+2	M+6
Fragment Resolution	Lower (M+2 overlaps with S/Si isotopes in MS)	High (M+6 is distinct from natural abundance)
TCA Cycle Tracing	Limited (Single carbon entry)	Rich (Multiple isotopologues generated)
Cost	Low	High

Experimental Protocol: Intracellular Flux Analysis

Objective: To measure Leucine flux into the TCA cycle and protein synthesis using [U-13C6]L-Leucine in mammalian cell culture.

A. Reagents & Setup

• Tracer: [U-13C6]L-Leucine (Cambridge Isotope Laboratories or Sigma-Aldrich, >99% purity).

• Media: Custom DMEM lacking Leucine.

• Quenching: 80% Methanol (pre-chilled to -80°C).

B. Workflow (Step-by-Step)

• Steady State Adaptation (24h):

  • Seed cells in standard media.

  • 24 hours prior to harvest, switch to media containing [U-13C6]L-Leucine. Note: For protein turnover, shorter pulses (1-4h) are used. For metabolic flux (TCA/Lipids), steady state (24-48h) is required.

• Metabolic Quenching (Critical):

  • Rapidly aspirate media.

  • Wash 1x with ice-cold saline (0.9% NaCl).

  • Immediately add 1 mL -80°C 80% Methanol .

  • Incubate on dry ice for 15 mins. This stops all enzymatic activity instantly.

• Extraction:

  • Scrape cells into the methanol.

  • Centrifuge at 14,000 x g for 10 mins at 4°C.

  • Transfer supernatant (polar metabolites) to a new glass vial.

  • Dry under nitrogen gas stream.[7]

• Derivatization (GC-MS):

  • Add 50 µL Methoxyamine-HCl in Pyridine (20 mg/mL). Incubate 30°C for 90 min.

  • Add 50 µL MTBSTFA + 1% TBDMCS. Incubate 60°C for 60 min.

  • Why MTBSTFA? It creates TBDMS derivatives which are stable and yield characteristic [M-57] fragments (loss of tert-butyl group), preserving the entire amino acid carbon skeleton.

• MS Acquisition:

  • Instrument: GC-MS (Single Quad or Triple Quad).

  • Mode: SIM (Selected Ion Monitoring).

  • Target Ions (Leucine-TBDMS):

    • m/z 302 (M+0, Unlabeled)

    • m/z 308 (M+6, Fully Labeled)

  • Target Ions (KIC-TBDMS):

    • Monitor to verify transamination equilibrium.

C. Data Validation (Self-Check)

• The "KIC Check": Calculate the enrichment of intracellular KIC. In steady state, KIC enrichment should match Leucine enrichment closely (typically >90% ratio). If using DL-Leucine, this ratio will be skewed due to the D-to-KIC conversion.

• Natural Abundance Correction: Use software (e.g., IsoCor, Polylode) to correct for naturally occurring C13 isotopes in the derivative reagents.

Decision Logic for Tracer Selection

Use the following logic flow to select the correct tracer for your specific experimental goal.

Figure 2: Decision matrix for Leucine tracer selection.

References

• Toth, M. J., et al. (2001).[4] Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans.[4][8] American Journal of Physiology-Endocrinology and Metabolism, 281(2), E233-E241. Link[4]

• Crown, S. B., & Antoniewicz, M. R. (2013). Selection of tracers for 13C-metabolic flux analysis using elementary metabolite units (EMU) framework. Metabolic Engineering, 19, 151-161. Link

• Hasegawa, H., et al. (2004). Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine.[9] American Journal of Physiology-Endocrinology and Metabolism, 287(1), E160-E165. Link

• Metallo, C. M., et al. (2012). Tracing metabolic flux with isotopes.[3][5][7][10][11][12][13][14][15] Current Opinion in Biotechnology, 23(1), 82-88. Link

• Young, J. D., et al. (2011). 13C metabolic flux analysis of a dual-culture of E. coli and S. cerevisiae. Biotechnology and Bioengineering, 108(11), 2583-2596. Link

Sources

• 1. scispace.com [scispace.com]
• 2. Role of renal D-amino-acid oxidase in pharmacokinetics of D-leucine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. publications.rwth-aachen.de [publications.rwth-aachen.de]
• 4. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 13C-metabolic flux analysis reveals metabolic rewiring in HL-60 neutrophil-like cells through differentiation and immune stimulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A guide to 13C metabolic flux analysis for the cancer biologist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ukisotope.com [ukisotope.com]
• 8. journals.physiology.org [journals.physiology.org]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Isotopic analysis of leucine and urea metabolism in exercising humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Practical methods to estimate whole body leucine oxidation in maple syrup urine disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 14. Frontiers | Validation of carbon isotopologue distribution measurements by GC-MS and application to 13C-metabolic flux analysis of the tricarboxylic acid cycle in Brassica napus leaves [frontiersin.org]
• 15. Evaluation of 13C isotopic tracers for metabolic flux analysis in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]

Decoding the Certificate of Analysis for DL-Leucine-1,2-13C2: A Comprehensive Guide for Metabolic Flux Analysis

For researchers conducting metabolic flux analysis (MFA), stable isotope tracers are the definitive tools for mapping biochemical pathways. Among these, DL-Leucine-1,2-13C2 is highly valued for its unique labeling pattern, which allows simultaneous tracking of whole-body oxidation and ketogenic flux. However, the success of a $10,000 in vivo tracer study hinges entirely on the quality of the starting material.

Interpreting the Certificate of Analysis (CoA) for stable isotopes requires more than a cursory glance at the purity percentage. As an application scientist, you must understand the causality behind each metric and how deviations propagate into your mass spectrometry (MS) or nuclear magnetic resonance (NMR) data. This guide deconstructs the CoA for DL-Leucine-1,2-13C2, compares its performance to alternative tracers, and provides a self-validating protocol to verify its integrity in your own laboratory.

Deconstructing the Core CoA Parameters

A standard CoA for a stable isotope-labeled amino acid provides three critical metrics. Understanding the mechanistic impact of each is essential for experimental rigor.

Isotopic Enrichment (Atom % 13C)

The CoA will typically list an isotopic enrichment of ≥98% or 99%[1]. The Causality: Why does a 1% or 2% drop in enrichment matter? In GC-MS or NMR analysis, natural carbon abundance (1.1%) already creates a baseline isotopologue distribution. If your tracer is only 95% enriched, the M+1 and M+0 pools are artificially inflated. This requires the application of complex mathematical deconvolution matrices to correct for tracer impurity, increasing the margin of error in your calculated metabolic fluxes[2]. High enrichment (≥99%) simplifies this deconvolution, ensuring that the detected M+2 signal is exclusively derived from your biological system's metabolism.

Chemical Purity (HPLC/GC-MS)

Chemical purity should exceed 98%. The Causality: A sample can be 99% isotopically enriched but only 90% chemically pure. Chemical impurities—such as synthesis byproducts or trace amounts of isoleucine—can co-elute during chromatography. In MS, this leads to isobaric interference or ion suppression, artificially skewing the quantitative area-under-the-curve (AUC) of your target metabolite.

Chiral Purity: The DL Racemate Factor

DL-Leucine is a racemic mixture containing 50% D-enantiomer and 50% L-enantiomer. The Causality: Why choose a DL racemate over enantiopure L-Leucine? The primary advantage is cost-efficiency, as racemic synthesis is significantly less expensive. However, you must account for the biological divergence of the enantiomers.

L-leucine is directly utilized for protein synthesis and transamination. D-leucine, conversely, cannot be directly incorporated into mammalian proteins. Instead, it is oxidized by renal D-amino acid oxidase (DAO) into alpha-ketoisocaproate (KIC). This KIC pool is subsequently re-aminated into L-leucine[3]. Therefore, the D-fraction is not "wasted"; it acts as a slow-release metabolic reservoir, altering the tracer's pharmacokinetics while still contributing to the overall flux.

Comparison Guide: DL-Leucine-1,2-13C2 vs. Alternatives

Selecting the right tracer dictates the resolution of your metabolic map. The table below objectively compares DL-Leucine-1,2-13C2 against common alternatives, highlighting their experimental MS performance and biological utility.

Tracer Variant	Experimental MS Data (TBDMS[M-57]+ m/z)	Metabolic Fate of 13C	Primary Application	Relative Cost-Efficiency
Unlabeled L-Leucine	302	N/A (Endogenous baseline)	Baseline calibration, standard curves	Highest
L-Leucine-1-13C	303	C1 cleaved as 13CO2	Whole-body oxidation rate (breath tests)	Moderate
DL-Leucine-1,2-13C2	304	C1 → 13CO2C2 → 13C-Acetyl-CoA	Dual-tracking: Oxidation + Ketogenesis/Lipogenesis	High (Due to DL racemate)
L-Leucine-U-13C6	308	Distributed across all downstream metabolites	Total protein synthesis, untargeted fluxomics	Lowest

Data Interpretation: The +2 mass shift of DL-Leucine-1,2-13C2 (m/z 304) provides sufficient resolution from the endogenous M+0 pool (m/z 302) without causing the excessive downstream mass isotopologue overlap often seen with uniformly labeled (U-13C6) tracers[2].

The Metabolic Routing of 1,2-13C2 Leucine

The true power of the 1,2-13C2 labeling pattern lies in its dual-pathway resolution. Leucine is a strictly ketogenic amino acid. Upon transamination to KIC, it undergoes oxidative decarboxylation by the branched-chain keto acid dehydrogenase (BCKDH) complex[4].

During this step, the carbon backbone is cleaved:

• Carbon 1 is exhaled as 13CO2, providing a direct readout of whole-body leucine oxidation.

• Carbon 2 becomes the C1 of isovaleryl-CoA, which is eventually metabolized into 13C-Acetyl-CoA[4]. This labeled Acetyl-CoA can then be traced into the TCA cycle or used to measure lipogenic/ketogenic flux.

Metabolic routing of 1,2-13C2 Leucine showing C1 oxidation and C2 flux into Acetyl-CoA.

Self-Validating Protocol: In-House GC-MS Verification of Isotopic Enrichment

Never assume the CoA is infallible. Before initiating an expensive in vivo study, you must validate the isotopic enrichment of your specific batch. The following protocol utilizes MTBSTFA derivatization to create tert-butyldimethylsilyl (TBDMS) derivatives, which yield a highly stable [M-57]+ fragment ideal for isotopologue analysis[2].

Step-by-Step Methodology

• Sample Preparation: Dissolve 1 mg of DL-Leucine-1,2-13C2 in 1 mL of 0.1 M HCl. Transfer a 50 µL aliquot to a glass GC vial and dry completely under a gentle stream of nitrogen gas at 40°C.

• Derivatization: Add 50 µL of acetonitrile and 50 µL of MTBSTFA + 1% t-BDMCS to the dried residue. Cap tightly and incubate at 60°C for 60 minutes.

  • Causality: MTBSTFA replaces active hydrogens with TBDMS groups, increasing volatility and thermal stability for GC analysis.

• GC-MS Acquisition: Inject 1 µL into the GC-MS operating in Electron Ionization (EI) mode (70 eV). Use a standard non-polar column (e.g., DB-5MS).

• Data Deconvolution: Extract the ion chromatograms for m/z 302 (M+0), 303 (M+1), and 304 (M+2).

• The Self-Validating Control (Critical): Run an unlabeled L-Leucine standard in parallel. The unlabeled standard must yield >98% M+0 (m/z 302). If it shows artificial M+1 or M+2 peaks, your derivatization process or MS tuning is introducing isotopic skewing. Only when the unlabeled control passes can you trust the M+2 (m/z 304) enrichment calculation of your DL-Leucine-1,2-13C2 sample.

Step-by-step GC-MS workflow for in-house validation of isotopic enrichment.

References

• Isotopic Labeling Services | Charles River. Available at:[Link][1]

• Validation of carbon isotopologue distribution measurements by GC-MS and application to 13C-metabolic flux analysis of the tricarboxylic acid cycle in Brassica napus leaves | Frontiers in Plant Science. Available at:[Link][2]

• Role of renal d-amino-acid oxidase in pharmacokinetics of d-leucine | American Journal of Physiology-Endocrinology and Metabolism. Available at:[Link][3]

• Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism | Frontiers in Physiology. Available at:[Link][4]

Sources

• 1. criver.com [criver.com]
• 2. Frontiers | Validation of carbon isotopologue distribution measurements by GC-MS and application to 13C-metabolic flux analysis of the tricarboxylic acid cycle in Brassica napus leaves [frontiersin.org]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Frontiers | Branched-chain Amino Acids: Catabolism in Skeletal Muscle and Implications for Muscle and Whole-body Metabolism [frontiersin.org]

Validation Guide: DL-Leucine-1,2-13C2 in Quantitative Analysis &amp; Metabolic Flux

This guide provides a critical scientific review of DL-Leucine-1,2-13C2 , focusing on its validation as an internal standard for mass spectrometry and its specific utility (and limitations) in metabolic tracing compared to single-carbon or deuterated alternatives.

Executive Summary

DL-Leucine-1,2-13C2 is a stable isotope-labeled amino acid comprising a racemic mixture (D- and L-isomers) with Carbon-1 and Carbon-2 enriched with

C. Its primary validation lies in LC-MS/MS quantitative bioanalysis , where it serves as a cost-effective, high-fidelity Internal Standard (IS) superior to deuterated analogs due to the lack of chromatographic isotope effects.

In metabolic tracing, the 1,2-13C2 labeling pattern offers a distinct advantage over 1-13C variants by allowing the differentiation between oxidative decarboxylation (loss of C1) and downstream carbon skeleton retention (retention of C2). However, researchers must exercise caution: the DL (racemic) nature requires specific chromatographic considerations compared to pure L -isomers.

Part 1: Comparative Analysis & Performance Metrics

Internal Standard Performance: C vs. Deuterium ( H)

In quantitative LC-MS/MS, the "Gold Standard" validation metric is the ability of the IS to perfectly co-elute with the analyte to compensate for matrix effects (ion suppression/enhancement).

Feature	DL-Leucine-1,2-13C2	Leucine-d3 / d10 (Deuterated)	Scientific Implication
Chromatographic Behavior	Perfect Co-elution	Shifted Retention Time	Deuterium often causes a slight shift in retention time (the "Deuterium Isotope Effect"). If the IS elutes earlier than the analyte, it may not experience the exact same matrix suppression, leading to quantification errors. C labels do not shift retention.
Isotopic Stability	High (Backbone)	Variable (Side-chain)	Deuterium on exchangeable positions (e.g., -NH, -OH) or alpha-carbons can undergo H/D exchange in protic solvents. The C backbone label is chemically inert and non-exchangeable.[1]
Mass Shift	+2 Da (M+2)	+3 to +10 Da	M+2 is sufficient to avoid overlap with the natural M+0 isotope, provided the resolution is adequate. However, M+1 natural abundance (approx. 1.1% per carbon) must be accounted for if the analyte concentration is extremely high.
Cost Efficiency	High (Racemic)	Moderate	DL mixtures are synthetically accessible and cheaper than pure L-isomers. For non-chiral methods, this is a major cost advantage.

Metabolic Tracing: 1,2- C vs. 1- C

Validation studies in mammalian metabolism highlight the mechanistic difference between these labeling patterns.

• L-Leucine-1-

  C: The label is located solely on the carboxyl group. Upon entry into the mitochondria, Branched-Chain -Ketoacid Dehydrogenase (BCKAD) decarboxylates the molecule, releasing the label immediately as CO . Use Case: Direct measurement of Leucine oxidation rates.

• L-Leucine-1,2-

  C : Contains labels on both the carboxyl (C1) and the -carbon (C2).

  • Step 1: Decarboxylation releases C1 as

    CO .

  • Step 2: The C2 label remains on the Isovaleryl-CoA skeleton and enters the TCA cycle.

  • Validation Result: Studies show that recovery of

    CO from 1,2- C tracers is significantly lower (~58%) than from 1- C tracers because the C2 label is retained in the body via TCA exchange reactions rather than being immediately exhaled.

Critical Caveat for DL-Leucine: Biological systems are stereoselective.

• L-Leucine: Actively transported and metabolized.

• D-Leucine: Often inert or metabolized by D-amino acid oxidase (DAAO) in kidneys/liver.

• Guidance: Do not use DL-Leucine-1,2-13C2 for in vivo flux studies unless you specifically intend to study D-amino acid handling or have a correction factor for the inert D-fraction. For biological flux, pure L-Leucine-1,2-13C2 is required.

Part 2: Experimental Protocols

Protocol A: LC-MS/MS Quantification of Leucine in Plasma

Use Case: Validating DL-Leucine-1,2-13C2 as an Internal Standard.

Rationale: This protocol validates the IS by demonstrating linearity and precision in a complex matrix. The DL-mixture is acceptable here because the MS method (typically C18 column) does not separate D and L enantiomers, so they elute as a single peak, doubling the effective IS concentration signal (or requiring simple concentration adjustment).

• Stock Preparation:

  • Dissolve DL-Leucine-1,2-13C2 in 0.1 M HCl to create a 1 mg/mL stock.

  • Note: Acidic pH ensures stability and solubility.

• Sample Preparation:

  • Aliquot 50

    L of plasma.

  • Add 10

    L of IS Working Solution (5 g/mL DL-Leucine-1,2-13C2).

  • Protein Precipitation: Add 200

    L ice-cold Acetonitrile with 0.1% Formic Acid.

  • Vortex (30 sec) and Centrifuge (10,000 x g, 10 min, 4°C).

• LC-MS/MS Conditions:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7

    m). Non-chiral.

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • MRM Transitions:

    • Analyte (L-Leucine): 132.1

      86.1 (loss of formate).

    • IS (DL-Leucine-1,2-13C2): 134.1

      87.1 (Note: The fragment also retains one C, shifting by +1).

• Data Analysis:

  • Calculate Area Ratio (Analyte / IS).

  • Self-Validation Check: Plot IS peak area across all samples. It should remain constant (<15% RSD) regardless of plasma matrix, confirming no differential ion suppression between the early/late eluting components if any shift existed (which is minimized by

    C).

Protocol B: Breath Test Validation Logic (Theoretical Framework)

Use Case: Understanding the limits of 1,2-13C2 labeling.

• Tracer Administration: Subject receives L-Leucine-1,2-13C2 (Note: Must be L-isomer for this assay).

• Breath Collection: Breath samples collected into Exetainers at 15-min intervals.

• IRMS Analysis: Isotope Ratio Mass Spectrometry measures

  CO enrichment.

• Calculation:

  • Total Oxidation = (VCO

    Enrichment) / (Infusion Rate).

  • Comparison: If using 1,2-13C2, the calculated oxidation rate will be artificially low compared to 1-13C because only the C1 label is released immediately.

  • Correction: Researchers use the ratio of recovery (Rec

    / Rec ) to estimate the "fixation" of carbon in the TCA cycle.

Part 3: Visualizing the Validation Logic

Diagram 1: The "Perfect Co-elution" Advantage

This diagram illustrates why DL-Leucine-1,2-13C2 is superior to Deuterated standards in LC-MS.

Caption: 13C-labeled standards co-elute perfectly with the analyte, ensuring both experience identical matrix effects. Deuterated standards may elute slightly earlier, risking quantification error.

Diagram 2: Metabolic Fate of the 1,2-13C2 Label

This diagram explains the biological validation of the specific labeling pattern.

Caption: The 1,2-13C2 label splits during metabolism. C1 is exhaled as CO2 (oxidation), while C2 is retained in the carbon pool, making this tracer useful for distinguishing decarboxylation from total flux.

References

• Metabolic Fate of 1,2-13C2 Leucine

  • Title: Recovery of 13CO2 from infused [1-13C]leucine and [1,2-13C2]leucine in healthy humans.[2]

  • Source: American Journal of Physiology-Endocrinology and Metabolism.

  • URL:[Link]

• Internal Standard Validation (General Principles)

  • Title: A Head-to-Head Battle of Internal Standards: Deuterated vs. 13C-labeled.[1]

  • Source: BenchChem Comparison Guides.

• Product Specification & Application

  • Title: L-Leucine (1,2-13C2, 99%) Product Page.[3][4]

  • Source: Cambridge Isotope Laboratories.[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recovery of (13)CO(2) from infused [1-(13)C]leucine and [1,2-(13)C(2)]leucine in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. isotope.com [isotope.com]
• 4. Buy ᴅʟ-Leucine-1,2- 13 C 2 99 atom 13 C Isotope - Quality Reliable Supply [sigmaaldrich.com]

Safety & Regulatory Compliance

Executive Summary &amp; Critical Safety Distinction

IMMEDIATE ACTION REQUIRED: Before handling this material, you must verify the specific isotope labeling.[1] DL-Leucine-1,2-13C2 is a STABLE ISOTOPE compound.[1] It is NOT radioactive.

A critical operational error in laboratories is treating Carbon-13 (

C) labeled compounds as radioactive waste (like Carbon-14).[1] This misclassification leads to unnecessary regulatory scrutiny and exorbitant disposal costs.[1]

• Hazard Class: Non-Hazardous (GHS).[1][2] Not P-listed or U-listed (RCRA).[1]

• Primary Risk: Regulatory confusion.[1] The word "Isotope" on the label often triggers false alarms with EHS (Environmental Health & Safety) officers if not properly annotated.

• Disposal Pathway: Chemical Waste (Solid/Liquid) or Biohazard (if used in culture). Never Radioactive Waste.

Material Characterization & Properties

Ensure your Safety Data Sheet (SDS) matches the specific isomer and labeling of your compound.

Property	Specification	Operational Relevance
Compound Name	DL-Leucine-1,2-13C2	Racemic mixture (50% D, 50% L)
CAS Number	328-39-2 (Unlabeled generic)	Use generic CAS for waste profiling if specific isotope CAS is not in EHS database.[1]
Labeling	C Stable Isotope at positions 1,2	NO radioactive decay.[1]
Physical State	White Crystalline Powder	Must be segregated from oxidizers.[1]
Solubility	~24 g/L (Water, 25°C)	Suitable for aqueous waste streams; do not precipitate in organic solvents.[1]
RCRA Code	None (Non-regulated)	Unless mixed with hazardous solvents (e.g., Acetonitrile).[1]

Waste Stream Decision Logic

As a Senior Scientist, I enforce a "Cradle-to-Grave" tracking system. Use the following decision tree to determine the correct disposal workflow for your specific experimental context.

Figure 1: Decision matrix for segregating stable isotope waste. Note the strict separation from radioactive streams.

Detailed Disposal Protocols

Scenario A: Unused Solid Substance (Powder)

Context: Expired shelf life or excess weighing residue.

• Containerization: Do not dispose of loose powder in the trash. Even though it is non-toxic, "unknown white powders" in regular trash can trigger building evacuations.[1]

• Primary Container: Place the substance in a screw-top high-density polyethylene (HDPE) or glass jar.

• Labeling (The Self-Validating Step):

  • Apply a standard Chemical Waste label.[1][3]

  • CRITICAL: Write "NON-RADIOACTIVE / STABLE ISOTOPE" in the comments section.

  • List contents as: "DL-Leucine (13C labeled)."[1]

• Disposal: Move to the laboratory's Non-Hazardous Chemical Waste accumulation area.

Scenario B: Aqueous Solutions (Buffers/Media)

Context: Leftover stock solutions dissolved in water or PBS.

• pH Verification: Ensure pH is between 5 and 9.

• Segregation:

  • If pure aqueous: Collect in a carboy designated for "Aqueous Non-Hazardous Waste."[1]

  • If mixed with solvents (e.g., HPLC waste with Acetonitrile): This triggers RCRA hazardous waste protocols.[1] Must go into "Flammable/Organic Waste."[1]

• Drain Disposal (Caveat): While DL-Leucine is non-toxic, many institutions prohibit pouring any chemical down the drain to manage BOD (Biochemical Oxygen Demand) loads.[1] Default to containerized waste unless you have written permission from your facility's EHS department.

Scenario C: Biological Waste (Cell Culture)

Context: Media containing DL-Leucine-1,2-13C2 used for metabolic flux analysis.[1]

• Classification: Once the isotope enters a biological system (cells, virus, bacteria), the biological hazard supersedes the chemical nature.[1]

• Deactivation:

  • Liquid Media: Add bleach (final concentration 10%) for 20 minutes OR autoclave at 121°C for 30 minutes.

  • Solid Waste (Plates/Flasks): Collect in biohazard bags (Red Bag).

• Disposal: Hand over to the biomedical waste contractor. The

  C content does not require special declaration for incineration.

Emergency Procedures: Spills

Spill Response Protocol:

• PPE: Standard Nitrile gloves, Lab coat, Safety glasses.[1]

• Containment:

  • Solid: Cover with wet paper towels to prevent dust generation.[1] Sweep carefully.[1][4]

  • Liquid: Absorb with vermiculite or standard spill pads.[1]

• Clean Up: Clean the area with water and detergent.

• Disposal of Cleanup Materials: Bag all wipes and gloves.[1] Label as "Debris contaminated with DL-Leucine."[1] Dispose of as solid chemical waste.

References & Authority

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 92908, Leucine.[1] PubChem.[1] Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets.[1] 29 CFR 1910.1200(g).[1] Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification.[1] 40 CFR Part 261.[1][5][6] Available at: [Link]

Sources

• 1. adem.alabama.gov [adem.alabama.gov]
• 2. One moment, please... [oxfordlabchem.com]
• 3. chem-eng.utoronto.ca [chem-eng.utoronto.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. my.alfred.edu [my.alfred.edu]
• 6. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]

Personal protective equipment for handling DL-Leucine-1,2-13C2

Part 1: The Dual-Protection Mandate

As researchers, we often default to viewing PPE solely as a shield against toxicity. However, when handling stable isotopes like DL-Leucine-1,2-13C2 , the paradigm shifts. While the compound itself poses minimal toxicological risk to you, you pose a catastrophic risk to the compound.

This guide addresses two simultaneous objectives:

• User Safety: Protection against particulate inhalation and mild irritation.

• Data Integrity: Preventing "Isotopic Dilution" and Keratin contamination—the silent killers of Mass Spectrometry (MS) and NMR data.

Part 2: Risk Assessment & Hazard Analysis

Before donning gear, understand the specific vectors of risk.[1]

Hazard Category	Specific Threat	Consequence	Severity
Biological (Human)	Fine Particulate Dust	Respiratory irritation; potential sensitization upon long-term exposure.	Low (GHS: Not Classified/Mild Irritant)
Chemical (Sample)	Keratin Contamination	Human skin/hair shedding introduces natural abundance Leucine, skewing MS signals.	Critical (Data Loss)
Isotopic (Sample)	Hygroscopicity & Static	Static charge scatters expensive powder; moisture alters weighing accuracy.	High (Financial Loss)

Expert Insight: In trace analysis (proteomics/metabolomics), a single fingerprint can introduce enough natural Leucine to render a $500 isotope standard useless. Your PPE is your primary containment vessel for yourself.

Part 3: PPE Selection Matrix

We utilize a Tiered Approach based on the sensitivity of your downstream application.

Tier 1: General Synthesis & Stock Prep (Standard)

For milligram-scale weighing where minor background noise is acceptable.

• Hand Protection: Nitrile gloves (4 mil minimum). Latex is strictly prohibited due to polymer shedding interfering with MS.

• Eye Protection: ANSI Z87.1 Safety Glasses with side shields.

• Body: Standard cotton/poly lab coat.

Tier 2: High-Sensitivity MS/NMR (Enhanced)

REQUIRED for quantitative proteomics or metabolic flux analysis.

• Respiratory: N95 or P100 disposable respirator (if weighing outside a fume hood) to prevent breath-borne moisture and particulates from contaminating the sample.

• Dermal/Body:

  • Tyvek® Sleeve Covers: Essential. Cotton lab coat cuffs accumulate dust and shed fibers. Sleeve covers bridge the gap between glove and coat.

  • Double-Gloving: Inner pair (tucked under sleeve), Outer pair (over sleeve). Change outer pair immediately if you touch your face, phone, or door handle.

  • Bouffant Cap: To prevent hair/dandruff (keratin) from falling into the balance.

Part 4: Operational Protocol – The "Clean Weighing" Workflow

This protocol minimizes static discharge—the enemy of dry amino acid powders—and prevents cross-contamination.

Step-by-Step Methodology

• Environmental Prep:

  • Decontaminate the balance area with 70% Ethanol or Isopropanol.

  • Crucial: Place an anti-static gun or ionizing bar near the balance. DL-Leucine powder is prone to static cling; without neutralization, the powder will "jump" from the spatula, causing loss and contamination.

• The "No-Touch" Technique:

  • Don Tier 2 PPE.

  • Open the vial inside the fume hood or a dead-air box.

  • Use a fresh, solvent-washed metal spatula . Do not use plastic spatulas (plasticizers leach into samples).

  • Never return excess powder to the stock vial. This is the #1 cause of stock contamination.

• Dissolution:

  • Dissolve the solid immediately after weighing to lock the isotope into a stable liquid phase, reducing contamination risks.

Workflow Visualization

Figure 1: Operational workflow emphasizing the "No-Return" policy to prevent stock contamination.

Part 5: Disposal & Decontamination

Confusion often exists regarding the disposal of stable isotopes.

• Regulatory Status:

  • 13C is STABLE. It is non-radioactive .

  • Do not dispose of this in radioactive waste streams (decay-in-storage). Doing so will trigger unnecessary regulatory audits and costs.

• Disposal Path:

  • Solid Waste: Dispose of contaminated wipes/gloves in standard chemical solid waste.

  • Liquid Waste: If dissolved in water/buffer, it can often go down the drain (check local facility limits for biological oxygen demand). If dissolved in organic solvents, dispose of in the appropriate Organic Solvent Waste container.

• Spill Management:

  • Dry Spill: Do not dry sweep (creates dust). Cover with a wet paper towel (water/ethanol), then wipe up.

  • Decontamination: Wash surface with water, then ethanol. No special radiation survey is required.

References

• Occupational Safety and Health Administration (OSHA). (2024).[2] Personal Protective Equipment Standards (29 CFR 1910.132). [Link][3]

• National Institutes of Health (NIH). (2022). Guidelines for Handling Stable Isotopes in Research. [Link]

• Association of Biomolecular Resource Facilities (ABRF). (2021). Best Practices for Preventing Keratin Contamination in Mass Spectrometry. [Link]

• PubChem. (2024). Leucine - Safety and Hazards Summary. [Link]

Sources

• 1. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 2. fishersci.com [fishersci.com]
• 3. clarionsafety.com [clarionsafety.com]